4-(Dimethylamino)stilbene

• CAS: 838-95-9

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Properties and Assay Methodologies of CAS 6203-18-5

Executive Summary & Nomenclature Clarification

In the literature of conjugated organic probes, a frequent nomenclature overlap occurs between 4-(Dimethylamino)stilbene (CAS 1145-73-9) and 4-(Dimethylamino)cinnamaldehyde (CAS 6203-18-5). While both share a p-dimethylamino-phenyl core that drives their use as potent electrophilic probes and fluorophores, this whitepaper focuses specifically on the properties, reaction mechanisms, and laboratory applications of the CAS 6203-18-5 core, universally known as DMACA.

As an extended conjugated aldehyde, DMACA is a cornerstone reagent in drug development, microbiology, and phytochemistry. It is primarily deployed for the highly specific quantification of indoles (via tryptophanase activity) and proanthocyanidins (PACs). This guide synthesizes the thermodynamic properties of DMACA and provides field-proven, self-validating protocols for its implementation in biochemical assays.

Physicochemical & Thermodynamic Profile

To ensure assay reproducibility, researchers must account for the physical limitations and storage requirements of DMACA. The extended

-conjugation makes the molecule susceptible to photo-oxidation and nucleophilic degradation over time. All quantitative data regarding its physical properties are summarized in Table 1 .

Table 1: Quantitative Properties of CAS 6203-18-5 (DMACA)

Property	Value / Description	Causality / Experimental Implication
Molecular Weight	175.23 g/mol	Low molecular weight allows rapid diffusion into bacterial cell walls during whole-cell assays.
Chemical Formula	C₁₁H₁₃NO	The presence of the aldehyde (-CHO) dictates its electrophilic reactivity.
Melting Point	135 °C – 138 °C	High melting point indicates a stable crystalline lattice at room temperature .
Solubility	Chloroform/Ethanol (50 mg/mL)	Insoluble in water; requires alcoholic or acidic organic solvents for stock preparation.
Storage Temperature	-20°C to -80°C	Sub-zero storage prevents spontaneous auto-oxidation of the aldehyde group .
Appearance	Yellow to dark orange powder	Color shifts to brown/black indicate degradation; compromised lots must be discarded.

Mechanistic Causality: Why DMACA Outperforms Legacy Reagents

The Azafulvenium Condensation Pathway

In biochemical assays, DMACA acts as a highly targeted electrophile. The aldehyde carbon undergoes an acid-catalyzed condensation with the electron-rich C2 or C3 position of an indole ring (or the A-ring of flavanols).

The Causality of Conjugation: Historically, researchers utilized Ehrlich’s reagent (p-dimethylaminobenzaldehyde) for indole detection. However, DMACA features an additional vinyl group (-CH=CH-). This extended

-system bathochromically shifts (red-shifts) the absorbance maximum of the resulting azafulvenium salt from ~530 nm to the 580–640 nm range. By pushing the detection wavelength into the red spectrum, DMACA drastically reduces background interference from biological pigments like hemoglobin and cytochromes, yielding a superior signal-to-noise ratio.

Biochemical pathway of DMACA condensing with indoles to form colored azafulvenium adducts.

Photophysical Internal Charge Transfer (ICT)

Beyond colorimetric assays, the p-dimethylamino-conjugated core exhibits profound photophysical properties. The dimethylamino group acts as a strong electron donor, while the aldehyde (or stilbene-equivalent acceptor) acts as an electron-withdrawing group. Upon photon absorption, this push-pull architecture triggers an Internal Charge Transfer (ICT), making the molecule highly solvatochromic and sensitive to microenvironmental polarity.

Internal Charge Transfer (ICT) and relaxation pathways of p-dimethylamino-conjugated systems.

Field-Proven Experimental Protocols

As a self-validating system, every protocol utilizing CAS 6203-18-5 must include internal checkpoints to verify reagent integrity before sample analysis.

Protocol 1: High-Specificity Indole Detection (Tryptophanase Activity)

This assay is utilized in microbiology to identify indole-producing bacterial strains (e.g., E. coli) by detecting the enzymatic breakdown of tryptophan.

Step 1: Reagent Preparation

• Dissolve 1.0 g of DMACA in 99 mL of 10% (v/v) Hydrochloric Acid (HCl) in absolute methanol.

• Causality: The highly acidic environment is strictly required to protonate the carbinolamine intermediate, driving the dehydration step that forms the colored chromophore.

Step 2: Self-Validation Checkpoint

• Observe the prepared stock. It must be a clear, pale yellow solution.

• Validation: If the solution is green or brown prior to adding the analyte, the DMACA has auto-oxidized. Discard and prepare a fresh batch using a new, sealed vial stored at -20°C .

Step 3: Assay Execution

• Inoculate the target bacteria in a tryptophan-rich broth and incubate for 24 hours at 37°C.

• Transfer 1 mL of the culture supernatant to a clean cuvette.

• Add 200 µL of the DMACA reagent.

• Incubate at room temperature for 5 minutes.

Step 4: Data Acquisition

• Read absorbance at 580 nm. A rapid color change to a deep blue/green indicates a positive result. Use uninoculated broth treated with DMACA as the blank.

Protocol 2: Quantification of Proanthocyanidins (PACs)

This method is the gold standard for quantifying active PACs in botanical extracts (e.g., cranberry powder) during pharmacognosy and supplement development.

Step 1: Extraction & Reagent Prep

• Extract the botanical sample using 70% acetone/water to solubilize the PAC polymers.

• Prepare the DMACA working solution: 0.1% (w/v) DMACA in acidified ethanol (1 N HCl in ethanol).

Step 2: Derivatization

• Mix 50 µL of the botanical extract with 250 µL of the DMACA working solution in a 96-well microplate.

• Causality: DMACA reacts exclusively with the terminal flavanol units of the PAC chain. This stoichiometric 1:1 reaction prevents the overestimation of PACs that occurs with non-specific assays (like the vanillin assay), ensuring highly accurate dosing profiles.

Step 3: Spectrophotometric Quantification

• Incubate for 15 minutes to allow complete adduct formation.

• Measure the absorbance at 640 nm against a standard curve generated using Procyanidin A2.

References

• Chemical Properties of 2-Propenal, 3-[4-(dimethylamino)phenyl]- (CAS 6203-18-5) Source: Cheméo URL:[Link]

Photophysical Properties of trans-4-(Dimethylamino)stilbene: A Technical Guide

This guide provides an in-depth technical analysis of the photophysical properties of trans-4-(Dimethylamino)stilbene (t-DMS), a prototypical donor-

-system molecule. It explores the competition between radiative decay (fluorescence) and non-radiative deactivation pathways (photoisomerization and twisted intramolecular charge transfer), offering experimental protocols for their characterization.

Executive Summary

trans-4-(Dimethylamino)stilbene (t-DMS) serves as a fundamental model for understanding photoinduced charge transfer (PCT) and cis-trans isomerization in conjugated systems. Unlike its "push-pull" analogues (e.g., 4-dimethylamino-4'-nitrostilbene) which possess a strong electron acceptor, t-DMS features a strong electron donor (dimethylamino group) coupled to a neutral styryl system. This unique electronic architecture creates a delicate balance between planar intramolecular charge transfer (PICT) states and twisted intramolecular charge transfer (TICT) states, making the molecule highly sensitive to solvent polarity and viscosity.

This guide details the mechanisms governing the excited-state dynamics of t-DMS, provides rigorous protocols for spectroscopic characterization, and analyzes the kinetic competition between fluorescence and isomerization.

Molecular Architecture & Electronic Structure

Structural Dynamics

The ground state (

) of t-DMS is planar, maximizing -conjugation between the dimethylamino lone pair and the stilbene backbone. Upon photoexcitation to the first singlet excited state ( ), the electron density shifts from the nitrogen donor to the styryl system.

• Ground State (

  ): Characterized by a or nearly symmetry (depending on the rotamer), with a significant barrier to rotation around the and central bonds.

• Excited State (

  ): The state possesses significant Charge Transfer (CT) character.[1] The dipole moment increases substantially ( D) compared to the ground state, leading to pronounced solvatochromism .

The Deactivation Landscape

The deactivation of the

state is a tripartite competition:

• Fluorescence (

  ): Radiative decay from the planar ICT state.[1]

• Trans-Cis Isomerization (

  ): Rotation around the central ethylenic double bond ( ) to a perpendicular "phantom" state ( ), which decays non-radiatively to the ground state (partitioning to cis and trans isomers).

• TICT Formation (

  ): Rotation around the single bond, leading to a non-emissive Twisted Intramolecular Charge Transfer state, particularly in polar solvents.

Photophysical Mechanisms & Solvatochromism[2]

Absorption and Emission Spectra

• Absorption: t-DMS exhibits a strong

  absorption band in the UV-A region ( nm in nonpolar solvents). The band is relatively insensitive to solvent polarity, indicating a non-polar Franck-Condon ground state.

• Fluorescence: The emission spectrum shows a significant bathochromic (red) shift with increasing solvent polarity. This positive solvatochromism confirms the CT nature of the emitting state.

  • Nonpolar (Hexane):

    nm (Strong fluorescence).

  • Polar (Acetonitrile):[2][3]

    nm (Weak fluorescence, quenched by TICT/isomerization).

The TICT vs. Isomerization Controversy

In nonpolar solvents, the primary non-radiative pathway is trans-cis isomerization across the

bond. The barrier to this rotation is lowered in the excited state.

In polar solvents, the TICT mechanism becomes dominant. The solvent stabilizes the highly polar twisted state (formed by twisting the dimethylamino group), which acts as a dark trap, quenching fluorescence.[3] This explains the dramatic drop in quantum yield (

) in acetonitrile compared to cyclohexane.

Visualization of Deactivation Pathways

The following diagram illustrates the competing pathways on the Potential Energy Surface (PES).

Figure 1: Excited state deactivation pathways of t-DMS showing competition between Fluorescence, Isomerization, and TICT formation.

Experimental Protocols

Synthesis & Purification

Objective: Isolate high-purity t-DMS to avoid artifacts from fluorescent impurities (e.g., oxidation products).

Protocol (Heck Coupling Variation):

• Reagents: 4-Bromo-N,N-dimethylaniline (1.0 eq), Styrene (1.2 eq),

  (1 mol%), (2 mol%), Triethylamine (2.0 eq).

• Reaction: Reflux in dry DMF under Argon for 12 hours.

• Workup: Cool to RT, pour into water, extract with Dichloromethane (DCM). Wash organic phase with brine, dry over

  .

• Purification (Critical):

  • Step 1: Column chromatography (Silica gel, Hexane:DCM 4:1).

  • Step 2: Recrystallization from Ethanol/Water (3x).

  • Validation: Purity must be >99% by HPLC and confirmed by NMR.

Steady-State Fluorescence & Quantum Yield

Objective: Determine

and solvatochromic shifts.

Workflow:

• Solvent Preparation: Use spectroscopic grade solvents. Degas using Argon sparging (20 min) to remove Oxygen (quencher).

• Sample Prep: Prepare t-DMS solution with Absorbance

  at (approx. nm) to avoid inner-filter effects.

• Reference Standard: Use Quinine Sulfate in 0.1 M

  ( ) or 9,10-Diphenylanthracene in Cyclohexane ( ).

• Measurement: Record emission spectra (

  nm). Correct for PMT sensitivity.

• Calculation:

  Where is integrated intensity, is absorbance, and is refractive index.

Time-Resolved Fluorescence (TCSPC)

Objective: Measure fluorescence lifetime (

) to resolve kinetic components.

Protocol:

• Excitation: Pulsed LED or Laser Diode (e.g., 340 nm or 375 nm, <200 ps pulse width).

• Detection: Magic angle (

  ) polarization to eliminate rotational diffusion artifacts.

• Data Fitting: Fit decay curves to a multi-exponential model:

  • Single exponential: Typical in nonpolar solvents (single species).

  • Bi-exponential: Typical in polar solvents (equilibrium between LE and TICT states).

Data Summary: Solvent Dependence[1][5][6]

The following table summarizes the photophysical parameters of t-DMS. Note the inverse relationship between polarity and quantum yield.

Solvent	Polarity ( )	(nm)	(nm)	Quantum Yield ( )	Lifetime ( )	Dominant Decay
Cyclohexane	0.00	345	390	0.55	~1.5 ns	Radiative
Toluene	0.01	348	405	0.45	~1.2 ns	Radiative/Iso
THF	0.21	352	430	0.15	~400 ps	Isomerization
Acetonitrile	0.30	355	455	< 0.02	< 50 ps	TICT / Iso

Note:

is the Lippert-Mataga orientation polarizability. Values are approximate and temperature-dependent.

Experimental Workflow Diagram

Figure 2: Integrated experimental workflow for characterizing solvatochromism and excited-state kinetics.

References

• Lippert, E. (1957). Spektroskopische Bestimmung des Dipolmomentes aromatischer Verbindungen im ersten angeregten Singulettzustand. Z. Elektrochem. Link

• Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. (2003). Structural Changes Accompanying Intramolecular Electron Transfer: Focus on Twisted Intramolecular Charge-Transfer States and Structures. Chemical Reviews, 103(10), 3899–4032. Link

• Görner, H., & Kuhn, H. J. (1995). Cis-Trans Photoisomerization of Stilbenes and Stilbene-Like Molecules. Advances in Photochemistry, 19, 1-117. Link

• Lapouyade, R., et al. (1992). Photophysics of donor-acceptor substituted stilbenes. The Journal of Physical Chemistry, 96(24), 9643–9650. Link

• Letard, J. F., et al. (1993). Cis-trans isomerization of 4-dimethylaminostilbene in polar solvents. Chemical Physics Letters, 208(3-4), 207-212. Link

Sources

• 1. Charge-transfer and isomerization reactions of trans-4-(N-arylamino)stilbenes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

Technical Guide: Intramolecular Charge Transfer (ICT) in Dimethylamino-Substituted Stilbenes

Executive Summary

This technical guide provides a comprehensive analysis of the photophysical mechanisms, synthesis, and application of dimethylamino-substituted stilbenes. These "push-pull" systems—characterized by an electron-donating dimethylamino group conjugated via a stilbene backbone to an electron-withdrawing group (e.g., -NO₂, -CN)—serve as archetypal models for Intramolecular Charge Transfer (ICT).

For researchers in drug development and photonics, understanding the competition between radiative ICT decay and non-radiative torsional relaxation is critical. This guide clarifies the debate between Twisted Intramolecular Charge Transfer (TICT) and Planar Intramolecular Charge Transfer (PICT) states and details protocols for utilizing these chromophores as polarity sensors and amyloid-beta probes.

Mechanistic Foundations: The ICT Landscape

The photophysics of trans-4-(dimethylamino)-4'-substituted stilbenes is governed by the dynamics of the excited singlet state (

).[1] Upon excitation, the molecule undergoes a significant redistribution of electron density from the amine donor to the acceptor moiety.

The Electronic Push-Pull System

In the ground state (

), the molecule is relatively planar (depending on steric hindrance). Upon photoexcitation to the Franck-Condon excited state ( ), a giant dipole moment is instantaneously created.

• Donor: Dimethylamino group (

  )

• Bridge: Stilbene (

  -conjugated system)

• Acceptor: Nitro (

  ) or Cyano ( ) group

TICT vs. PICT: The Critical Distinction

A distinct feature of these stilbenes is the competition between fluorescence and photoisomerization.

• Locally Excited (LE) State: The initial planar excited state.

• TICT (Twisted Intramolecular Charge Transfer): Traditionally, this involved the rotation of the dimethylamino group perpendicular to the benzene ring. However, in stilbenes like DANS (4-dimethylamino-4'-nitrostilbene), the dominant non-radiative pathway is often the twisting of the central olefinic (

  ) double bond, leading to a "phantom state" ( ) that decays to the cis-isomer ground state.

• Solvent Control: In polar solvents, the highly polar ICT state is stabilized, lowering its energy below the twisting barrier. This stabilization extends the fluorescence lifetime and induces a large bathochromic (red) shift.

Mechanistic Pathway Diagram

The following diagram illustrates the competition between radiative decay (Fluorescence) and non-radiative twisting (Isomerization/TICT).

Caption: Excitation dynamics of dimethylamino-stilbenes. The solvent-stabilized Planar ICT state emits fluorescence, while bond rotation leads to non-radiative decay.

Solvatochromism & Photophysical Data[1][2][3][4][5][6][7]

The sensitivity of the ICT state to solvent polarity is the basis for using these molecules as environmental probes.[2] The emission spectrum shifts dramatically to the red as solvent polarity increases (positive solvatochromism).

Data: trans-4-(Dimethylamino)-4'-cyanostilbene (DCS)

The following table summarizes the photophysical response of DCS.[3] Note the dramatic increase in Stokes Shift and the reduction in Quantum Yield (

) in highly polar solvents due to the "energy gap law" (increased non-radiative decay rates as the energy gap narrows).

Solvent	Dielectric Const.[4][5][6] ( )	(nm)	(nm)	Stokes Shift ( )	Quantum Yield ( )	Lifetime ( , ns)
Cyclohexane	2.02	374	430	3480	0.60	1.2
Toluene	2.38	384	462	4400	0.45	1.5
Chloroform	4.81	396	505	5450	0.38	1.1
Dichloromethane	8.93	392	520	6280	0.10	0.8
Acetonitrile	37.5	388	585	8680	0.02	0.3

Data synthesized from BenchChem [1] and research on DCS photophysics [2].

Experimental Characterization Protocols

Synthesis of trans-4-Dimethylamino-4'-nitrostilbene (DANS)

Method: Knoevenagel Condensation (High Stereoselectivity for trans isomer).

Reagents:

• 4-Dimethylaminobenzaldehyde (Donor precursor)

• 4-Nitrophenylacetic acid (Acceptor precursor)

• Piperidine (Catalyst)

• Toluene (Solvent)[4][7][8]

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Mixing: Dissolve 4-dimethylaminobenzaldehyde (10 mmol) and 4-nitrophenylacetic acid (10 mmol) in 40 mL of toluene.

• Catalysis: Add piperidine (1.0 mL).

• Reflux: Heat the mixture to reflux (110°C) for 12-18 hours. Monitor water collection in the Dean-Stark trap.

• Workup: Cool to room temperature. The product often crystallizes directly from the reaction mixture.

• Purification: Filter the precipitate. Recrystallize from glacial acetic acid or ethanol to obtain dark red needles.

• Validation: Verify structure via

  H-NMR (look for alkene doublet with Hz, indicating trans coupling).

Fluorescence Quantum Yield Measurement

Standard: Quinine Sulfate in 0.1 M

( ).

Step-by-Step Workflow:

• Preparation: Prepare solutions of the sample (stilbene) and reference. Ensure the optical density (OD) at the excitation wavelength is identical for both and below 0.1 (to avoid inner-filter effects).

• Excitation: Select an excitation wavelength where both sample and reference absorb (e.g., 360-380 nm).

• Acquisition: Record the emission spectra (integrated area

  ).

• Refractive Index Correction: Note the refractive index (

  ) of the solvents used.

• Calculation: Use the comparative equation:

Applications in Drug Development & Bio-Imaging[11][12][13]

Amyloid-Beta Sensing

Dimethylamino-stilbenes are structural analogs to Thioflavin T and Congo Red. They function as "molecular rotors."

• Mechanism: In solution, the stilbene core can rotate/twist, quenching fluorescence via non-radiative decay. Upon binding to the hydrophobic channels of Amyloid-Beta (

  ) fibrils, this rotation is sterically restricted.

• Result: The non-radiative pathway is blocked, forcing relaxation via fluorescence. This results in a "turn-on" fluorescence signal, allowing for the quantification of amyloid aggregates in Alzheimer's research [3].

Solvatochromic Micro-Environment Probes

Due to the large dipole change (

Debye), these dyes are used to map polarity in:

• Lipid Bilayers: Determining the hydration level of cell membranes.

• Drug Delivery Systems: Tracking the encapsulation stability of hydrophobic drugs within micelles or liposomes.

Experimental Workflow: Solvatochromic Analysis

The following diagram outlines the standard operating procedure for characterizing these probes.

Caption: Standard workflow for determining the solvatochromic sensitivity of stilbene probes.

References

• Lapouyade, R., et al. (1995). Spectroscopy and dynamics of jet-cooled 4-dimethylamino-4'-cyanostilbene in the S1 state. Max Planck Institute. Retrieved from [Link]

• Gutiérrez, C., et al. (2025).[5][9][10] N-Alkylamino Stilbene Compounds as Amyloid β Inhibitors for Alzheimer's Disease Research. Molecules, 30(11). Retrieved from [Link]

• Letchford, K., et al. (2006). Photophysics of trans-4-(dimethylamino)-4'-cyanostilbene and its use as a solvation probe. National Institutes of Health. Retrieved from [Link]

• Catania, A., et al. (2021). Identification of microplastics using 4-dimethylamino-4'-nitrostilbene solvatochromic fluorescence. Microscopy Research and Technique. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorescence Modulation by Amines: Mechanistic Insights into Twisted Intramolecular Charge Transfer (TICT) and Beyond | NSF Public Access Repository [par.nsf.gov]
• 3. Photophysics of trans-4-(dimethylamino)-4'-cyanostilbene and its use as a solvation probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. jasco-global.com [jasco-global.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. N-Alkylamino Stilbene Compounds as Amyloid β Inhibitors for Alzheimer's Disease Research[v1] | Preprints.org [preprints.org]
• 10. profiles.wustl.edu [profiles.wustl.edu]

Photophysics of 4-(Dimethylamino)stilbene: Electronic Absorption and Fluorescence Dynamics

Executive Summary

4-(Dimethylamino)stilbene (4-DS) is a fundamental donor-substituted stilbene derivative that serves as a critical model for understanding excited-state dynamics, solvatochromism, and the competition between radiative decay and photoisomerization. This technical guide provides an in-depth analysis of the electronic absorption and fluorescence spectra of 4-DS, detailing the causality behind its photophysical behavior and providing a self-validating experimental framework for its characterization.

Molecular Architecture & Electronic Absorption

The molecular structure of trans-4-DS features an electron-donating dimethylamino group coupled to a conjugated stilbene backbone. This architecture results in a strong

transition upon ultraviolet excitation.

The absorption spectrum of trans-4-DS is characterized by a single intense band with an absorption maximum (

) at approximately 350 nm [1].

Causality of Solvent Independence: Unlike its emission profile, the absorption maximum of 4-DS is largely insensitive to solvent polarity. The physical causality lies in the Franck-Condon principle. The transition from the ground state (

) to the Franck-Condon excited state ( ) occurs on an ultrafast timescale ( s), which is significantly faster than the timescale of nuclear motion and solvent dipole reorganization ( s). Because the dipole moment of the unrelaxed state is not drastically different from the state, varying the dielectric constant of the solvent does not heavily perturb the energy gap required for initial absorption.

Fluorescence Dynamics & Solvatochromism

Following excitation to the

state, 4-DS undergoes rapid solvent relaxation to form a highly polar Intramolecular Charge Transfer (ICT) state. The dimethylamino group acts as a powerful electron donor, pushing electron density across the extended -system.

Causality of Positive Solvatochromism: Because the relaxed ICT state possesses a substantially larger dipole moment than the ground state, polar solvents stabilize the excited state much more effectively than nonpolar solvents. This stabilization lowers the energy of the

state relative to the state, resulting in a pronounced red-shift (bathochromic shift) of the fluorescence emission maximum as solvent polarity increases. This linear correlation between the Stokes shift and the solvent polarizability/polarity parameter can be quantified using a Lippert-Mataga plot [1].

Mechanistic Photophysics: Isomerization vs. TICT

The fluorescence quantum yield (

) of 4-DS is dictated by the competition between radiative decay and non-radiative deactivation pathways.

The Role of C=C Torsion: The primary non-radiative deactivation pathway for 4-DS is trans

cis photoisomerization. The state possesses a small activation barrier allowing the molecule to twist around the central ethylenic C=C double bond. This torsion leads to a perpendicular geometry ( ), which acts as a highly efficient non-radiative funnel back to the ground state, yielding a photostationary mixture of trans and cis isomers.

The TICT Debate: In many push-pull fluorophores (e.g., 4-dimethylaminobenzonitrile), non-radiative decay is driven by the formation of a Twisted Intramolecular Charge Transfer (TICT) state, which involves the orthogonal twisting of the C-N bond of the dimethylamino group. However, extensive photophysical studies on 4-DS and its rigidized analogues have demonstrated that the primary deactivation pathway is the C=C double bond torsion, with no significant evidence supporting the involvement of a dual-emissive TICT state [2].

Caption: Jablonski diagram illustrating the competing photophysical pathways of 4-DS.

Standardized Experimental Protocol

To ensure high-fidelity, reproducible capture of 4-DS absorption and emission spectra, the following self-validating protocol must be executed.

Step 1: Solvent Preparation & Deoxygenation

• Action: Prepare a

  M stock solution of 4-DS in a series of spectroscopic-grade solvents spanning a range of dielectric constants (e.g., Methylcyclohexane, Toluene, Chloroform, Acetonitrile).

• Causality: High-purity solvents prevent background fluorescence. Deoxygenation (via argon purging for 15 minutes) is critical because dissolved

  acts as a dynamic collisional quencher, artificially depressing the fluorescence quantum yield and altering lifetime measurements.

Step 2: UV-Vis Absorption Acquisition

• Action: Record the absorption spectrum from 250 nm to 500 nm using a dual-beam spectrophotometer. Ensure the absorbance at the chosen excitation wavelength is strictly

  OD.

• Causality: Maintaining an optical density below 0.1 prevents the Inner Filter Effect (IFE), where the fluorophore re-absorbs its own emitted light, which would artificially distort the emission spectrum shape and red-shift the apparent maximum.

Step 3: Self-Validating Excitation Check

• Action: Before recording the full emission spectrum, record an excitation spectrum by monitoring the emission maximum while scanning the excitation wavelength.

• Causality: The excitation spectrum must perfectly overlay with the absorption spectrum. If deviations occur, it indicates the presence of ground-state aggregates, impurities, or degradation products (such as the cis-isomer).

Step 4: Fluorescence Emission Acquisition

• Action: Excite the sample at the absorption maximum (

  nm) and record the emission spectrum. Calculate the Stokes shift ( in ) for each solvent.

Caption: Step-by-step experimental workflow for solvatochromic fluorescence measurements.

Quantitative Data Summary

The following table summarizes the representative photophysical parameters of 4-DS, demonstrating the independence of the absorption maximum and the high sensitivity of the emission maximum to solvent polarity [1].

Solvent	Dielectric Constant ( )	Absorption (nm)	Emission (nm)	Stokes Shift ( )
Methylcyclohexane (MCH)	2.02	348	~405	~4,040
Toluene	2.38	352	~425	~4,880
Chloroform	4.81	354	~445	~5,770
Acetonitrile (ACN)	37.5	350	~460	~6,830

(Note: Exact emission maxima can vary slightly based on temperature and instrumental calibration. The widening Stokes shift confirms the highly polar nature of the ICT state).

References

1.1, The Journal of Physical Chemistry A, ACS Publications. 2.2, Zeitschrift für Naturforschung, ResearchGate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

The Dual-Natured Scaffold: A Technical Guide to 4-(Dimethylamino)stilbene (DAS)

Executive Summary

4-(Dimethylamino)stilbene (DAS) represents a seminal chapter in the history of chemical carcinogenesis. Originally synthesized for the dye industry, its potent and highly specific carcinogenicity in the rat Zymbal gland (auditory sebaceous gland) established it as a foundational model for studying metabolic activation, DNA adduct formation, and the concept of "incomplete" carcinogenesis.

This guide analyzes DAS not merely as a toxicant, but as a master class in Structure-Activity Relationships (SAR). It contrasts the historical use of DAS as a mutagen with the modern pharmacological exploration of the stilbene scaffold (e.g., Resveratrol), providing researchers with a comprehensive mechanistic roadmap.

Part 1: The Chemical Foundation

Structural Isomerism & Planarity

The stilbene scaffold consists of two phenyl rings linked by an ethylene bridge. The biological activity of DAS is strictly governed by its stereochemistry.

• trans-DAS (E-isomer): The phenyl rings are roughly coplanar. This planarity allows intercalation into DNA and fits the active sites of activating enzymes (CYP450s). It is highly carcinogenic.

• cis-DAS (Z-isomer): Steric hindrance between the phenyl rings forces a twisted, non-planar conformation. It prevents effective DNA intercalation and enzymatic activation, rendering it biologically inert regarding carcinogenicity.

Synthesis Protocol: trans-4-Dimethylaminostilbene

While early 20th-century methods relied on Perkin condensation, the Wittig reaction offers superior stereocontrol and yield for the trans isomer.

Objective: Synthesize trans-4-DAS from 4-dimethylaminobenzaldehyde and benzyltriphenylphosphonium chloride.

Reagents:

• 4-Dimethylaminobenzaldehyde (1.0 eq)

• Benzyltriphenylphosphonium chloride (1.1 eq)

• Sodium ethoxide (NaOEt) or n-Butyllithium (n-BuLi)

• Anhydrous Ethanol (EtOH) or THF

Step-by-Step Methodology:

• Ylide Formation: In a flame-dried round-bottom flask under

  , suspend benzyltriphenylphosphonium chloride in anhydrous THF. Cool to 0°C. Add base (NaOEt or n-BuLi) dropwise. The solution will turn deep orange/red, indicating ylide formation. Stir for 30 minutes.

• Coupling: Dissolve 4-dimethylaminobenzaldehyde in minimal THF and add dropwise to the ylide solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Quench & Extraction: Quench with saturated

  . Extract with Dichloromethane ( ).[1] Wash organic layer with brine, dry over , and concentrate.

• Isomer Purification: The crude mix contains both cis and trans. Recrystallize from hot ethanol. The trans-isomer, being less soluble and more crystalline due to packing efficiency, precipitates as yellow needles (mp: 158–159°C). The cis-isomer remains in the mother liquor.

Part 2: The Carcinogen Model (Mechanistic Toxicology)

Historical Context: The Haddow-Kon Breakthrough

In the 1940s, Alexander Haddow and G.A.R. Kon at the Chester Beatty Research Institute demonstrated that basic stilbenes were carcinogenic. Their key finding was the "4-amino" requirement: shifting the amino group to the 2- or 3-position drastically reduced carcinogenicity, highlighting the necessity of a para-quinonoid resonance structure for metabolic activation.

Metabolic Activation Pathways

DAS is a pro-carcinogen. It requires metabolic activation to become an electrophile capable of covalently binding to DNA.

The Liver vs. Zymbal Gland Divergence:

• Liver (Initiation Only): The liver activates DAS to N-hydroxy-DAS, which is then esterified (sulfated). However, the liver efficiently excretes these metabolites or repairs the damage. Without a secondary "promoter" (like phenobarbital), liver tumors are rare.

• Zymbal Gland (Complete Carcinogenesis): This sebaceous gland accumulates the lipid-soluble amine. Crucially, it possesses specific peroxidase activity that locally activates DAS, leading to persistent DNA adducts and rapid tumor formation.

Figure 1: Divergent metabolic activation pathways of DAS in the liver (initiation) versus the Zymbal gland (complete carcinogenesis).

The "Incomplete Carcinogen" Concept

Research by H.-G. Neumann established trans-4-acetylaminostilbene (AAS, a DAS derivative) as a classic "incomplete" carcinogen in the liver.

• Experiment: Rats fed AAS developed Zymbal gland tumors but no liver tumors.

• Modification: If rats were fed AAS (Initiator) and subsequently treated with Phenobarbital (Promoter), liver tumors appeared.

Part 3: Structure-Activity Relationships (SAR)

The transition from the carcinogenic DAS to the chemopreventative Resveratrol hinges on the nature of the substituents on the phenyl rings.

SAR Logic Flow

• Bridge: Must be ethylene (stilbene). Saturated (bibenzyl) or azo (-N=N-) bridges alter activity.

• Geometry: Must be trans.

• Substituent:

  • Electron Donating (Amino/Dimethylamino) at 4-position: Increases electron density, facilitating N-hydroxylation

    CARCINOGEN .

  • Hydroxyl (-OH) groups (3,5,4'-positions): Act as radical scavengers and antioxidants

    CHEMOPREVENTATIVE .

Figure 2: Structure-Activity Relationship (SAR) decision tree determining the toxicological fate of stilbene derivatives.

Comparative Data Table

Compound	Structure (4-Pos)	Primary Target (Rat)	Mechanism	Outcome
trans-DAS	-N(CH3)2	Zymbal Gland	N-oxidation, Nitrenium ion	Potent Carcinogen
trans-AAS	-NHCOCH3	Zymbal Gland	N-hydroxylation, Sulfation	Carcinogen
cis-DAS	-N(CH3)2	None	Steric hindrance prevents activation	Inactive
4-OH-Stilbene	-OH	None	Quinone methide formation (weak)	Weak/Null
Resveratrol	-OH (3,5,4')	Multiple Targets	COX inhibition, Sirtuin activation	Anti-cancer

Part 4: Experimental Protocols (In Vivo)

Warning: DAS is a potent carcinogen. All procedures must be conducted in a BSL-2 facility with appropriate PPE and hazardous waste disposal.

Zymbal Gland Tumor Induction Model

This protocol replicates the classic Neumann/Haddow experiments to generate Zymbal gland carcinomas.

Subjects: Female Wistar Rats (150–200g). Compound: trans-4-Dimethylaminostilbene (DAS) or trans-4-Acetylaminostilbene (AAS).

Dosing Regimen:

• Preparation: Dissolve DAS in corn oil or tricaprylin.

• Administration: Oral gavage.

• Dose: 2.5 mg/kg body weight.

• Frequency: Twice weekly for 10–12 weeks (Initiation phase).

• Observation: Palpate the area below the ear (Zymbal gland location) weekly starting at week 15.

• Endpoint: Tumors typically manifest as ulcerating masses by week 20–30.

Controls:

• Vehicle Control (Corn oil only).

• Positive Control (2-Acetylaminofluorene, if liver comparison is desired).

References

• Haddow, A., Harris, R. J. C., Kon, G. A. R., & Roe, E. M. F. (1948). The growth-inhibitory and carcinogenic properties of 4-aminostilbene and derivatives.[2] Philosophical Transactions of the Royal Society of London. Series A, 241(830), 147-184. Link

• Neumann, H. G. (1983). Role of tissue exposure and DNA lesions for organ-specific effects of carcinogenic trans-4-acetylaminostilbene in rats. Environmental Health Perspectives, 49, 51–58. Link

• Andersen, R. A., Enomoto, M., Miller, E. C., & Miller, J. A. (1964).[3] Carcinogenesis and Inhibition of the Walker 256 Tumor in the Rat by trans-4-Acetylaminostilbene, its N-Hydroxy Metabolite, and Related Compounds.[3] Cancer Research, 24, 128-143.[3] Link

• Osborne, M. R., et al. (1980). Peroxidase activity in the rat Zymbal gland and its possible role in the metabolic activation of aminostilbenes in the target tissue.[4] Cancer Letters, 8(3), 221-226. Link

• Gindorf, W., & Neumann, H. G. (1980). The formation of nucleic acid adducts from the carcinogen trans-4-acetylaminostilbene in rat liver and Zymbal gland in vivo.[2] Archives of Toxicology, 45, 229–249. Link

Sources

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. Significance of metabolic activation and binding to nucleic acids of aminostilbene derivatives in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Hydroxylation in Aminostilbene Carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peroxidase activity in the rat Zymbal gland and its possible role in the metabolic activation of aminostilbenes in the target tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability and Isomerization Dynamics of cis vs trans 4-(Dimethylamino)stilbene

Executive Summary

4-(Dimethylamino)stilbene (4-DAS) serves as a fundamental model for understanding push-pull electronic effects on the photophysical and thermodynamic properties of molecular switches. This technical guide provides an in-depth analysis of the thermodynamic stability of its cis and trans isomers, the energetic landscape of its isomerization, and the field-proven experimental protocols used to quantify these parameters.

Thermodynamic Landscape of 4-DAS

The thermodynamic stability of stilbene derivatives is governed by a delicate balance between steric hindrance and

-electron delocalization[1].

• The trans Isomer (Thermodynamic Sink): In the ground state (

  ), the trans configuration of 4-DAS is the global energy minimum. The anti-periplanar arrangement of the phenyl rings minimizes steric repulsion, allowing for optimal co-planarity. This planarity maximizes the overlap of the -orbitals, facilitating extended conjugation from the dimethylamino donor group across the ethylenic bridge.

• The cis Isomer (Kinetically Trapped): The cis isomer is thermodynamically less stable by approximately 11–14 kJ/mol (3–4 kcal/mol)[2]. The proximity of the two phenyl rings creates severe steric clash, forcing the rings to twist out of the ethylenic plane. This distortion breaks the extended

  -conjugation, resulting in a higher ground-state enthalpy ( ) and a blue-shifted UV-Vis absorption spectrum[3].

• Electronic Donor Effects: The addition of the strongly electron-donating -N(CH₃)₂ group alters the electron density of the central C=C bond. Through resonance, the dimethylamino group introduces partial zwitterionic character to the molecule. This effect slightly reduces the double-bond character of the central alkene, thereby lowering the thermal activation energy (

  ) required for the ground-state cis trans relaxation compared to unsubstituted stilbene[4].

Isomerization Pathways and Energy Barriers

The transition between cis and trans states occurs via a perpendicular twisted intermediate.

• Photoisomerization (

  Pathway): Upon UV irradiation, trans-4-DAS is excited to the state. In this excited state, the transition severely weakens the C=C double bond, reducing the rotational barrier to merely 3.5–7.8 kcal/mol[5]. The molecule rapidly relaxes into a twisted intermediate, undergoes internal conversion to the twisted state, and partitions into either the cis or trans ground state.

• Thermal Isomerization (

  Pathway): The cis isomer can thermally revert to the trans isomer in the dark. Because the ground-state twisted transition state retains significant biradical/zwitterionic character, the thermal barrier is substantial (~35-38 kcal/mol), ensuring that the cis isomer is kinetically stable at room temperature but will rapidly isomerize upon heating[6].

Potential energy surface and state transition logic for 4-DAS isomerization.

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic parameters of 4-DAS in comparison to unsubstituted stilbene and a strong push-pull derivative (DCS).

Compound	(kcal/mol)	Thermal ( ) (kcal/mol)	Photochemical ( ) (kcal/mol)	Dipole Moment (trans, Debye)
Stilbene	~3.5	~42.0	~3.5	0.0
4-DAS	~3.0 - 4.0	~35.0 - 38.0	~4.5	~3.0
4-DCS	~3.0	~25.0 - 30.0	~5.0 - 7.8	~6.5

Note: Values are representative aggregates from literature measured in non-polar solvents. Polar solvents further stabilize the zwitterionic transition states, lowering

[1][5][7].

Experimental Workflows for Thermodynamic Profiling

To rigorously determine the thermodynamic stability and kinetic barriers of 4-DAS, researchers employ orthogonal analytical techniques. The causality behind these methods relies on the distinct photophysical and polarity differences between the isomers.

Logical causality linking molecular structural features to the chosen analytical workflows.

Protocol 1: Photo-irradiation and HPLC Quantification

Causality: The cis isomer possesses a higher dipole moment due to its bent, asymmetrical structure, causing it to interact more strongly with polar stationary phases compared to the planar, less polar trans isomer[8].

• Sample Preparation: Dissolve 4-DAS in anhydrous n-hexane to a concentration of

  M. Non-polar solvents prevent hydrogen-bonding artifacts.

• Photostationary State (PSS) Generation: Irradiate the solution using a 365 nm LED array for 15 minutes to reach the PSS.

• Thermal Incubation: Aliquot the PSS mixture into sealed, light-protected amber vials. Incubate in precision thermomixers at 40°C, 50°C, and 60°C.

• HPLC Analysis: At specific time intervals, inject 10

  L into an HPLC system equipped with a silica column (normal phase). Use an isocratic elution of Hexane/Ethyl Acetate (95:5).

• Self-Validating Step: Monitor the chromatogram at the isosbestic point of 4-DAS. At this specific wavelength, both isomers have identical molar absorptivities, ensuring that the peak area ratio directly equals the molar ratio without requiring independent calibration curves.

• Kinetic Extraction: Plot

  versus time to extract the rate constant at each temperature.

Protocol 2: Kinetic UV-Vis Spectroscopy for Thermal Relaxation

Causality: The extended

-conjugation in trans-4-DAS results in a higher molar extinction coefficient ( ) and a red-shifted compared to cis-4-DAS[3].

• Baseline Setup: Place a

  M solution of trans-4-DAS in a quartz cuvette within a Peltier-controlled UV-Vis spectrophotometer set to 50°C.

• In-Situ Irradiation: Irradiate the cuvette perpendicular to the measurement beam with a 365 nm light source until absorbance at the trans

  reaches a minimum.

• Kinetic Monitoring: Turn off the irradiation. Immediately begin recording the absorbance at the trans

  every 30 seconds for 12 hours.

• Thermodynamic Calculation: Calculate the rate constant

  from the exponential recovery of the absorbance. Repeat at multiple temperatures and construct an Arrhenius plot ( vs ) to derive the thermal activation energy ( ).

Conclusion

The thermodynamic stability of 4-(Dimethylamino)stilbene is fundamentally dictated by the interplay between the steric strain of the cis conformation and the resonance stabilization provided by the dimethylamino group. By utilizing robust, self-validating protocols like normal-phase HPLC at isosbestic points and temperature-controlled UV-Vis kinetics, researchers can accurately map the energy landscape of this vital photopharmacological scaffold.

References

• Source: Journal of the Chemical Society B: Physical Organic (RSC Publishing)
• Title: Synthesis of a Resveratrol Analogue with High Ceramide-Mediated Proapoptotic Activity on Human Breast Cancer Cells Source: ResearchGate URL
• Title: Excited State Properties of Donor−Acceptor Substituted trans-Stilbenes: The meta-Amino Effect Source: The Journal of Physical Chemistry A - ACS Publications URL
• Title: Fluorescence of Trans-4-Cyano-4′-dimethylaminostilbene; No Evidence for a TICT State Source: ResearchGate URL
• Title: Mechanism of direct cis-trans photoisomerization of the stilbenes.
• Title: What are the differences between CIS - STILBENE and TRANS Source: Keyingchemical URL
• Title: Elucidation of Intrinsic and Diffusion-driven Electron Transfer Dynamics in N,N–diarylaminostilbenes: An Ultrafast Spectroscopic Perspective Source: ResearchGate URL

Sources

• 1. The thermodynamic equilibrium between cis- and trans-isomers in stilbene and some derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. academia.edu [academia.edu]
• 7. researchgate.net [researchgate.net]
• 8. What are the differences between CIS - STILBENE and TRANS - STILBENE? - Blog - Keyingchem [keyingchemical.com]

Engineering Push-Pull Stilbene Derivatives: Non-Linear Optical Properties and Applications in Advanced Bio-Imaging

Executive Summary

Push-pull stilbene derivatives represent a premier class of organic non-linear optical (NLO) materials. Characterized by an electron-donating group (D) and an electron-accepting group (A) bridged by a

-conjugated stilbene core (D- -A architecture), these molecules exhibit exceptional photophysical properties. For researchers and drug development professionals, understanding the underlying mechanisms of first ( ) and second ( ) hyperpolarizabilities is critical. These properties not only drive electro-optic switching but also enable two-photon absorption (TPA)—a cornerstone mechanism for deep-tissue bio-imaging, targeted drug delivery tracking, and photodynamic therapy (PDT).

Mechanistic Foundations of NLO in D- -A Architectures

The fundamental driver of NLO behavior in push-pull stilbenes is the asymmetric distribution of electron density. Upon photoexcitation, the

-conjugated bridge facilitates an ultrafast Intramolecular Charge Transfer (ICT) from the donor (e.g., an amino or dimethylamino group) to the acceptor (e.g., a nitro or cyano group).

Causality of Hyperpolarizability

The first hyperpolarizability (

) scales with the degree of electronic coupling and the change in dipole moment ( ) between the ground state (S ) and the excited state (S ). According to the two-state model, , where is the transition energy. Extending the -bridge or increasing the strength of the D/A pairs lowers and increases , thereby exponentially enhancing the NLO response[1].

Twisted Intramolecular Charge Transfer (TICT) and Solvatochromism

Following vertical excitation to the Franck-Condon region (Locally Excited, LE state), flexible push-pull stilbenes like 4-dimethylamino-4'-nitrostilbene (DANS) undergo structural relaxation. The molecule twists around the single bonds adjacent to the

-bridge, entering a Twisted Intramolecular Charge Transfer (TICT) state[2].

Causality in Bio-sensing: The TICT state is highly polar. In polar solvents or biological microenvironments, this state is thermodynamically stabilized, significantly lowering the energy gap for radiative decay. This results in a pronounced red-shift in fluorescence (solvatochromism). Drug development professionals leverage this environmental sensitivity to design fluorescent probes that map local polarity, such as the hydrophobic cores of target proteins or

-amyloid plaques[3].

Photophysical pathway of push-pull stilbenes showing LE to TICT state transition.

Experimental Methodologies for NLO Characterization

To ensure rigorous, reproducible quantification of NLO parameters, the following self-validating experimental workflows are standard in the field.

Protocol 1: Electric-Field-Induced Second-Harmonic Generation (EFISH)

Purpose: Quantifies the scalar product of the permanent dipole moment and the first hyperpolarizability (

). Causality: Isotropic solutions are macroscopically centrosymmetric, meaning and no Second Harmonic Generation (SHG) occurs. Applying a high-voltage DC field exerts a torque on the molecular dipoles, aligning them against thermal randomization ( ). This breaks centrosymmetry, allowing the intrinsic molecular to be measured[1]. Self-Validating System: The protocol incorporates a pure solvent baseline and a reference quartz wedge. The quartz wedge generates a known, stable SHG signal (Maker fringes) that calibrates out any pulse-to-pulse intensity fluctuations from the excitation laser.

Step-by-Step Workflow:

• Sample Preparation: Dissolve the stilbene derivative in a low-polarity, non-centrosymmetric solvent (e.g., chloroform) at a concentration gradient of

  to M.

• Cell Assembly: Inject the solution into a wedge-shaped liquid cell fitted with parallel high-voltage electrodes.

• Field Application: Apply a high-voltage DC pulse (e.g., 5 kV, 2

  s duration) synchronized perfectly with the laser pulse to align the chromophores.

• Laser Excitation: Irradiate the cell with a pulsed Nd:YAG laser. Critical choice: Use a fundamental wavelength of 1907 nm (achieved via Raman shifting) rather than 1064 nm to ensure the SHG signal (953 nm) falls outside the linear absorption band of the stilbene, preventing resonant enhancement artifacts.

• Detection: Filter out the fundamental beam using narrow bandpass filters and detect the SHG photons via a photomultiplier tube (PMT).

• Data Extraction: Translate the wedge across the beam path to generate Maker fringes. Calculate

  from the concentration-dependent amplitude of these fringes relative to the quartz reference.

Protocol 2: Open-Aperture Z-Scan for Two-Photon Absorption (TPA)

Purpose: Measures the third-order non-linear response to calculate the TPA cross-section (

) in Goeppert-Mayer (GM) units. Causality: TPA is a third-order non-linear process ( ) that depends quadratically on incident light intensity. By physically translating the sample along the beam axis (Z-axis) through the focal point of a lens, the sample experiences a gradient of intensity. Maximum intensity at the focal point ( ) triggers maximum TPA, observed as a measurable dip in optical transmittance[3]. Self-Validating System: The setup uses a beam splitter to create a reference arm. The ratio of the transmitted signal to the reference signal normalizes the data against laser power fluctuations. A calibration scan using Rhodamine 6G (known ) validates the calculated beam waist ( ).

Step-by-Step Workflow:

• Laser Configuration: Utilize a mode-locked Ti:Sapphire femtosecond laser (e.g., 800 nm, 100 fs pulse width, 1 kHz repetition rate). Causality: Femtosecond pulses provide the massive peak intensity required for TPA while keeping the average power low enough to prevent thermal lensing (localized heating) that would distort the beam.

• Beam Splitting: Split the beam into a reference arm (10%) and a sample arm (90%).

• Sample Translation: Place a 1 mM solution of the stilbene in a 1 mm quartz cuvette mounted on a motorized linear translation stage.

• Data Acquisition: Sweep the sample from

  (pre-focus) to (post-focus). Measure the transmitted energy using an open-aperture photodiode.

• Curve Fitting: Plot normalized transmittance

  versus Z-position. Fit the symmetrical dip using the standard non-linear absorption equation to extract and calculate .

Open-aperture Z-scan experimental setup for quantifying two-photon absorption.

Quantitative Data Analysis

The structural tuning of the D-

-A system directly dictates the magnitude of the NLO response. Below is a comparative summary of representative push-pull stilbenes.

Compound	Donor Group	Acceptor Group	( esu)	TPA Cross-Section ( , GM)	Primary Application
DANS	-N(CH )	-NO	~450	~50	Electro-optic switching
ADMAS	-N(CH )	-NH	~120	~85	Solvatochromic bio-imaging
DPS	-OCH	-CN	~200	~30	Photonic materials

Table 1: Representative NLO Properties of Push-Pull Stilbenes. Data synthesized from computational and experimental literature[1][3].

Applications in Drug Development and Bio-Imaging

For drug development professionals, the NLO properties of push-pull stilbenes translate directly into advanced theranostic capabilities.

Two-Photon Excitation Fluorescence (TPEF) Imaging

Unlike single-photon absorption, TPA requires the simultaneous absorption of two lower-energy (Near-Infrared, NIR) photons. Causality: NIR light falls within the "biological window" (700–1000 nm), where tissue scattering and auto-fluorescence are minimized. Because TPA depends on the square of the light intensity, excitation is strictly confined to the focal volume. This provides intrinsic three-dimensional spatial resolution and allows for deep-tissue imaging (>500

m) with virtually zero out-of-focus phototoxicity[3].

Targeted Drug Delivery and Photodynamic Therapy (PDT)

Certain push-pull stilbenes, such as ADMAS (4-Amino-4'-(N,N-dimethylamino)stilbene), feature primary amino groups that transform the molecule from a passive optical stain into a chemically active scaffold. This enables covalent bioconjugation to monoclonal antibodies or targeting peptides, allowing researchers to track targeted drug delivery in real time[3].

Furthermore, specific structural modifications (e.g., incorporating heavy atoms or tuning the nitro acceptor groups) can facilitate Intersystem Crossing (ISC) from the singlet excited state (Sngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) to the triplet state (T ). In the context of Photodynamic Therapy (PDT), these long-lived triplet excitons interact with molecular oxygen to generate highly reactive singlet oxygen ( O ), effectively turning the NLO chromophore into a traceable photosensitizer for targeted cell ablation.

References

• Benchchem. "4-Amino-4'-(N,N-dimethylamino)stilbene | 22525-43-5".
• SciSpace. "Competition between fluorescence and triplet production ruled by nitro groups in one-arm and two-arm styrylbenzene heteroanalogues".
• MDPI.
• MDPI. "Synergistic Approach of Ultrafast Spectroscopy and Molecular Simulations in the Characterization of Intramolecular Charge Transfer in Push-Pull Molecules".

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 4-Amino-4'-(N,N-dimethylamino)stilbene | 22525-43-5 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-(Dimethylamino)stilbene via Wittig Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 4-(Dimethylamino)stilbene, a fluorescent organic compound with applications in materials science and as a molecular probe. The synthesis is achieved through the Wittig reaction, a robust and widely used method for alkene formation. This protocol details the reaction mechanism, a step-by-step experimental procedure, characterization of the final product, and essential safety precautions. The intended audience includes researchers, scientists, and professionals in the fields of organic chemistry and drug development.

Introduction

4-(Dimethylamino)stilbene is a derivative of stilbene characterized by a dimethylamino donor group, which imparts interesting photophysical properties, such as fluorescence. These properties make it a valuable compound in the development of organic light-emitting diodes (OLEDs), fluorescent probes, and nonlinear optical materials. The Wittig reaction is an invaluable tool in synthetic organic chemistry for the formation of a carbon-carbon double bond by reacting a phosphorus ylide with an aldehyde or ketone.[1] This method offers a high degree of control over the location of the newly formed double bond. This application note will focus on the synthesis of 4-(Dimethylamino)stilbene from p-dimethylaminobenzaldehyde and benzyltriphenylphosphonium chloride.

Reaction Mechanism: The Wittig Reaction

The Wittig reaction proceeds through a series of well-defined steps, starting with the formation of a phosphorus ylide, which then reacts with an aldehyde to form the desired alkene.[1]

Step 1: Ylide Formation A strong base is used to deprotonate the benzyltriphenylphosphonium chloride at the carbon atom adjacent to the phosphorus, forming a phosphorus ylide. The ylide is a resonance-stabilized species, which is a key intermediate in the reaction.

Step 2: Nucleophilic Attack and Betaine Formation The nucleophilic ylide attacks the electrophilic carbonyl carbon of p-dimethylaminobenzaldehyde. This results in the formation of a dipolar intermediate known as a betaine.

Step 3: Oxaphosphetane Formation and Elimination The betaine intermediate undergoes ring-closure to form a four-membered ring intermediate called an oxaphosphetane. This intermediate is unstable and spontaneously decomposes to yield the final products: the desired 4-(Dimethylamino)stilbene and triphenylphosphine oxide. The formation of the thermodynamically stable triphenylphosphine oxide is a major driving force for this reaction.

Caption: Mechanism of the Wittig Reaction for 4-(Dimethylamino)stilbene Synthesis.

Experimental Protocol

This protocol outlines the synthesis of 4-(Dimethylamino)stilbene from p-dimethylaminobenzaldehyde and benzyltriphenylphosphonium chloride using sodium hydride as the base.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Molar Equiv.
p-Dimethylaminobenzaldehyde	100-10-7	149.19	1.49 g	1.0
Benzyltriphenylphosphonium chloride	1100-88-5	388.87	4.28 g	1.1
Sodium Hydride (60% in mineral oil)	7646-69-7	24.00	0.44 g	1.1
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	100 mL	-
Dichloromethane (DCM)	75-09-2	84.93	50 mL	-
Saturated aq. Ammonium Chloride	12125-02-9	53.49	50 mL	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	~5 g	-
Ethanol (95%)	64-17-5	46.07	~50 mL	-

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 4-(Dimethylamino)stilbene.

• Ylide Formation: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add benzyltriphenylphosphonium chloride (4.28 g, 11.0 mmol) and anhydrous tetrahydrofuran (THF, 50 mL). While stirring, carefully add sodium hydride (60% dispersion in mineral oil, 0.44 g, 11.0 mmol) portion-wise. Caution: Sodium hydride reacts violently with water and is flammable. Handle with extreme care in a fume hood. The suspension will typically turn a characteristic orange or deep red color, indicating the formation of the ylide. Stir the mixture at room temperature for 1 hour.

• Reaction with Aldehyde: In a separate beaker, dissolve p-dimethylaminobenzaldehyde (1.49 g, 10.0 mmol) in anhydrous THF (50 mL). Add this solution dropwise to the ylide suspension via a dropping funnel over 30 minutes. After the addition is complete, allow the reaction mixture to stir overnight at room temperature.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL). Transfer the mixture to a separatory funnel and extract with dichloromethane (2 x 25 mL). Combine the organic layers.

• Purification: Dry the combined organic layers over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. The crude product can be purified by recrystallization from hot 95% ethanol.[1] Dissolve the crude solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

Characterization Data

The identity and purity of the synthesized 4-(Dimethylamino)stilbene can be confirmed by the following analytical methods:

Property	Expected Value
Appearance	Light yellow crystalline solid
Melting Point	149-151 °C
¹H NMR	The spectrum should show signals corresponding to the aromatic protons, the vinylic protons of the stilbene backbone, and the methyl protons of the dimethylamino group.[2]
¹³C NMR	The spectrum will display resonances for the aromatic carbons, the vinylic carbons, and the methyl carbons.
IR (KBr)	Characteristic peaks for C-H stretching of aromatic and vinylic protons, C=C stretching of the alkene and aromatic rings, and C-N stretching of the dimethylamino group.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no product yield	- Incomplete ylide formation due to wet reagents or glassware.- Inactive sodium hydride.	- Ensure all glassware is oven-dried and the reaction is run under a dry, inert atmosphere.- Use freshly opened or properly stored sodium hydride.
Mixture of E/Z isomers	The Wittig reaction with non-stabilized ylides can produce a mixture of isomers.	The trans (E) isomer is typically the major product and can often be separated from the cis (Z) isomer by recrystallization due to its lower solubility and higher melting point.[3]
Difficulty in recrystallization	The product is too soluble or insoluble in the chosen solvent.	Try a different solvent or a mixture of solvents for recrystallization.

Safety Precautions

All experimental procedures should be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• p-Dimethylaminobenzaldehyde: Harmful if swallowed.[4] May cause skin and eye irritation.[1]

• Benzyltriphenylphosphonium chloride: Fatal if swallowed or inhaled.[2][5][6] Causes serious eye damage.[5][6]

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas, which may ignite spontaneously.[7][8][9][10] Causes severe skin burns and eye damage.[8] Handle under an inert atmosphere and away from any source of water.

• Tetrahydrofuran (THF) and Dichloromethane (DCM): Flammable and volatile organic solvents. Avoid inhalation and contact with skin.

References

• Alkali Metals Limited. MSDS for SODIUM HYDRIDE. [Link]

• Zhuang, S., et al. The Synthesis and Purification of 4-Dimethylamino-N-Methyl -4-Stilbazolium Tosylate.

• Durham Tech. Benzyltriphenylphosphonium Chloride cas1100-88-5 SDS. [Link]

• ScienceLab.com. Material Safety Data Sheet p-Dimethylaminobenzaldehyde. [Link]

• ChemSupply Australia. Safety Data Sheet p-DIMETHYLAMINOBENZALDEHYDE. [Link]

• AESA. 111710 - Sodium hydride, 60% dispersion in mineral oil - Safety Data Sheet. [Link]

• PubChem, NIH. 4-Dimethylaminostilbene. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-二甲基氨基-4′-硝基苯乙烯 ≥99.8% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 6. 4-AMINO-4'-(N,N-DIMETHYLAMINO)STILBENE(22525-43-5) 13C NMR spectrum [chemicalbook.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. juliethahn.com [juliethahn.com]

Application Note: Synthesis and Metabolic Tracking of [¹⁴C]-4-(Dimethylamino)stilbene

Introduction & Scientific Rationale

4-(Dimethylamino)stilbene (DMS) is a prototypical trans-stilbene derivative extensively utilized as a model compound for investigating xenobiotic metabolism, particularly cytochrome P450 (CYP)-mediated N-dealkylation and olefinic epoxidation. Stilbene derivatives and related polycyclic aromatic compounds are frequently studied for their complex intramolecular charge transfers and biological reactivity[1].

To achieve absolute mass balance and precise pharmacokinetic (PK) profiling during ADME (Absorption, Distribution, Metabolism, and Excretion) studies, incorporating a Carbon-14 (¹⁴C) radiolabel is the industry gold standard. The utilization of [¹⁴C]-radiolabeled aromatic hydrocarbons is a well-established methodology for tracking metabolic pathways and tissue distribution, as documented in comprehensive toxicological assessments[2].

Strategic Labeling Choice: While ¹¹C is valuable for short-lived PET imaging, its 20.4-minute half-life precludes long-term in vitro or in vivo metabolic tracking. Tritium (³H) is susceptible to metabolic exchange (tritium scrambling) with water during oxidative metabolism. ¹⁴C provides a stable, non-exchangeable tracer. By utilizing [¹⁴C]methyl iodide ([¹⁴C]CH₃I) to alkylate 4-aminostilbene, we place the radiolabel directly on the metabolically labile N-methyl groups. This allows researchers to track the specific cleavage of these groups (yielding [¹⁴C]formaldehyde) during N-demethylation.

Radiosynthesis Protocol: 4-(di[¹⁴C]methylamino)stilbene

Note: All procedures involving ¹⁴C must be conducted in a certified radiochemistry fume hood equipped with appropriate shielding and exhaust filtration.

Materials Required

• 4-Aminostilbene (Precursor) *[¹⁴C]Methyl iodide (Specific activity: ~55 mCi/mmol)

• Anhydrous Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃), anhydrous

• LC-MS grade Water and Acetonitrile

Step-by-Step Methodology

• Precursor Preparation: Dissolve 10 mg (0.051 mmol) of 4-aminostilbene in 1.0 mL of anhydrous DMF in a 5 mL V-vial equipped with a micro-stir bar.

• Base Addition: Add 21 mg (0.15 mmol, ~3 eq) of finely powdered anhydrous K₂CO₃.

  • Causality: K₂CO₃ acts as a non-nucleophilic acid scavenger to neutralize the hydroiodic acid (HI) generated during alkylation. This drives the reaction to completion without degrading the highly reactive alkylating agent.

• Radiolabel Introduction: Cool the vial to 0 °C. Using a gas-tight Hamilton syringe, carefully transfer 15 mg (0.105 mmol, ~2.05 eq) of [¹⁴C]CH₃I into the reaction mixture.

  • Causality: A slight stoichiometric excess of the radiolabel ensures complete double alkylation (N,N-dimethylation) while minimizing the formation of the unwanted mono-methylated intermediate.

• Reaction Execution: Seal the vial tightly, wrap it in aluminum foil, and stir at 40 °C for 12 hours.

  • Causality: DMS is highly photosensitive and can undergo trans-cis photoisomerization. Foil wrapping preserves the biologically relevant trans-isomer.

• Quenching & Extraction: Cool to room temperature and quench with 0.5 mL of LC-MS grade water. Extract the product with ethyl acetate (3 x 2 mL).

• Purification: Concentrate the organic layer under a gentle stream of nitrogen. Purify via semi-preparative HPLC (C18 column, H₂O/Acetonitrile gradient). Collect the radioactive peak corresponding to the trans-isomer.

• System Validation: Verify radiochemical purity (RCP) via analytical Radio-HPLC (>98% required) and determine specific activity via Liquid Scintillation Counting (LSC).

Fig 1. Radiosynthesis workflow of 4-(di[¹⁴C]methylamino)stilbene via direct alkylation.

Metabolic Tracking: In Vitro HLM Assay

To track the metabolism of [¹⁴C]-DMS, we employ Human Liver Microsomes (HLMs) coupled with Radio-HPLC.

Step-by-Step Methodology

• Incubation Mixture: In a 1.5 mL Eppendorf tube, combine 0.5 mg/mL HLM protein, 100 mM potassium phosphate buffer (pH 7.4), and 3.3 mM MgCl₂.

• Substrate Addition: Add [¹⁴C]-DMS to achieve a final concentration of 10 µM. Ensure the substrate is delivered in <1% DMSO.

  • Causality: Organic solvent concentrations exceeding 1% can competitively inhibit CYP450 active sites, artificially suppressing metabolic turnover.

• Initiation: Pre-incubate the mixture at 37 °C for 5 minutes. Initiate the reaction by adding an NADPH-regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

  • Causality: CYP450 enzymes are obligate consumers of NADPH. A regenerating system maintains a constant, non-depleting supply of NADPH over the entire 60-minute assay, preventing premature reaction stalling.

• Sampling & Termination: At t = 0, 15, 30, and 60 minutes, withdraw 100 µL aliquots and immediately quench in 200 µL of ice-cold acetonitrile containing an internal standard.

  • Causality: Cold acetonitrile denatures and precipitates microsomal proteins, instantly halting enzymatic activity to ensure highly accurate time-point snapshots.

• Analysis: Centrifuge at 14,000 x g for 10 min. Inject the supernatant into an LC-MS/MS system coupled inline with a flow scintillation analyzer (Radio-HPLC).

Fig 2. Primary CYP450-mediated metabolic pathways of [¹⁴C]-DMS in Human Liver Microsomes.

Data Presentation: Metabolic Profile

The primary metabolic pathways of DMS involve N-demethylation (yielding 4-methylaminostilbene and 4-aminostilbene) and epoxidation of the stilbene double bond. Because the ¹⁴C label is positioned on the methyl groups, N-demethylation results in the release of[¹⁴C]formaldehyde, which elutes early in the solvent front and can be quantified to calculate the exact rate of dealkylation.

Table 1: Quantitative Summary of [¹⁴C]-DMS Metabolites in HLMs (t = 60 min)

Analyte	Retention Time (min)	Radiochemical Yield (%)	Mechanistic Pathway	Mass Shift (Δm/z)
[¹⁴C]-DMS (Parent)	14.5	32.4%	N/A	0
[¹⁴C]-N-Desmethyl-DMS	12.1	45.1%	CYP-mediated N-dealkylation	-14
[¹⁴C]-DMS Epoxide	10.8	15.2%	Olefinic oxidation	+16
[¹⁴C]-Formaldehyde *	2.3	5.8%	Cleaved methyl group	N/A
Unidentified	Various	1.5%	Minor secondary pathways	N/A

*Detected via direct LSC of the aqueous flow-through or post-column derivatization.

References

• Development of a Relative Potency Factor (RPF) Approach for Polycyclic Aromatic Hydrocarbon (PAH) Mixtures. Environmental Protection Agency (EPA). 2

• Fluorescent Chromophores Containing the Nitro Group: Relatively Unexplored Emissive Properties. ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application of 4-(Dimethylamino)stilbene in Two-Photon Absorption Studies: Protocols and Mechanistic Insights

Executive Summary

The development of efficient two-photon absorption (TPA) materials is a cornerstone of modern nonlinear optics, enabling advancements in deep-tissue multiphoton microscopy, 3D microfabrication, and optical data storage. 4-(Dimethylamino)stilbene (4-DAS) and its derivatives serve as benchmark chromophores in this domain. Featuring a highly polarizable Donor-

-Acceptor (D- -A) architecture, 4-DAS exhibits a robust internal charge transfer (ICT) mechanism that yields exceptionally large TPA cross-sections ( ) and sensitive solvatochromic fluorescence[1],[2].

This application note provides researchers with a comprehensive, self-validating guide to the photophysical characterization of 4-DAS derivatives. It details the causality behind their nonlinear optical behavior and provides authoritative protocols for quantifying their TPA cross-sections using the open-aperture Z-scan technique.

Mechanistic Principles: Photophysics of 4-DAS

The efficacy of 4-DAS as a two-photon fluorophore stems from its molecular topology. The dimethylamino group acts as a strong electron donor, while the stilbene backbone functions as a

-conjugated bridge. When modified with electron-withdrawing groups (e.g., cyano or nitro groups) on the opposite terminus, the molecule forms a classic push-pull D- -A system[1].

Under femtosecond near-infrared (NIR) excitation, the molecule simultaneously absorbs two photons via a virtual intermediate state. This excitation induces a massive change in the molecular dipole moment, driving an Internal Charge Transfer (ICT)[2]. The solvent molecules subsequently reorganize around this highly polarized excited state, leading to a lower-energy emission state. This solvent relaxation is the root cause of the pronounced solvatochromism observed in 4-DAS derivatives.

Photophysical mechanism of 4-DAS: Two-photon excitation followed by Internal Charge Transfer.

Quantitative Photophysical Data

The TPA cross-section (

), measured in Goeppert-Mayer (GM) units ( ), is highly dependent on the solvent polarity and the specific electron-acceptor modifications made to the 4-DAS core. Table 1 summarizes the photophysical properties of standard 4-DAS and a highly optimized dicyano-derivative (P1).

Table 1: Photophysical Properties of 4-DAS and Derivatives

Chromophore	Solvent	(nm)	(nm)	(GM)	Mechanistic Note
4-DAS (Core)	Toluene	~350	~420	~100	Baseline D- -A absorption.
4-DAS (Core)	DMSO	~360	~480	~120	Moderate solvatochromic shift.
P1 (Dicyano-4-DAS)	Cyclohexane	~410	445	> 400	Enhanced acceptor strength[1].
P1 (Dicyano-4-DAS)	DMSO	~430	641	> 600	Extreme ICT & wide solvatochromism[1].

Experimental Protocol: Open-Aperture Z-Scan Measurement

To accurately quantify the TPA cross-section of 4-DAS, the open-aperture Z-scan technique is the gold standard[3]. This method translates the sample through the focal plane of a tightly focused laser beam, measuring the intensity-dependent transmittance.

Setup Logic and Causality

• Femtosecond Laser: Ultrashort pulses (~100 fs) are required to achieve the peak intensities necessary for nonlinear absorption without causing dielectric breakdown of the solvent.

• Optical Chopper (Blanking): High repetition rate (HRR) lasers (e.g., 80 MHz) cause localized heating in the solvent due to minute linear absorption, creating a "thermal lens" that mimics nonlinear absorption. By inserting an optical chopper, the beam is "blanked," allowing thermal energy to dissipate between pulse trains, ensuring the measurement reflects pure TPA[4].

• Open-Aperture vs. Closed-Aperture: Collecting the entire transmitted beam (open-aperture) makes the setup exclusively sensitive to nonlinear absorption (TPA). Using a pinhole (closed-aperture) would convolute the signal with nonlinear refraction[3].

Open-Aperture Z-Scan optical workflow for measuring pure two-photon absorption.

Step-by-Step Methodology

• Sample Preparation: Dissolve 4-DAS in a spectroscopic-grade solvent (e.g., DMSO) to a concentration of

  M. Place the solution in a 1 mm path-length quartz cuvette. Note: Keep the path length shorter than the Rayleigh range ( ) of the focused beam to satisfy the thin-sample approximation.

• Laser Calibration: Tune the Ti:Sapphire laser to the desired excitation wavelength (e.g., 800 nm). Measure the beam waist radius (

  ) and calculate the Rayleigh range ( )[3],[4].

• Beam Modulation: Activate the optical chopper to reduce the average power and prevent thermal lensing artifacts[4].

• Data Acquisition: Move the motorized translation stage from

  (pre-focus) to (post-focus) in 0.2 mm increments. At each position, record the transmitted energy ( ) and the reference energy ( ).

• Normalization: Calculate the normalized transmittance

  by dividing the ratio ( ) at position by the linear transmittance ratio far from the focus.

• Mathematical Fitting: Extract the nonlinear absorption coefficient (

  ) by fitting the experimental data to the standard open-aperture equation[4]: (Where is the on-axis peak intensity and is the sample thickness).

• Cross-Section Calculation: Convert

  to the molecular TPA cross-section ( ) using the concentration of the fluorophore.

Experimental Protocol: Two-Photon Fluorescence (TPF) Bio-Imaging

Because 4-DAS derivatives exhibit large TPA cross-sections in the 700–1000 nm window, they are ideal for deep-tissue multiphoton microscopy. The NIR excitation minimizes Rayleigh scattering and avoids the phototoxicity associated with UV/Vis excitation[1].

Step-by-Step Methodology

• Probe Incubation: Seed target cells (e.g., HeLa or neuron cultures) in glass-bottom dishes. Incubate with 2–5

  M of the 4-DAS derivative for 30 minutes at 37°C. Causality: Low concentrations prevent self-quenching and maintain cell viability.

• Washing: Wash the cells 3x with Phosphate-Buffered Saline (PBS). Causality: Removes unbound extracellular probe, eliminating background fluorescence and improving the signal-to-noise ratio.

• Excitation Selection: Mount the sample on a multiphoton confocal microscope. Tune the mode-locked Ti:Sapphire laser to the optimal TPA wavelength of the specific 4-DAS derivative (typically 740–820 nm).

• Emission Filtering: Route the emitted signal through a bandpass filter that matches the ICT emission maximum of the probe in the local biological environment (e.g., 500–550 nm for lipid-rich environments).

• Image Acquisition: Raster scan the focal volume across the sample to reconstruct the 3D two-photon fluorescence image.

References

• Source: optica.
• Source: nih.
• Source: biomedgrid.
• Two-photon excited fluorescent chemosensor for homogeneous determination of copper(II)

Sources

• 1. biomedgrid.com [biomedgrid.com]
• 2. Two-photon excited fluorescent chemosensor for homogeneous determination of copper(II) in aqueous media and complicated biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. OPG [opg.optica.org]
• 4. A Sensitive Technique for Two-Photon Absorption Measurements: Towards Higher Resolution Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Mutagenicity Assays for trans-4-Dimethylaminostilbene (DAMS)

Audience: Toxicologists, Genetic Researchers, and Preclinical Drug Development Scientists Content Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Rationale

trans-4-Dimethylaminostilbene (DAMS) is a prototypical arylamine/stilbene derivative widely utilized in genetic toxicology as a model pro-carcinogen[1]. Structurally related to known human carcinogens, DAMS exhibits profound genotoxicity, but it is entirely inert in its parent form. Its mutagenic potential is strictly dependent on hepatic metabolic activation.

Understanding the causality of DAMS mutagenesis is critical for selecting the appropriate in vitro assays. DAMS undergoes Phase I N-oxidation mediated by Cytochrome P450 (predominantly CYP1A2) to form an N-hydroxy intermediate. This proximate carcinogen is subsequently esterified by Phase II enzymes (such as N-acetyltransferases or sulfotransferases). The cleavage of the ester group generates a highly reactive, short-lived arylnitrenium ion—the ultimate electrophile that attacks nucleophilic centers in DNA (primarily the C8 position of guanine), forming bulky covalent adducts[2]. If not accurately repaired, these adducts lead to frameshift mutations and base-pair substitutions during DNA replication[3].

Because DAMS requires both Phase I and Phase II metabolism, standard in vitro assays must be carefully modified to prevent false negatives. This guide details the two most robust, self-validating assay systems for DAMS: the Pre-incubation Ames Test (utilizing exogenous S9 fraction) and the In Vitro Rat Hepatocyte Unscheduled DNA Synthesis (UDS) Assay (utilizing endogenous metabolic machinery)[4].

Metabolic Activation Pathway

Figure 1: Metabolic activation of DAMS leading to DNA mutagenesis.

Quantitative Data Presentation

The following table summarizes the expected quantitative and qualitative responses of DAMS across validated in vitro systems. This data serves as a baseline for assay calibration.

Assay System	Cell Type / Strain	Metabolic Activation	Expected Response	Mechanistic Indicator
Ames Test	S. typhimurium TA98	None (-S9)	Negative	Confirms pro-carcinogen status
Ames Test	S. typhimurium TA98	Rat Liver (+S9)	Strong Positive	Frameshift mutations via bulky adducts
Ames Test	S. typhimurium TA100	Rat Liver (+S9)	Strong Positive	Base-pair substitutions
UDS Assay	Primary Rat Hepatocytes	Endogenous	Positive (>5 NNG)	Nucleotide Excision Repair (NER) activation

Protocol 1: Salmonella/Microsome Pre-Incubation Assay (Ames Test)

Causality of Experimental Choice: Standard plate incorporation assays often yield false negatives for arylamines like DAMS. The reactive arylnitrenium ion generated by the S9 mix has a microsecond half-life. If generated in the agar overlay, it hydrolyzes before penetrating the bacterial cell wall. The pre-incubation method forces the bacteria, S9 mix, and DAMS into close proximity in a small liquid volume for 20 minutes, dramatically increasing the collision frequency and intracellular generation of the reactive species[3].

Reagents and Materials

• Tester Strains: Salmonella typhimurium TA98 and TA100 (grown overnight in Oxoid nutrient broth to

  CFU/mL).

• S9 Mix: 10% post-mitochondrial fraction from Aroclor 1254-induced rat liver, supplemented with NADP+ and Glucose-6-phosphate.

• Test Article: DAMS dissolved in anhydrous DMSO.

Step-by-Step Methodology

• Preparation: Aliquot 100 µL of the overnight bacterial culture into sterile 15 mL culture tubes maintained at 37°C in a heating block.

• Metabolic Activation Addition: Add 500 µL of freshly prepared S9 mix to each tube.

• Test Article Addition: Add 50 µL of DAMS solution (test concentrations ranging from 0.1 to 50 µ g/plate ).

• Pre-Incubation: Vortex gently and incubate the tubes in a shaking water bath at 37°C for exactly 20 minutes. Critical Step: Do not exceed 20 minutes, as S9 enzyme viability degrades rapidly at 37°C.

• Plating: Add 2.0 mL of molten Top Agar (45°C, supplemented with trace histidine and biotin) to each tube. Vortex immediately and pour onto Minimal Glucose Agar (MGA) plates.

• Incubation: Allow agar to solidify, invert plates, and incubate at 37°C for 48–72 hours.

• Scoring: Count the number of revertant colonies using an automated colony counter.

System Validation & Quality Control (Self-Validating Criteria)

To ensure the protocol is self-validating, every run must pass the following internal controls:

• Strain Verification: Confirm ampicillin resistance (presence of pKM101 plasmid) and UV sensitivity (

  mutation).

• Sterility Control: Plates containing only S9 mix and Top Agar must show zero growth.

• Positive Controls:

  • -S9: 4-Nitroquinoline-1-oxide (TA98) and Sodium Azide (TA100) must yield >3x background revertants.

  • +S9: 2-Aminoanthracene (requires S9 activation) must yield >3x background, proving the S9 batch is enzymatically active.

Protocol 2: In Vitro Rat Hepatocyte Unscheduled DNA Synthesis (UDS) Assay

Causality of Experimental Choice: While the Ames test is highly sensitive, exogenous S9 mix often over-represents Phase I activation and under-represents Phase II detoxification/activation due to a lack of endogenous cofactors (e.g., PAPS, Acetyl-CoA). Primary rat hepatocytes maintain their intact, physiologically relevant Phase I and Phase II machinery[4]. Furthermore, measuring UDS via

H-thymidine incorporation directly quantifies Nucleotide Excision Repair (NER), confirming that DAMS-DNA adducts are successfully formed and recognized by mammalian repair systems[2].

Reagents and Materials

• Primary rat hepatocytes (isolated via two-step collagenase perfusion).

• Williams' Medium E (WME) supplemented with L-glutamine and antibiotics.

• Radiolabel: Methyl-

  H-thymidine (Specific activity ~50 Ci/mmol).

• Photographic emulsion (e.g., Kodak NTB-2).

Step-by-Step Methodology

• Cell Attachment: Plate freshly isolated hepatocytes (

  cells/well) onto collagen-coated coverslips in 6-well plates. Incubate for 1.5–2 hours at 37°C (5% CO ) to allow attachment.

• Washing: Aspirate unattached cells and wash twice with pre-warmed WME.

• Treatment: Add WME containing DAMS (0.1 to 10 µM) and 5 µCi/mL of

  H-thymidine. Incubate for 18 hours. Rationale: 18 hours allows sufficient time for DAMS metabolism, adduct formation, and subsequent excision repair.

• Harvesting & Fixation: Wash coverslips extensively with PBS to remove unincorporated radiolabel. Swell cells in 1% sodium citrate, fix in ethanol:glacial acetic acid (3:1), and dry.

• Autoradiography: In a darkroom, dip the coverslips into melted photographic emulsion (43°C). Dry and store in light-tight boxes with desiccant at 4°C for 7–14 days.

• Development: Develop the emulsion using standard photographic developer and fixer. Stain the cells with Hematoxylin and Eosin (H&E).

• Scoring: Under a microscope (1000x oil immersion), count the silver grains over the nucleus and the adjacent cytoplasm. Calculate Net Nuclear Grains (NNG) = (Nuclear Grains) - (Cytoplasmic Grains).

System Validation & Quality Control (Self-Validating Criteria)

• Viability Check: Hepatocyte viability post-isolation must be >80% via Trypan Blue exclusion.

• Negative Control: Solvent (DMSO) treated cells must exhibit an NNG of

  0.

• Positive Control: 2-Acetylaminofluorene (2-AAF), a known hepatocarcinogen requiring endogenous metabolic activation, must yield an NNG

  5 in at least 20% of scored cells.

References

• Gaugler, B. J., & Neumann, H. G. (1979).
• U.S. Environmental Protection Agency (EPA).
• SciSpace. "Top 249 Archives of Toxicology papers published in 1980."
• Kirkland, D., et al. (2019). "Clarification of some aspects related to genotoxicity assessment." EFSA Journal / PMC.

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. The binding of metabolites formed from aminostilbene derivatives to nucleic acids in the liver of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Clarification of some aspects related to genotoxicity assessment - PMC [pmc.ncbi.nlm.nih.gov]

High-Efficiency Synthesis of Stilbene Derivatives via Palladium-Catalyzed Mizoroki-Heck Cross-Coupling

Introduction & Strategic Overview

Stilbenes (1,2-diarylethenes) are privileged structural motifs in materials science (e.g., optoelectronics, fluorescent dyes) and medicinal chemistry (e.g., resveratrol, a natural phytoalexin) 1. The Mizoroki-Heck reaction—the palladium-catalyzed arylation of olefins—remains the most robust, atom-economical method for constructing the C–C double bond of stilbenes from aryl halides (or diazonium salts) and styrene derivatives. This application note details the mechanistic rationale, optimized conditions, and self-validating protocols required to synthesize functionalized stilbenes with high trans-stereoselectivity.

Mechanistic Rationale & Pathway Dynamics

Designing a successful Heck coupling requires a deep understanding of the catalytic cycle, as each step dictates the experimental parameters chosen:

• Oxidative Addition : This is typically the rate-limiting step, especially for unreactive aryl chlorides. The use of electron-rich, sterically demanding ligands (such as P(t-Bu)₃) increases the electron density at the Pd(0) center, significantly lowering the activation barrier for carbon-halogen bond cleavage 2.

• Olefin Coordination & Migratory Insertion : Styrene coordinates to the Pd(II) center. Regioselectivity is governed by both electronics and sterics. To favor the desired linear trans-stilbene over the branched 1,1-diarylethylene byproduct, steric bulk around the Pd center is critical.

• β-Hydride Elimination : This step requires a syn-coplanar arrangement of the palladium and the β-hydrogen. The inherent thermodynamics of this step dictate the trans (E) stereoselectivity of the resulting stilbene, as the system minimizes steric clash between the two bulky aryl rings prior to elimination 1.

Palladium-catalyzed Mizoroki-Heck catalytic cycle for the stereoselective synthesis of stilbenes.

Optimization of Reaction Conditions

The choice of electrophile dictates the entire catalytic system. While aryl bromides and chlorides require elevated temperatures and specialized phosphine ligands, the use of arenediazonium salts (super-electrophiles) permits ultra-fast, often ligand-free couplings at room temperature or under mild microwave heating 3.

Table 1: Comparative Heck Reaction Conditions for Stilbene Synthesis

Electrophile	Catalyst System	Base / Solvent	Temp / Time	Yield (%)	Regioselectivity (trans:cis:1,1)
Aryl Chloride	Pd(OAc)₂ / Ph₄PCl	NaOAc / NMP	150 °C / 24 h	98%	98 : <1 : 2
Aryl Bromide	Pd(dba)₂ / P(t-Bu)₃·HBF₄	Et₃N / DMF	100 °C / 4 h	80–85%	>95% trans
Aryl Diazonium	Pd(OAc)₂ (Ligand-free)	None / CH₃CN:H₂O	70 °C (MW) / 1 min	86–89%	>98% trans
Aryl Diazonium	Pd-Imidazolium Carbene	None / THF	25 °C / 4.5 h	77–80%	>95% trans

(Data synthesized from established literature methodologies 1, 2, 3, 4)

Experimental Protocols

Protocol A: Standard Phosphine-Ligand Heck Coupling (Aryl Bromides)

Causality Focus: P(t-Bu)₃ is utilized as a tetrafluoroborate salt (an air-stable precursor). It is deprotonated in situ by Et₃N to generate the highly active, electron-rich phosphine necessary for the oxidative addition of aryl bromides 2.

• Preparation : In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(dba)₂ (2 mol%) and P(t-Bu)₃·HBF₄ (6 mol%).

• Atmosphere Exchange : Evacuate and backfill the tube with dry Nitrogen (repeat 3x) to prevent phosphine oxidation and premature catalyst deactivation.

• Reagent Addition : Inject anhydrous DMF (3 mL/mmol), aryl bromide (1.0 equiv), styrene derivative (1.2 equiv), and Et₃N (1.5 equiv). Note: The slight excess of styrene compensates for potential thermal polymerization.

• Reaction : Heat the mixture at 100 °C for 4 hours. Monitor via TLC (Hexane/EtOAc) until the aryl bromide is fully consumed.

• Workup : Cool to room temperature. Quench with saturated aqueous NaHCO₃. Extract with toluene or EtOAc (3 × 20 mL).

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (silica gel) or recrystallization (Hexane/EtOAc).

Protocol B: Ultra-Fast, Ligand-Free Coupling (Aryl Diazonium Salts)

Causality Focus: Arenediazonium salts possess a highly polarized C–N₂⁺ bond, allowing facile oxidative addition to Pd(0) without the need for stabilizing phosphine ligands or high temperatures. This makes it a "green" and exceptionally rapid alternative 3.

• Preparation : In a microwave-safe vial, dissolve the arenediazonium tosylate or tetrafluoroborate (1.0 equiv) and styrene (1.5 equiv) in a 1:1 (v/v) mixture of CH₃CN and H₂O.

• Catalyst Addition : Add Pd(OAc)₂ (1 mol%). No base or external ligand is required 4.

• Reaction : Seal the vial and irradiate in a microwave reactor at 70 °C for 1 to 5 minutes.

• Workup : Dilute with water and extract with CH₂Cl₂. The reaction is exceptionally clean, often requiring minimal to no chromatographic purification.

Step-by-step experimental workflow for the Heck synthesis of stilbenes.

Self-Validation & Troubleshooting

To ensure the integrity of the synthesized stilbene, the protocol must act as a self-validating system:

• Stereochemical Validation (¹H NMR) : The defining feature of the trans-stilbene product is the coupling constant (J) of the vinylic protons. In ¹H NMR (CDCl₃), the vinylic protons typically appear as two doublets between 6.90–7.20 ppm with a large coupling constant of J = 15.5 to 16.5 Hz . A cis-isomer would present a much smaller J value of ~12 Hz.

• Regioisomer Troubleshooting : If ¹H NMR reveals terminal alkene peaks (two singlets around 5.30–5.50 ppm), the 1,1-diarylethylene branched isomer has formed.

  • Correction: Increase the steric bulk of the phosphine ligand or add a small amount of N,N-dimethylglycine (DMG) to suppress the branched pathway 1.

• Catalyst Deactivation (Black Precipitate) : The appearance of a black precipitate indicates the "crashing out" of inactive Pd(0) bulk metal (Pd black).

  • Correction: Ensure strict anaerobic conditions during setup or increase the ligand-to-palladium ratio to stabilize the active monomeric Pd(0) species.

References

• Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. uliege.be.
• Feeding the Heck Reaction with Alcohol: One-Pot Synthesis of Stilbenes from Aryl Alcohols and Bromides. liv.ac.uk.
• Ultra-fast Suzuki and Heck reactions for the synthesis of styrenes and stilbenes using arenediazonium salts as super-electrophiles. rsc.org.
• Palladium−Imidazolium Carbene Catalyzed Mizoroki−Heck Coupling with Aryl Diazonium Ions. acs.org.

Sources

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. pcliv.ac.uk [pcliv.ac.uk]
• 3. Ultra-fast Suzuki and Heck reactions for the synthesis of styrenes and stilbenes using arenediazonium salts as super-electrophiles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C7QO00750G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Minimizing cis-trans Isomerization During Stilbene HPLC Analysis

Welcome to the Technical Support Center for stilbene analysis. Stilbenes (such as resveratrol, piceatannol, and pterostilbene) present a unique analytical challenge: their biologically active trans-isomers are highly susceptible to photo-induced and thermally-induced cis-trans isomerization during sample preparation and High-Performance Liquid Chromatography (HPLC) analysis.

This guide provides researchers and drug development professionals with the mechanistic causality behind these degradation pathways and offers a self-validating protocol to ensure absolute quantitative accuracy.

Mechanism of stilbene photoisomerization and subsequent degradation pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I seeing a split peak or a new peak eluting near my main trans-stilbene peak? A1: This is the classic chromatographic signature of cis-trans isomerization. trans-Stilbenes are thermodynamically stable, but exposure to ultraviolet (UV) or fluorescent light excites the π-electrons of the conjugated ethenediyl group into the S1 singlet state ()[1]. This excitation allows the central double bond to twist, relaxing into the sterically hindered cis-isomer ()[2]. Because cis and trans isomers possess different dipole moments and polarities, they separate distinctly on a reverse-phase C18 column. If isomerization occurs during the HPLC run (on-column), you will typically observe a raised baseline, tailing, or a split peak.

Q2: Does the concentration of my standard or sample affect the rate of isomerization? A2: Yes, significantly. The cis/trans equilibrium position is heavily influenced by the initial stilbene concentration due to a self-shielding effect ()[3]. Highly concentrated solutions (e.g., >25 mg/L) can remain stable for up to 30 days when protected from light ()[4]. Conversely, dilute solutions (<5 mg/L) lack this self-shielding property and are highly susceptible to rapid photoisomerization, converting up to 80% to the cis-isomer within just 48 hours of ambient light exposure ()[4].

Q3: How do solvent pH and temperature impact stilbene stability? A3: Stilbenes are exceptionally sensitive to alkaline conditions. At a pH above 6.8, the phenolic hydroxyl groups deprotonate. This deprotonation increases the electron density on the aromatic rings, making the molecule highly susceptible to oxidation and irreversible structural degradation ()[5]. At pH 7.43, the half-life of trans-resveratrol is only 24 hours ()[4]. At pH 10.0 and 37°C, the half-life plummets to less than 5 minutes ()[5]. Therefore, maintaining an acidic to neutral pH (ideally 3.0–6.0) is critical for sample integrity ()[6].

Quantitative Data Summary

Table 1: Stability of trans-Resveratrol Under Various Environmental Conditions

Stilbene Concentration	Environmental Condition	pH Level	Stability Observation / Isomerization Rate
> 25 mg/L	Dark, 4°C or Room Temp	Neutral	Stable for > 30 days[4]
< 5 mg/L	Sunlight exposure	Neutral	80% conversion to cis in 2 days[4]
100 mg/L	Ambient light, Room Temp	Neutral	80% conversion to cis in 30 days[4]
Any	Dark, Room Temp	> 7.43	Complete decomposition in < 1 day (t½ = 24h at pH 7.43)[4]
Any	Dark, 37°C	10.0	Half-life < 5 minutes[5]
Any	Light exposure	2.99 – 6.12	50% conversion to cis in 3 hours[4]

Self-Validating Experimental Protocol for Stilbene HPLC Analysis

To guarantee scientific integrity, your analytical workflow must be self-validating. This means incorporating internal controls that immediately flag whether isomerization occurred during bulk sample preparation or during the automated HPLC run.

Step-by-Step Methodology:

• Preparation under Low-Actinic Light: Perform all weighing, dissolution, and aliquoting steps under red or yellow light. This prevents the initial π-electron excitation that triggers the isomerization cascade.

• Solvent Optimization: Dissolve the trans-stilbene standard in a degassed, HPLC-grade organic solvent (e.g., methanol or ethanol). Dilute using a mobile phase buffered to an acidic pH (e.g., pH 3.0 using 20 mM potassium phosphate) to prevent phenolic deprotonation ()[6].

• Amber Glassware (Crucial): Immediately transfer all solutions to amber glass autosampler vials. Amber glass selectively blocks UV and short-wavelength visible light (< 500 nm), neutralizing the primary catalyst for isomerization ()[5].

• Establish a Dark Control (The Self-Validating Step): Aliquot a portion of the prepared sample into a separate vial, wrap it completely in aluminum foil, and store it immediately at -80°C ()[5]. This serves as your baseline "zero-degradation" control.

• HPLC Analysis: Place the working amber vials in a thermostated autosampler set strictly to 4°C ()[5]. Use a reverse-phase C18 column and monitor via a Diode Array Detector (DAD) at 306 nm (optimal for trans-resveratrol) and 280 nm (optimal for cis-resveratrol) ()[7].

• Chromatogram Validation: Run the Dark Control immediately after your sample batch. Compare the working sample chromatogram against the Dark Control.

  • If the Dark Control shows a cis peak: Your dry stock or initial dissolution environment was flawed.

  • If only the working sample shows a cis peak: Your autosampler, vial integrity, or run-time temperature allowed light/heat exposure.

Self-validating workflow for stilbene sample preparation and HPLC analysis.

References

• Flieger, J., Tatarczak-Michalewska, M., & Blicharska, E. "Characterization of the cis/trans Isomerization of Resveratrol by High-Performance Liquid Chromatography." Analytical Letters, Taylor & Francis, 2016.

• Latva-Mäenpää, H., et al. "Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots." Molecules, NCBI, 2021.

• Robinson, K., et al. "Pre-formulation studies of resveratrol." Drug Development and Industrial Pharmacy, NCBI, 2015.

• Likhtenshtein, G. "Stilbenes Preparation and Analysis." Wiley-VCH, 2010.

• BenchChem Technical Support. "Managing photoisomerization and enhancing stability of stilbene solutions." BenchChem, 2025.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. benchchem.com [benchchem.com]

Optimizing reaction yields for dimethylaminostilbene synthesis

Welcome to the Technical Support Center for Stilbene Synthesis.

Subject: Optimization of 4-Dimethylaminostilbene (DAS) Synthesis Ticket ID: DAS-OPT-2024 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Critical Safety Notice

STOP AND READ: 4-Dimethylaminostilbene is a potent carcinogen and has been historically used to induce tumors in experimental models.

• Containment: All weighing and reactions must be performed in a functioning fume hood.

• PPE: Double nitrile gloves and a lab coat are mandatory.

• Waste: Segregate all DAS-contaminated waste (solids and liquids) into dedicated hazardous waste streams. Do not mix with general organic waste.

Executive Summary: The Synthetic Strategy

You are likely experiencing one of two core failures: Catalyst Deactivation (Heck method) or Stereochemical Scrambling (Wittig method).

The dimethylamino group is a strong Lewis base. In the Heck reaction, it can coordinate to Palladium, poisoning the catalyst. In the Wittig reaction, the semi-stabilized ylide yields a mixture of E (trans) and Z (cis) isomers, requiring post-synthetic correction.

This guide prioritizes Jeffery Conditions for the Heck reaction and Iodine-Catalyzed Isomerization for the Wittig reaction to resolve these bottlenecks.

Module 1: The Heck Coupling Protocol

Best for: High throughput, avoiding phosphorus byproducts.[1] Core Challenge: The electron-rich aryl halide (4-bromo-N,N-dimethylaniline) is sluggish, and the amine poisons "naked" Pd.

Troubleshooting Guide

Q: My reaction turns black immediately (Pd precipitation) and conversion stalls at <40%. Why? A: You are likely using standard phosphine ligands (

). The amine substrate competes with the phosphine for the Pd center. The Fix: Switch to "Jeffery Conditions" (Ligand-free, Phase-Transfer Catalysis). The use of a tetraalkylammonium salt (TBAB) stabilizes the active anionic Palladium species ( ), preventing aggregation into Pd black while keeping the metal accessible for the oxidative addition of the electron-rich aryl bromide.

Q: I am seeing significant homocoupling of the aryl halide. A: This occurs when the alkene concentration is too low or the temperature is too high relative to the insertion rate. The Fix: Add the styrene component in a slight excess (1.2 equiv) and ensure vigorous stirring. The phase-transfer conditions require high agitation rates to maintain the solid-liquid-liquid interface.

Optimized Protocol: Ligand-Free Jeffery Method

• Charge: 4-Bromo-N,N-dimethylaniline (1.0 equiv), Styrene (1.2 equiv),

  (2.0 equiv), and TBAB (Tetrabutylammonium bromide, 0.2 equiv).

• Catalyst:

  (1-2 mol%). Do not add phosphines.

• Solvent: DMF (anhydrous).

• Conditions: Heat to 100°C for 4-12 hours.

• Workup: Dilute with water, extract with EtOAc. The product is usually the trans-isomer (>95%).

Visualizing the Pathway

The following diagram illustrates where the amine poisoning occurs and how the ammonium salt protects the cycle.

Figure 1: The Ligand-Free Heck Cycle. Note the "Failure Mode" where the amine substrate arrests the cycle if the anionic Pd species is not stabilized by the Phase Transfer Catalyst (TBAB).

Module 2: The Wittig Approach

Best for: Strict structural control, avoiding transition metals. Core Challenge: Formation of the Z-isomer (cis) and removal of Triphenylphosphine Oxide (TPPO).

Troubleshooting Guide

Q: NMR shows a 60:40 mixture of E:Z isomers. How do I get pure E-DAS? A: The benzyl ylide is semi-stabilized, leading to poor stereocontrol. The Fix: Do not attempt to separate them by column chromatography yet. Perform a Post-Synthetic Iodine Isomerization .

• Mechanism:[2][3][4][5][6] Iodine radicals add reversibly to the double bond, breaking the

  -system and allowing free rotation to the thermodynamic minimum (trans), followed by elimination of the iodine radical.

Q: My product is an oil that won't crystallize. A: This is classic TPPO contamination. TPPO is soluble in many organic solvents and inhibits crystallization. The Fix: Use the MgCl₂ Precipitation Method or a Hexane/Ether wash (see Module 3).

Optimized Protocol: Wittig + Isomerization

• Ylide Gen: Suspend Benzyltriphenylphosphonium chloride (1.1 equiv) in dry THF. Add KOtBu (1.2 equiv) at 0°C. Stir 30 min (turns deep orange/red).

• Addition: Add 4-Dimethylaminobenzaldehyde (1.0 equiv) slowly. Warm to RT and stir 4 hours.

• Isomerization (The Critical Step):

  • Perform a standard aqueous workup.

  • Dissolve the crude mixture (containing E/Z isomers) in Toluene.

  • Add 5 mol% Iodine (

    ).

  • Reflux for 2-4 hours (or expose to sunlight/UV for 12 hours).

  • Wash with saturated

    (sodium thiosulfate) to remove iodine.

  • The resulting material will be >98% trans-DAS.

Visualizing the Isomerization

Figure 2: Iodine-Catalyzed Isomerization. The reaction drives the mixture toward the thermodynamic Trans-isomer via a radical intermediate.

Module 3: Purification (The "TPPO Problem")

If you chose the Wittig route, removing Triphenylphosphine Oxide (TPPO) is the primary bottleneck.

Method A: The MgCl₂ Complexation (Recommended) TPPO forms a Lewis acid-base complex with Magnesium Chloride that is insoluble in non-polar solvents.

• Dissolve crude reaction mixture in Toluene.

• Add anhydrous

  (2.0 equiv relative to TPPO).

• Reflux for 1 hour.

• Cool to room temperature and filter the precipitate. The TPPO is trapped in the filter cake.

• Concentrate the filtrate.

Method B: Solubility Exclusion

• Remove reaction solvent completely.

• Triturate the residue with cold 9:1 Hexanes:Ether.

• TPPO is insoluble in this mixture; DAS is soluble.

• Filter and evaporate.[5][6]

Summary Data Comparison

Feature	Heck Reaction (Jeffery)	Wittig Reaction (+ Isomerization)
Primary Reagents	Aryl Bromide + Styrene	Aldehyde + Phosphonium Salt
Atom Economy	High (HBr byproduct)	Low (TPPO byproduct)
Stereoselectivity	>98% E-isomer (Intrinsic)	~60:40 (Requires Isomerization step)
Purification	Filtration (Pd removal)	Difficult (TPPO removal)
Yield (Optimized)	85-92%	70-80%
Recommendation	Primary Choice for scale-up.	Secondary Choice if Pd is contraindicated.

References

• Jeffery, T. (1984). "Phase-transfer assisted solid-liquid Heck reaction." Journal of the Chemical Society, Chemical Communications, (19), 1287–1289.

• Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews, 100(8), 3009–3066.

• Vollhardt, K. P. C., & Schore, N. E. (2014). Organic Chemistry: Structure and Function. W.H. Freeman.

• Batesky, D. C., et al. (2017).[7] "Triphenylphosphine Oxide Removal from Reaction Mixtures." Journal of Organic Chemistry, 82(19), 9931–9936.

Sources

• 1. Heck Reaction [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Fluorescence Quenching of Stilbenes in Biological Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with stilbene-based fluorophores. This guide provides in-depth troubleshooting for a common and often complex issue: the quenching of stilbene fluorescence in biological media. Our goal is to move beyond simple checklists, offering a framework grounded in photophysical principles to help you diagnose, mitigate, and control fluorescence quenching in your experiments.

Part 1: Understanding the Fundamentals of Stilbene Fluorescence Quenching

Before troubleshooting, it is critical to understand the mechanisms that can lead to a loss of fluorescence signal. Quenching refers to any process that decreases the fluorescence intensity of a fluorophore through non-radiative pathways.[1][2] This is distinct from photobleaching, which is the irreversible photochemical destruction of the fluorophore.[3]

Frequently Asked Questions: Core Concepts

Q1: What are the primary mechanisms of fluorescence quenching?

A1: Fluorescence quenching is broadly categorized into three main types: dynamic, static, and Förster Resonance Energy Transfer (FRET).

• Dynamic (Collisional) Quenching: This occurs when the excited-state fluorophore collides with a quencher molecule in the solution.[2][] This contact facilitates a non-radiative return to the ground state. The rate of dynamic quenching is dependent on diffusion and therefore increases with temperature.[2] Common dynamic quenchers in biological systems include molecular oxygen and halide ions (e.g., Cl⁻, I⁻).[2][]

• Static Quenching: This happens when a fluorophore and a quencher form a non-fluorescent complex in the ground state.[1][] Since this complex cannot be excited or does not fluoresce, the overall fluorescence intensity is reduced. Unlike dynamic quenching, the stability of this complex, and thus the quenching effect, often decreases with increasing temperature.

• Förster Resonance Energy Transfer (FRET): FRET is a non-radiative energy transfer mechanism between two chromophores—a donor (the stilbene) and an acceptor.[6][7] Energy is transferred from the excited donor to the acceptor via long-range dipole-dipole interactions.[8] This process is highly dependent on the distance between the molecules (typically 1-10 nm) and the spectral overlap between the donor's emission and the acceptor's absorption spectra.[7][9]

Caption: Mechanisms of fluorescence de-excitation.

Q2: What specific components in biological media can quench stilbene fluorescence?

A2: Biological media are complex mixtures containing numerous potential quenchers. Key culprits include:

• Serum Proteins: Components like albumin can bind to stilbenes, which may lead to either quenching or enhancement depending on the specific interactions and conformational changes of the stilbene molecule.[10][11]

• Tryptophan and Tyrosine: These amino acids, abundant in proteins and media, have aromatic rings that can participate in electron transfer or FRET, quenching nearby fluorophores.

• Vitamins and Co-factors: Molecules like riboflavin in cell culture media have significant absorption spectra that can overlap with stilbene emission, leading to FRET.

• pH Indicators: Phenol red, a common pH indicator in cell culture media, has a broad absorption spectrum that can act as an acceptor for FRET from blue-emitting fluorophores like stilbenes.

• Heavy Metal Ions: Trace amounts of metal ions (e.g., Cu²⁺, Fe³⁺) can be potent collisional quenchers.[2]

Q3: My signal is decreasing. Is it quenching or photobleaching?

A3: This is a critical distinction. Photobleaching is an irreversible photo-oxidation of the fluorophore in its excited state, often mediated by reactive oxygen species.[3][12] Quenching, particularly dynamic quenching, is a reversible process.[3][] If you remove the quencher or stop excitation, the fluorophore's ability to fluoresce is restored. A simple test is to move to a new, un-imaged area of the sample. If the initial brightness is restored, you are likely dealing with photobleaching. If the entire sample is dim, quenching is a more probable cause.

Part 2: Troubleshooting Guide: A Symptom-Based Approach

This section is designed as a practical, question-driven guide to diagnose and solve common issues with stilbene fluorescence.

Problem: No or Very Weak Fluorescence Signal

Q: I've added my stilbene probe to the biological medium, but the fluorescence is much lower than expected or absent. What's the cause?

A: A weak signal can stem from several issues, ranging from instrumental setup to severe quenching. Follow this diagnostic workflow:

Caption: Troubleshooting workflow for weak fluorescence.

In-depth Explanation:

• Instrumental Validation: Always begin by confirming your settings. The excitation and emission wavelengths must match the spectral properties of your specific stilbene derivative in the experimental buffer.

• Probe Integrity: Stilbenes can be susceptible to degradation, especially with prolonged exposure to light.[13] Always test a small aliquot of your stock solution in a pure, compatible solvent (like ethanol or DMSO) to ensure it is still fluorescent.

• Inner Filter Effect (IFE): This is a common artifact, not a true quenching mechanism, where the signal is reduced because the sample itself absorbs the excitation or emission light.[14][15] This is prevalent in highly concentrated, colored (e.g., media with phenol red), or turbid (e.g., cell lysates) samples.[14] If dilution is not possible, you may need to apply a mathematical correction (see Protocol 2).

• Severe Quenching: If the steps above are ruled out, your stilbene is likely being quenched by components in the medium. Consider preparing your probe in a simpler buffer (e.g., PBS) and sequentially adding media components to identify the quenching agent.

Problem: Signal Fades Rapidly During Imaging

Q: My sample is initially bright, but the fluorescence disappears within seconds of starting laser scanning microscopy. How can I improve stability?

A: This rapid signal loss is characteristic of photobleaching, a process exacerbated by high-intensity illumination and the presence of molecular oxygen.[3]

Mitigation Strategies:

Strategy	Mechanism	Implementation Details
Reduce Excitation Power	Lowers the rate of excited state formation and subsequent photo-oxidation.	Use the lowest laser power that provides an adequate signal-to-noise ratio. Use neutral density filters.
Decrease Exposure Time	Minimizes the total number of photons hitting the sample.	Use faster scan speeds or reduce the dwell time per pixel.
Use Antifade Reagents	Scavenge free radicals and reactive oxygen species that destroy the fluorophore.	Add a commercial antifade mounting medium (e.g., ProLong™ Gold, Vectashield®) to fixed samples.
Oxygen Depletion	Removes molecular oxygen, a key mediator of photobleaching.	For in vitro assays, use an oxygen-scavenging system like glucose oxidase/catalase. This is often not feasible for live-cell imaging.

Problem: High Background or Autofluorescence

Q: The background signal from my biological sample is overwhelming the fluorescence from my stilbene probe. How can I improve the signal-to-noise ratio?

A: High background in biological samples often comes from two sources: autofluorescence from endogenous molecules (e.g., NADH, flavins, collagen) and non-specific binding of your probe.

Solutions:

• Use Phenol Red-Free Medium: For cell-based assays, switch to a phenol red-free formulation of your culture medium during imaging. Phenol red is a major source of background fluorescence.

• Spectral Unmixing: If your imaging system supports it, acquire images across multiple spectral channels and use linear unmixing algorithms to computationally separate the stilbene signal from the autofluorescence signature.

• Implement Wash Steps: Ensure your protocol includes sufficient washing steps with a suitable buffer (e.g., PBS) after probe incubation to remove any unbound or loosely associated stilbene molecules.[16]

• Use a Blocking Agent: For tissue sections or cells, pre-incubating with a blocking buffer (e.g., containing bovine serum albumin or normal serum) can reduce non-specific binding sites.[16]

Part 3: Essential Experimental Protocols

Protocol 1: Distinguishing Static vs. Dynamic Quenching

This protocol uses temperature dependence to differentiate between the two primary collisional quenching mechanisms.

Principle: Dynamic quenching efficiency increases with temperature due to higher molecular diffusion rates, while static quenching efficiency typically decreases as higher temperatures can destabilize the non-fluorescent complex.

Methodology:

• Prepare Samples: Prepare identical samples of your stilbene probe in the biological medium of interest.

• Acquire Baseline: Measure the fluorescence intensity (F₀) of the stilbene in a non-quenching buffer (e.g., PBS) at room temperature (~25°C).

• Measure Quenched Samples: Measure the fluorescence intensity (F) of the stilbene in the biological medium at a series of temperatures (e.g., 25°C, 30°C, 35°C, 40°C) using a temperature-controlled fluorometer. Ensure samples equilibrate at each temperature before measurement.

• Data Analysis:

  • Calculate the ratio F₀/F for each temperature.

  • If F₀/F increases with temperature: Dynamic quenching is the dominant mechanism.

  • If F₀/F decreases with temperature: Static quenching is the dominant mechanism.

Protocol 2: Correcting for the Inner Filter Effect (IFE)

Principle: The IFE causes an apparent decrease in fluorescence due to absorption of excitation and/or emission light by the sample matrix.[14][17] This correction is crucial when dealing with samples that have significant absorbance at the excitation (λex) or emission (λem) wavelengths.

Caption: Primary and Secondary Inner Filter Effects.

Methodology:

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of your sample (without the stilbene probe) at the excitation wavelength (A_ex) and the emission wavelength (A_em).

• Measure Fluorescence: Measure the raw, observed fluorescence intensity (F_obs) of your stilbene-containing sample in the fluorometer.

• Apply Correction Factor: Calculate the corrected fluorescence (F_corr) using the following formula[18]:

  • F_corr = F_obs * 10^((A_ex + A_em) / 2)

• Interpretation: F_corr represents an estimate of the fluorescence intensity you would have observed in the absence of the inner filter effect. This corrected value should be used for quantitative comparisons. Note that this correction is an approximation and is most accurate for absorbance values below ~0.5.

Part 4: References

• Waldeck, D. H. (1991). Photoisomerization dynamics of stilbenes. Chemical Reviews, 91(3), 415–436. [Link]

• Rebek, J., et al. (n.d.). Control of stilbene conformation and fluorescence in self-assembled capsules. PMC. [Link]

• Birks, J. B., & Dyson, D. J. (1963). FLUORESCENCE LIFETIME OF TRANS-STILBENE AND ITS VARIATION WITH TEMPERATURE. Bar-Ilan University. [Link]

• Wiseman, R. L., et al. (2010). A Stilbene that Binds Selectively to Transthyretin in Cells and Remains Dark Until it Undergoes a Chemoselective Reaction to Create a Bright Blue Fluorescent Conjugate. PMC. [Link]

• HORIBA Scientific. (2024, March 26). What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements?[Link]

• Edinburgh Instruments. (2021, July 13). What is the Inner Filter Effect?[Link]

• ResearchGate. (n.d.). Förster resonance energy transfer studies between Bovine Serum Albumin and Stilbene 420 dye. [Link]

• Lakshminarasimhan, P. H., et al. (2001). Single-Pulse Measurements of Fluorescence Lifetimes: The Influence of Solvent on the Isomerization of trans-Stilbene Included in Zeolites. The Journal of Physical Chemistry B. [Link]

• ResearchGate. (n.d.). Photochemical reactions of stilbene derivatives. [Link]

• ChemRxiv. (n.d.). Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties. [Link]

• ResearchGate. (2025, August 7). Synthesis, Crystal, Absorption and Fluorescence Spectroscopy of Nitro-Stilbene Derivatives with Benzophenones. [Link]

• ResearchGate. (n.d.). The Photoyellowing of Stilbene-derived Fluorescent Whitening Agents—Mass Spectrometric Characterization of Yellow Photoproducts. [Link]

• Yan, J., et al. (2020). Förster resonance energy transfer (FRET)-based small-molecule sensors and imaging agents. PMC. [Link]

• AxisPharm. (2024, September 26). What is fluorescence quenching?[Link]

• Görner, H., & Schulte-Frohlinde, D. (1981). Observation of the triplet state of stilbene in fluid solution. The Journal of Physical Chemistry. [Link]

• Wikipedia. (n.d.). Förster resonance energy transfer. [Link]

• Google Patents. (n.d.). US6699975B2 - Fluorescent quenching detection reagents and methods.

• PLOS One. (2014). Fluorescence of Dyes in Solutions with High Absorbance. Inner Filter Effect Correction. [Link]

• Edinburgh Instruments. (2024, May 14). What is Förster Resonance Energy Transfer | What is FRET. [Link]

• Whitten, D. G., et al. (n.d.). Highly sensitive biological and chemical sensors based on reversible fluorescence quenching in a conjugated polymer. PMC. [Link]

• Scientific Volume Imaging. (2024, June 15). Bleaching Effects. [Link]

• Optical Society of America. (2004). Kinetic model of irreversible photobleaching of dye-doped polymer waveguide materials. [Link]

• Linköping University. (n.d.). Synthesis and characterization of fluorescent stilbene-based probes targeting amyloid fibrils. [Link]

• Royal Society of Chemistry. (2020). Förster resonance energy transfer (FRET)-based small-molecule sensors and imaging agents. [Link]

• MDPI. (2023). Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives with Various Substituents and Their Effects on the Absorption Maxima. [Link]

• Nebbioso, A., et al. (2021). Polyphenol Stilbenes: Molecular Mechanisms of Defence against Oxidative Stress and Aging-Related Diseases. PMC. [Link]

• NIH. (n.d.). Fluorescence Lifetime Measurements and Biological Imaging. [Link]

• ResearchGate. (n.d.). Effect of fluorescent light exposure on the stability of...[Link]

• NIH. (n.d.). Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques. [Link]

• eLife. (2025, August 20). The promise and peril of comparing fluorescence lifetime in biology revealed by simulations. [Link]

• I.R.I.S. (2021, January 4). Impact of Environmental Factors on Stilbene Biosynthesis. [Link]

• HORIBA. (n.d.). Fluorescence Lifetime Techniques: TCSPC, FRET, TRES, and SSTD. [Link]

• ResearchGate. (2022, February 18). Super – Fluorescence Quenching of 1-(E)-styryl-2. [Link]

• ACS Publications. (2003, January 15). Ab Initio Study of Cis−Trans Photoisomerization in Stilbene and Ethylene. [Link]

• NIH. (n.d.). Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. [Link]

• NIH. (2025, October 8). Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is fluorescence quenching? | AxisPharm [axispharm.com]
• 3. Bleaching Effects | Scientific Volume Imaging [svi.nl]
• 6. Förster resonance energy transfer - Wikipedia [en.wikipedia.org]
• 7. edinst.com [edinst.com]
• 8. Förster resonance energy transfer (FRET)-based small-molecule sensors and imaging agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Control of stilbene conformation and fluorescence in self-assembled capsules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements? | The Labbot Blog [labbot.bio]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Fluorescence of Dyes in Solutions with High Absorbance. Inner Filter Effect Correction | PLOS One [journals.plos.org]
• 18. echemi.com [echemi.com]

Purification strategies to remove catalyst residues from stilbene products

Welcome to the Technical Support Center for stilbene synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with removing catalyst residues from stilbene products. The following sections provide in-depth troubleshooting advice and frequently asked questions to ensure the successful purification of your target molecules.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst residues I can expect in my stilbene synthesis?

The type of catalyst residue is directly dependent on the synthetic route employed. Here are the most common scenarios:

• Heck, Suzuki, Stille, and Negishi Reactions: These palladium-catalyzed cross-coupling reactions are workhorses for stilbene synthesis.[1] Consequently, residual palladium in various oxidation states (Pd(0), Pd(II)) is a primary concern.[2]

• Wittig and Horner-Wadsworth-Emmons (HWE) Reactions: The Wittig reaction and its modifications are popular for generating the stilbene double bond.[3][4] The main byproduct is triphenylphosphine oxide (TPPO) or a related phosphonate ester from the HWE reaction, which can be notoriously difficult to separate from the desired product.[5][6]

• Olefin Metathesis: Ruthenium-based catalysts, such as Grubbs' catalysts, are frequently used for stilbene synthesis via olefin metathesis.[7] The removal of highly colored ruthenium byproducts is a critical purification step.[8][9]

• McMurry Coupling: This reaction often employs titanium or zinc-based reagents, leading to residues of these metals in the crude product.[10]

Q2: Why is it so critical to remove these catalyst residues?

For drug development professionals, the answer is stringent regulatory requirements. Regulatory bodies like the FDA and EMA have established strict limits for elemental impurities in active pharmaceutical ingredients (APIs).[11] Beyond regulatory compliance, residual catalysts can:

• Interfere with subsequent reactions: Metal catalysts can be poisonous to catalysts used in later synthetic steps (e.g., hydrogenation).

• Cause product degradation: Residual ruthenium, for instance, can lead to olefin isomerization or decomposition of the final product over time.[8]

• Introduce toxicity: Many transition metals are toxic, and their removal is essential for any biologically active compound.[8]

Q3: I'm seeing a persistent discoloration in my stilbene product after initial workup. What's the likely cause?

A persistent color, often orange or brown, is a strong indicator of residual metal complexes.[12] For example, ruthenium complexes from metathesis reactions are highly colored.[8] Similarly, some palladium species can impart color to the final product.

Q4: My NMR spectrum shows broad peaks even after column chromatography. Could this be due to catalyst residues?

Yes, paramagnetic metal species, even at low concentrations, can cause significant line broadening in NMR spectra. If you suspect this, techniques like Inductively Coupled Plasma (ICP) analysis can quantify the amount of residual metal.

II. Troubleshooting Guides by Reaction Type

This section provides detailed troubleshooting strategies tailored to the specific challenges of each major stilbene synthesis method.

A. Palladium-Catalyzed Reactions (Heck, Suzuki, etc.)

Problem: High levels of residual palladium after standard aqueous workup and filtration.

Causality: Palladium can exist in multiple forms in the reaction mixture: as insoluble metallic palladium (Pd(0)), soluble Pd(II) complexes, or as colloidal nanoparticles.[13] A simple filtration may not remove all forms effectively.

Troubleshooting Strategies:

• Filtration through Celite®: For heterogeneous catalysts like Pd/C, filtration through a pad of Celite® is a standard first step.[12][13] However, for homogeneous catalysts that may have precipitated, this is also a crucial initial purification step.

• Metal Scavengers: For removing trace amounts of soluble palladium, metal scavengers are highly effective.[2] These are typically silica-based or polymer-supported materials functionalized with thiols, thioethers, or other ligands that chelate palladium.[12]

  • Data Snapshot: Scavenger Efficiency

    Scavenger Type	Initial Pd (ppm)	Final Pd (ppm)	Reference
    Thiourea Alkyl Silica	150-220	<1	[2]

    | Polystyrene-bound TMT | High | Low (not quantified) |[12] |

• Activated Carbon: Stirring the crude product solution with activated carbon can effectively adsorb residual palladium complexes and decolorize the product.[12]

• Crystallization: Optimizing the solvent system for crystallization can be a powerful method to exclude palladium impurities.[12]

Experimental Protocol: Palladium Removal using a Scavenger Resin

• Dissolve the crude stilbene product in a suitable organic solvent (e.g., methanol, ethyl acetate).

• Add a polystyrene-bound scavenger resin, such as 2,4,6-trimercapto-s-triazine (TMT) resin.[12] The amount added is typically based on the molar equivalent of the residual palladium.

• Stir the mixture at room temperature for several hours to overnight.

• Filter off the resin and wash it with the same solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

Troubleshooting Logic: Palladium Removal

Caption: Decision workflow for palladium residue removal.

B. Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

Problem: Difficulty separating the stilbene product from triphenylphosphine oxide (TPPO).

Causality: TPPO is a common byproduct of the Wittig reaction and is often polar, leading to co-elution with the desired product during column chromatography.[5]

Troubleshooting Strategies:

• Precipitation/Crystallization: TPPO has poor solubility in non-polar solvents like hexanes or diethyl ether.[5][6] If your stilbene product is non-polar, you can often precipitate the TPPO by suspending the crude mixture in one of these solvents and filtering.

• Column Chromatography on Silica Gel: While challenging, optimizing column chromatography is often necessary. A common technique is to suspend the crude mixture in a non-polar solvent and filter it through a plug of silica gel, eluting with a slightly more polar solvent.[14]

• Formation of Insoluble Adducts: TPPO can form insoluble complexes with certain metal salts, such as MgCl₂ and ZnCl₂.[15][16] Adding these salts to the reaction mixture can precipitate the TPPO, which can then be removed by filtration.

• Horner-Wadsworth-Emmons (HWE) Modification: The HWE reaction uses a phosphonate-stabilized carbanion and generates a water-soluble dialkylphosphate salt as a byproduct, which is easily removed by aqueous extraction.[3]

Experimental Protocol: TPPO Removal by Precipitation with ZnCl₂

• After the Wittig reaction is complete, remove the reaction solvent under reduced pressure.

• Dissolve the crude residue in a suitable solvent like ethanol.

• Add a solution of ZnCl₂ in ethanol to the mixture. This will lead to the precipitation of the ZnCl₂(OPPh₃)₂ complex.[15]

• Stir for a period, then filter to remove the precipitate.

• The filtrate containing the stilbene product can then be subjected to further purification if necessary.

Troubleshooting Logic: TPPO Removal

Caption: Decision workflow for triphenylphosphine oxide removal.

C. Olefin Metathesis

Problem: Persistent colored impurities and residual ruthenium in the final product.

Causality: Ruthenium catalysts and their byproducts are often highly colored and can be difficult to remove completely, even with silica gel chromatography.[8]

Troubleshooting Strategies:

• Aqueous Extraction: Some modified ruthenium catalysts are designed to be water-soluble, allowing for their removal by a simple aqueous extraction.[8]

• Oxidative Workup: Washing the reaction mixture with an oxidizing agent like hydrogen peroxide can convert ruthenium complexes into insoluble ruthenium dioxide, which can be filtered off.[17] This method can also oxidize phosphine ligands to the more polar phosphine oxides, aiding in their removal.[17]

• Treatment with DMSO or TPPO: Stirring the crude reaction mixture with dimethyl sulfoxide (DMSO) or triphenylphosphine oxide (TPPO) followed by filtration through silica gel is an effective method for removing ruthenium byproducts.[9]

• Isocyanide Scavengers: Polar isocyanides can be used to quench the metathesis reaction and form polar ruthenium complexes that are easily removed by silica gel filtration.[18] This method is often rapid, requiring only a short treatment time.[18]

Experimental Protocol: Ruthenium Removal via Oxidative Workup

• After the metathesis reaction, remove the reaction solvent.

• Dissolve the residue in a suitable organic solvent like dichloromethane.

• Cool the solution in an ice bath and add a 15-30% aqueous solution of hydrogen peroxide.

• Stir the biphasic mixture vigorously for at least one hour.[17]

• Separate the layers and wash the organic phase with an aqueous solution of sodium sulfite to quench any remaining peroxide.[17]

• Dry the organic layer, remove the solvent, and proceed with further purification if necessary.

Troubleshooting Logic: Ruthenium Removal

Caption: Decision workflow for ruthenium residue removal.

D. Suzuki Coupling Specific Issue

Problem: Contamination with unreacted boronic acid.

Causality: Boronic acids can be difficult to remove due to their polarity and potential for co-elution with the product.

Troubleshooting Strategies:

• Aqueous Base Extraction: Washing the organic solution of the crude product with an aqueous base (e.g., 1-2 M NaOH) can deprotonate the boronic acid, making it water-soluble and easily extracted.[19] The product can then be recovered from the organic layer.

• Scavenger Resins: Polystyrene resins functionalized with diethanolamine (DEAM-PS) have been shown to effectively scavenge boronic acids.[20]

• Optimized Chromatography: A more polar solvent system during column chromatography may be necessary to retain the boronic acid on the silica gel, allowing for better separation from the stilbene product.[19][21]

III. Concluding Remarks

The purification of stilbene products is a critical step that directly impacts the quality and reliability of research and development outcomes. By understanding the nature of the catalyst residues specific to your chosen synthetic method, you can employ a targeted and effective purification strategy. This guide provides a foundation for troubleshooting common issues, but it is important to remember that each reaction is unique, and some degree of optimization will likely be necessary.

IV. References

• Hong, S. H. (2011). Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction. PMC. [Link]

• Delaude, L., & Demonceau, A. (n.d.). A simple oxidative procedure for the removal of ruthenium residues. ResearchGate. [Link]

• Ahn, Y. M., Yang, K., & Georg, G. I. (2001). A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions. Organic Chemistry Portal. [Link]

• (2006). A Practical Method for the Removal of Ruthenium Byproducts by Supercritical Fluid Extraction. ACS Publications. [Link]

• Gallou, F., & Lipshutz, B. H. (2016). Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures. ACS Publications. [Link]

• Lynch, A. G., et al. (2018). Synthesizing Stilbene by Olefin Metathesis Reaction Using Guided Inquiry To Compare and Contrast Wittig and Metathesis Methodologies. Journal of Chemical Education. [Link]

• Vontobel, P. H. V., et al. (2023). Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA. RSC Publishing. [Link]

• (2012). 1 Stilbenes Preparation and Analysis. Wiley-VCH. [Link]

• Ferré-Filmon, K., et al. (2004). Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. ORBi. [Link]

• (n.d.). How to Remove Sticky Reagents during Workup. University of Wisconsin-Madison. [Link]

• Jadhav, S. B., et al. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Publications. [Link]

• (2015). How can i remove palladium Pd catalyst easily? ResearchGate. [Link]

• (2023). How to Remove Palladium in three easy steps. Biotage. [Link]

• Ulukan, P., Catak, S., & Ertas, E. (2021). Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties. ChemRxiv. [Link]

• (n.d.). 3 Syntheses - 3.1 Synthesis of Stilbene Derivatives. Refubium. [Link]

• da Silva, F. C., et al. (2017). An effective Pd nanocatalyst in aqueous media: stilbene synthesis by Mizoroki–Heck coupling reaction under microwave irradiation. Beilstein Journals. [Link]

• Wang, Y., et al. (2023). Synthesis of (Z)-Stilbene through the Combination of Olefin Metathesis and Photoisomerization. Journal of Chemical Education. [Link]

• Ferré-Filmon, K., et al. (2004). Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. ResearchGate. [Link]

• Vougioukalakis, G. C. (2013). Purification of Olefin Metathesis Reaction Products via Straightforward and Low-Cost Protocols. Longdom.org. [Link]

• Ulukan, P., Catak, S., & Ertas, E. (2021). Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties. ChemRxiv. [Link]

• (2016). Can I remove boronic acid using Work up process? ResearchGate. [Link]

• (2023). Triphenylphosphine Oxide- Waste Not, Want Not. Scientific Update. [Link]

• (1994). Phosphine oxide removal from compounds formed by a Wittig reaction. Google Patents.

• Lynch, A. G., et al. (2018). Synthesizing Stilbene by Olefin Metathesis Reaction Using Guided Inquiry To Compare and Contrast Wittig and Metathesis Methodologies. ResearchGate. [Link]

• Galan, B. R., et al. (2007). A Rapid and Simple Cleanup Procedure for Metathesis Reactions. Organic Chemistry Portal. [Link]

• (2011). Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. American Chemical Society. [Link]

• (2019). How do I remove a homogeneous catalyst after my reaction? ResearchGate. [Link]

• (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

• Johnson, S. M., et al. (2012). Stilbene Boronic Acids Form a Covalent Bond with Human Transthyretin and Inhibit its Aggregation. PMC. [Link]

• (1994). Removal of boronic acid protecting groups by transesterification. Google Patents.

• (2005). Method of removing palladium. Google Patents.

• Barbero, N., et al. (2017). Ultra-fast Suzuki and Heck reactions for the synthesis of styrenes and stilbenes using arenediazonium salts as super-electrophiles. Organic Chemistry Frontiers. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. biotage.com [biotage.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. chem.rochester.edu [chem.rochester.edu]
• 15. Synthesis of borylated-stilbenes under environmentally friendly Wittig reaction and interaction studies with HSA - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05162B [pubs.rsc.org]
• 16. scientificupdate.com [scientificupdate.com]
• 17. researchgate.net [researchgate.net]
• 18. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]
• 19. researchgate.net [researchgate.net]
• 20. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Stabilizing 4-(Dimethylamino)stilbene solutions for long-term experiments

⚠️ Critical Safety Warning

STOP AND READ: 4-(Dimethylamino)stilbene (DMS) is a potent carcinogen and mutagen. It is historically utilized as a model for metabolic activation leading to carcinogenesis, specifically inducing stomach and ear duct tumors in rodent models.

• Engineering Controls: Handle only in a certified chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.

• Waste: All solid and liquid waste must be segregated for hazardous incineration. Do not dispose of down the drain.

Module 1: The Degradation Mechanism (The "Why")

To stabilize DMS, you must understand the two primary forces destroying your solution: Photoisomerization and Oxidative Cleavage .

The Photoisomerization Trap

DMS exists primarily as the trans-isomer in its ground state, which is planar and highly fluorescent. Upon exposure to UV or visible light, it enters an excited state where the central alkene bond twists. This leads to the Twisted Intramolecular Charge Transfer (TICT) state.

• The Result: The molecule relaxes into the cis-isomer.

• The Problem: cis-DMS is sterically hindered, non-planar, and often exhibits negligible fluorescence compared to the trans form. Your signal intensity drops not because the compound is gone, but because it has geometrically rearranged.

Solvatochromic Instability

The dimethylamino group acts as an electron donor. In polar solvents (like DMSO), the charge-transfer state is stabilized. While necessary for biological stock solutions, this polarity makes the excited state more susceptible to non-radiative decay pathways if not strictly controlled.

Visualizing the Decay Pathway

The following diagram illustrates the transition from the stable trans state to the unstable cis form or oxidative breakdown.

Figure 1: The photochemical degradation pathway of DMS. Note that the primary loss of signal is due to the irreversible accumulation of the cis-isomer.

Module 2: Preparation & Storage Protocol (The "How")

This protocol is designed to create a self-validating stock solution . By following these steps, you minimize the variables of water content and oxygen.

Reagents Required[1][2][3]

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or Anhydrous Ethanol.

  • Note: DMSO is preferred for biological dilution but is hygroscopic.

• Container: Amber borosilicate glass vials with PTFE-lined caps. NO PLASTICS.

• Atmosphere: Argon or Nitrogen gas.

Step-by-Step Protocol

Step	Action	Technical Rationale
1	Weighing	Weigh DMS powder in a darkened room or under red light.
2	Solvation	Dissolve in Anhydrous DMSO . Vortex until clear.
3	Aliquot	Divide master stock into single-use aliquots (e.g., 50 µL).
4	Inerting	Gently blow Argon gas into the headspace of each vial before capping.
5	Sealing	Cap tightly and wrap the neck with Parafilm. Wrap the entire vial in aluminum foil.
6	Storage	Store at -20°C (Short term <1 month) or -80°C (Long term >1 month).

Module 3: Quality Control (The Self-Validating System)

How do you know if your stock has degraded without running a full experiment? Use the Absorbance Ratio Check .

The Principle: trans-Stilbenes have a high extinction coefficient (

) and absorb at a longer wavelength ( ) than cis-stilbenes due to better -orbital conjugation.

• Trans-DMS

  340–360 nm (Solvent dependent).

• Cis-DMS

  Shifted Blue (Hypsochromic) with significantly lower intensity.

The Test:

• Dilute a small aliquot of your stock 1:1000 in ethanol.

• Measure Absorbance at

  (Peak) and at 260 nm (Valley).

• Calculate Ratio:

  .

• Baseline: Record this

  value immediately after making fresh stock.

• Validation: If

  decreases by >10% in future checks, significant cis-isomerization or oxidation has occurred. Discard the stock.

Module 4: Troubleshooting & FAQs

Q1: My fluorescence signal intensity drops rapidly during the experiment. Is the compound degrading?

Diagnosis: Likely Photo-bleaching/Isomerization in situ. Solution:

• DMS is a "molecular rotor." If your experiment allows, increase the viscosity of the medium (e.g., add glycerol or sucrose). High viscosity mechanically hinders the rotation required to twist into the non-fluorescent cis state (TICT state), thereby preserving fluorescence intensity [1, 2].

• Limit light exposure. Keep samples covered until the moment of measurement.

Q2: I see a precipitate in my DMSO stock after thawing.

Diagnosis: Water contamination . Explanation: DMSO is hygroscopic.[1] If the vial was opened cold, it absorbed atmospheric water. DMS is hydrophobic; as water content in DMSO rises, DMS solubility crashes. Solution:

• Do not heat to redissolve (accelerates degradation).

• Spin down, remove supernatant, and check concentration via UV-Vis. Ideally, discard and use a fresh aliquot.

• Prevention: Allow frozen vials to reach room temperature before opening to prevent condensation.

Q3: Can I use plastic Eppendorf tubes for storage?

Answer: No. Reasoning:

• Sorption: Lipophilic stilbenes can adsorb onto polypropylene surfaces, altering effective concentration.

• Leaching: DMSO can leach plasticizers from lower-quality plastics, which may act as fluorescent impurities.

• Gas Permeability: Plastics are permeable to oxygen; glass is not.

Q4: The emission spectrum shifted red over time.

Diagnosis: Solvent Relaxation or Aggregation . Explanation: In polar solvents, the excited state relaxes over picoseconds to nanoseconds to a lower energy state (red shift). However, if this happens over days, it suggests the formation of aggregates (excimers) or hydration of the DMSO stock [3]. Solution: Verify the concentration. Aggregation is concentration-dependent. Dilute the sample and see if the spectrum reverts.

Workflow Decision Tree

Figure 2: Diagnostic decision tree for common DMS stability issues.

References

• Lappert, R., et al. (2006). Solvatochromic Behavior of Donor-Acceptor-Polyenes.[2] The Journal of Physical Chemistry A.

• Borowiak, M., et al. (2013).[3] Time-resolved emission spectra of 4-dimethylamino-4'-cyano-stilbene and resveratrol in high viscosity solvents.[3] Spectrochimica Acta Part A. [3]

• Gryczynski, I., et al. (1998). Anisotropy Spectra of the Solvent-Sensitive Fluorophore 4-Dimethylamino-4'-Cyanostilbene.[4][5][6][7] Journal of Fluorescence.[5]

• Sigma-Aldrich. (2025). Safety Data Sheet: 4-(Dimethylamino)stilbene.

Sources

• 1. ziath.com [ziath.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Time-resolved emission spectra of 4-dimethylamino-4'-cyano-stilbene and resveratrol in high viscosity solvents and silica matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anisotropy Spectra of the Solvent-Sensitive Fluorophore 4-Dimethylamino-4'-Cyanostilbene in the Presence of Light Quenching1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Anisotropy Spectra of the Solvent-Sensitive Fluorophore 4-Dimethylamino-4′-Cyanostilbene in the Presence of Light Quenching - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reducing background noise in nonlinear optical measurements of stilbenes

Welcome to the Technical Support Center for Nonlinear Optical (NLO) Characterization. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and eliminate background noise in the NLO measurements of stilbenes (e.g., trans-stilbene, DANS, and resveratrol derivatives).

Stilbenes are highly valued for their large two-photon absorption (TPA) cross-sections and ultrafast hyperpolarizabilities. However, their measurements are notoriously susceptible to artifacts from thermal lensing, solvent background, and photoisomerization. This guide breaks down the causality behind these noise sources and provides self-validating protocols to ensure absolute scientific integrity in your data.

I. Diagnostic FAQ: Causality & Troubleshooting

Q1: During femtosecond Z-scan measurements of DANS (4-N,N-dimethylamino-4'-nitrostilbene), my closed-aperture data shows an exaggerated nonlinear refractive index. How do I isolate the true electronic response from thermal noise? The Causality: You are likely observing an Accumulated Thermal Effect (ATE). High repetition-rate femtosecond lasers (e.g., 1 kHz or higher) cause localized heating in the solvent. Even if the linear absorption of DANS is negligible at your excitation wavelength, substantial energy (up to 6% of the incident pulse) can be absorbed via Two-Photon Absorption (TPA)[1]. This localized heating creates a thermal lens that mimics true electronic nonlinear refraction (NLR), artificially broadening your closed-aperture Z-scan traces. The Solution: To decouple the electronic response from ATE, implement time-resolved thermal-lens spectrometry or use a mechanical chopper to drastically reduce the laser duty cycle, allowing the solvent to cool between pulse trains[1].

Q2: My TPA cross-sections for hybrid stilbene chromophores in CH₂Cl₂ have a very low signal-to-noise ratio (SNR) due to laser pulse fluctuations. How can I mathematically or physically correct this? The Causality: Nonlinear absorption scales with the square of the incident intensity. Therefore, even a 2% pulse-to-pulse energy fluctuation in your Ti:Sapphire laser translates to massive baseline instability in an open-aperture Z-scan. The Solution: Transition from a single-arm to a Dual-Arm (DA) Z-scan setup[2]. By splitting the beam and simultaneously measuring a solvent-only reference arm alongside your stilbene sample, you can subtract the scans to directly account for beam pointing and energy fluctuations. This increases the SNR by an order of magnitude[2].

Q3: I am using Coherent Anti-Stokes Raman Scattering (CARS) to probe trans-stilbene, but the characteristic C=C stretching bands are buried under a massive background. What is causing this? The Causality: CARS is a four-wave mixing process. While the resonant signal from the stilbene C=C stretch (typically at 1599 cm⁻¹ and 1635 cm⁻¹) is strong, the solvent (e.g., DMSO or CH₂Cl₂) contributes a massive non-resonant third-order susceptibility (

) background[3]. This non-resonant electronic response interferes with the resonant vibrational signal, distorting the line shape and burying the peaks[4]. The Solution: Upgrade your detection scheme to Polarization-resolved CARS (PCARS) to optically reject the solvent's non-resonant polarization vector[3], or switch to Stimulated Raman Scattering (SRS), which is strictly phase-matched and inherently free of non-resonant background[4].

Q4: My NLO signal (e.g., SHG/TPA) from a trans-stilbene solution decays steadily over a 30-minute measurement window, even with stable laser power. Why? The Causality: Stilbenes are highly susceptible to photoisomerization. Under UV/Vis or multiphoton excitation, the highly NLO-active trans-stilbene isomerizes into cis-stilbene[3]. Because cis-stilbene lacks the extended planar

-conjugation of the trans isomer, its hyperpolarizability is significantly lower, causing a time-dependent decay in your signal. The Solution: Never measure stilbenes in a static cuvette for extended periods. Implement a continuous flow-cell system to constantly replenish the focal volume with fresh trans-stilbene.

II. Quantitative Data: NLO Noise Sources & Mitigation

Noise Source	Manifestation in NLO Signal	Typical Magnitude / Impact	Mitigation Strategy
Accumulated Thermal Effect (ATE)	Artificial closed-aperture Z-scan broadening	Up to 6% of incident energy absorbed via TPA, mimicking NLR	Chopper modulation; Time-resolved thermal-lens spectrometry
Laser Fluctuations	Baseline drift in Open-Aperture Z-scan	>10% variance in TPA cross-section ( )	Dual-Arm (DA) Z-scan subtraction
Solvent Non-Resonant Background	Broad baseline in CARS spectra	Masks stilbene C=C stretch (1599/1635 cm⁻¹)	Polarization-resolved CARS (PCARS) or SRS
Photoisomerization (trans cis)	Time-dependent signal decay	>50% reduction in measured hyperpolarizability ( )	Continuous flow cell system (1-5 mL/min)

III. Experimental Workflows & Self-Validating Protocols

Protocol A: Dual-Arm Z-Scan for High-SNR TPA Measurements

This protocol eliminates laser fluctuation noise when measuring the modest TPA cross-sections of stilbene derivatives in solution[2].

Step-by-Step Methodology:

• Beam Splitting: Route the output of a fs Ti:Sapphire laser (e.g., 800 nm, 1 mJ) through a 50/50 broadband beam splitter.

• Cell Placement: Place a 1 mm quartz flow-cell containing pure solvent (e.g., CH₂Cl₂) in the reference arm. Place an identical flow-cell containing ~1 mM stilbene solution in the sample arm[2].

• Synchronization: Mount both cells on a single motorized translation stage to ensure identical z-positions relative to the focal plane during the scan.

• Differential Detection: Route the transmitted light from both arms into matched photodiodes connected to a differential lock-in amplifier.

• Self-Validation Step: Before adding stilbene, run the scan with pure CH₂Cl₂ in both arms. The differential output must be a perfectly flat line (zero NLA). If a signal appears, your beam spatial profiles or detector gains are mismatched and must be realigned.

• Data Extraction: Introduce the stilbene sample. The lock-in amplifier will automatically subtract the reference open-aperture (OA) signal from the sample OA signal, yielding the pure solute TPA cross-section (

  ) free of laser noise[2].

Dual-Arm Z-Scan workflow for real-time subtraction of laser fluctuations and solvent background.

Protocol B: Polarization-Resolved CARS (PCARS) for Background Suppression

This protocol extracts the pure vibrational signature of trans-stilbene (1599 cm⁻¹ and 1635 cm⁻¹) from heavy solvent background[3].

Step-by-Step Methodology:

• Excitation: Spatially and temporally overlap a fixed picosecond pump beam (e.g., 1064 nm) and a tunable Stokes beam (e.g., 900–935 nm)[3].

• Polarization Tuning: Insert half-wave plates in both beam paths. Set the polarization angle between the pump and Stokes beams to exactly 71.6° (the magic angle for isotropic liquid media) to isolate the non-resonant solvent contribution along a specific vector.

• Analyzer Placement: Place a Glan-Taylor polarizer (analyzer) directly before the detector.

• Self-Validation Step: Tune the Stokes beam off-resonance (e.g., to a Raman shift of 1400 cm⁻¹ where stilbene has no peaks). Rotate the analyzer until the signal drops to the detector's dark noise level. This confirms the non-resonant solvent background is 100% optically rejected.

• Detection: Tune the Stokes beam back to the 1500–1700 cm⁻¹ window. Filter out the pump and Stokes beams using short-pass filters, and detect the blue-shifted CARS signal (780–840 nm) using a photomultiplier tube (PMT)[3].

Logical relationship of background suppression techniques in nonlinear Raman spectroscopy.

IV. References

• Third- and Fifth-Order Nonlinear Optical Response of a TICT/Stilbene Hybrid Chromophore. The Journal of Physical Chemistry C - ACS Publications.

• Two-photon-absorption-induced accumulated thermal effect on femtosecond Z-scan experiments studied with time-resolved thermal-lens spectrometry and its simulation. Optica Publishing Group.

• trans-Stilbene aggregates and crystallites in polystyrene films: microscopy and spectroscopy studies. RSC Publishing.

• Improving sensitivity in nonlinear Raman microspectroscopy imaging and sensing. PMC - National Institutes of Health.

Sources

• 1. OPG [opg.optica.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. trans -Stilbene aggregates and crystallites in polystyrene films: microscopy and spectroscopy studies - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP02291B [pubs.rsc.org]
• 4. Improving sensitivity in nonlinear Raman microspectroscopy imaging and sensing - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Fluorescence Lifetime of 4-(Dimethylamino)stilbene vs. DANS

[1]

Executive Summary

This technical guide compares the fluorescence lifetime dynamics of 4-(Dimethylamino)stilbene (DMS) and 4-Dimethylamino-4'-nitrostilbene (DANS) . While both are stilbene derivatives, their photophysical behaviors diverge significantly due to their electronic substitution patterns.

• DMS (Donor-Only): Its excited-state decay is primarily governed by trans-cis photoisomerization . It exhibits moderate solvatochromism and lifetimes in the hundreds of picoseconds range in fluid solvents.

• DANS (Push-Pull): A classic Donor-Acceptor system. Its decay is dominated by Twisted Intramolecular Charge Transfer (TICT) in polar solvents. This results in a dramatic reduction of fluorescence lifetime (from nanoseconds to picoseconds) and a massive red-shift in emission as solvent polarity increases.

Molecular Architecture & Electronic Basis

The core difference lies in the "Push-Pull" strength across the stilbene backbone.

Feature	4-(Dimethylamino)stilbene (DMS)	4-Dimethylamino-4'-nitrostilbene (DANS)
Structure	Donor ( ) - - Phenyl	Donor ( ) - - Acceptor ( )
Electronic Character	Asymmetric, electron-rich	Highly polarized "Push-Pull" system
Dipole Moment ( )	Moderate change upon excitation	Massive change ( 20 D increase)
Primary Decay Driver	Photoisomerization (Twisting of C=C)	TICT (Twisting of N-Phenyl or C-N bond)

Mechanistic Comparison: Isomerization vs. TICT

4-(Dimethylamino)stilbene (DMS): The Isomerization Regime

For DMS, the primary non-radiative decay channel competing with fluorescence is the rotation around the central ethylenic double bond (

).

• Mechanism: Upon excitation to the Franck-Condon (

  ) state, the molecule relaxes towards a "Phantom State" ( ) where the phenyl rings are perpendicular. This state decays rapidly to the ground state ( ), resulting in either trans or cis isomers.

• Solvent Effect: Viscosity plays a larger role than polarity. Higher viscosity hinders the rotation, extending the fluorescence lifetime.

DANS: The TICT Regime

DANS possesses a strong nitro acceptor, creating a giant dipole in the excited state.

• Mechanism: In non-polar solvents, DANS behaves like DMS (fluorescent, some isomerization). However, in polar solvents , the highly polarized excited state is stabilized by solvent reorganization. The molecule undergoes an ultrafast twist (often localized at the dimethylamino group or the single bond connecting the donor to the stilbene) to form a TICT state .[1]

• Consequence: The TICT state is energetically stabilized in polar media but is typically non-emissive (or emits in the far-red with very low quantum yield). This creates a "fluorescence quenching" effect where the lifetime drops precipitously.

Pathway Visualization (Graphviz)

Caption: Comparison of decay pathways. DMS is dominated by C=C isomerization, while DANS is dominated by TICT formation in polar environments.

Comparative Performance Data

The following data illustrates the drastic difference in solvent sensitivity between the two compounds.

Table 1: Fluorescence Lifetime ( ) in Representative Solvents

Solvent	Polarity ( )	DMS Lifetime	DANS Lifetime	Phenomenon (DANS)
Cyclohexane / Hexane	~2.0 (Non-polar)	~0.8 - 1.0 ns	2.0 - 3.5 ns	Stable LE State (High )
Toluene	2.4 (Weakly Polar)	~0.5 - 0.8 ns	~3.3 ns	Slight stabilization
Chloroform	4.8 (Medium)	~0.4 ns	~1.0 ns	Onset of TICT
Acetonitrile	37.5 (Polar)	~0.2 - 0.5 ns	< 0.10 ns (50-80 ps)	Dominant TICT Quenching
Methanol	32.7 (Polar/H-bond)	~0.2 ns	< 0.05 ns (30-50 ps)	Rapid non-radiative decay

Key Insight:

• DANS shows a >30-fold reduction in lifetime moving from Toluene to Methanol.

• DMS shows a more modest reduction (2-4 fold), primarily driven by the lower viscosity of acetonitrile/methanol facilitating isomerization rather than pure electronic quenching.

Table 2: Spectral Shift (Solvatochromism)

Compound	Emission (Hexane)	Emission (Acetonitrile)	Shift ( )
DMS	~390 nm (UV/Blue)	~430 nm (Blue)	~40 nm
DANS	~430 nm (Blue)	~650 nm (Red)	>200 nm

Experimental Protocol: Measuring Ultrafast Lifetimes

Because DANS in polar solvents exhibits lifetimes <100 ps, standard nanosecond fluorometry is insufficient. Time-Correlated Single Photon Counting (TCSPC) with high-resolution timing is required.

Reagents & Setup[3]

• Probe: DANS (Sigma-Aldrich >99%) or synthesized DMS.

• Solvents: Spectroscopic grade Acetonitrile, Toluene, Ethanol (anhydrous).

• Excitation Source: Picosecond Diode Laser (e.g., 405 nm or 450 nm). Pulse width must be <100 ps (ideally <50 ps) for DANS polar measurements.

• Detector: MCP-PMT (Microchannel Plate Photomultiplier) or Hybrid PMT to minimize Instrument Response Function (IRF).

Step-by-Step Workflow

• Sample Preparation:

  • Prepare 10 µM stock solutions in Toluene (non-polar reference) and Acetonitrile (polar test).

  • Absorbance at excitation wavelength should be < 0.1 OD to prevent inner-filter effects.[2]

  • Critical: Deoxygenate samples by bubbling Argon for 10 mins if triplet states are of interest (though singlet TICT is fast enough to be unaffected by

    ).

• IRF Recording:

  • Use a scattering solution (Ludox or colloidal silica) to record the Instrument Response Function (IRF).

  • Target IRF FWHM < 200 ps for accurate deconvolution of <100 ps lifetimes.

• Data Acquisition:

  • DANS in Toluene: Set time window to 50 ns. Collect to 10,000 counts at peak.

  • DANS in Acetonitrile: Set time window to 10-20 ns (high resolution).

  • Emission Monochromator: Set to 650 nm for Acetonitrile (Red emission) and 450 nm for Toluene (Blue emission). Note the massive shift.

• Data Analysis (Deconvolution):

  • Use iterative reconvolution (e.g., decay fit software).

  • Model:

    • Toluene: Mono-exponential decay (

      ).

    • Acetonitrile: May require Bi-exponential fit if a residual LE state and TICT state coexist, though often appears as a single ultrafast component (~50 ps).

Self-Validation Check

• Control: If the lifetime of DANS in Acetonitrile measures > 500 ps, your solvent is likely contaminated with non-polar impurities or the IRF is too broad to resolve the fast decay.

• Spectral Check: Ensure the emission color changes visually from blue (Toluene) to orange/red (Acetonitrile) under UV lamp.

References

• Görner, H., & Schulte-Frohlinde, D. (1982).[3][4] Study of the trans → cis photoisomerization of 4-nitro-4'-dimethylaminostilbene in toluene solutions. Journal of Photochemistry.

  • Source:

• Lapouyade, R., et al. (1992). Photophysical properties of trans-4-dimethylamino-4'-cyanostilbene (DCS). Chemical Physics Letters.

  • Source:

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (General principles of TICT and solvent effects).

  • Source:

• Rettig, W. (1986). Charge separation in excited states of decoupled systems—TICT compounds.

  • Source:

• Letard, J. F., et al. (1993). Photophysical characterization of trans-4,4'-disubstituted stilbenes. Chemical Physics Letters.

  • Source:

Sources

• 1. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 2. 4-Dimethylamino-4'-nitrostilbene [omlc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

NMR spectral analysis standards for 4-(Dimethylamino)stilbene

Advanced NMR Spectral Analysis Guide: 4-(Dimethylamino)stilbene

Executive Summary

4-(Dimethylamino)stilbene (DMS) serves as a critical model compound in physical organic chemistry, fluorescence microscopy, and carcinogenesis research. Its utility relies heavily on its isomeric purity, as the trans and cis isomers exhibit vastly different photophysical and biological properties. This guide establishes the Nuclear Magnetic Resonance (NMR) standards for DMS, comparing it against structural analogs to define the "Gold Standard" for identification and purity assessment.

Chemical Identity & Safety Profile

• IUPAC Name: N,N-Dimethyl-4-[(E)-2-phenylethenyl]aniline

• CAS Number: 1145-73-9 (trans)

• Molecular Formula: C₁₆H₁₇N[1]

• Key Hazard: Carcinogen . Trans-4-dimethylaminostilbene is a potent experimental carcinogen. Handle all samples within a fume hood using double nitrile gloves.

Comparative Spectral Standards

To validate the identity of DMS, one must distinguish it from its potential impurities (specifically the cis-isomer formed via photoisomerization) and related stilbene derivatives. The following data establishes the spectral fingerprint.

Table 1: 1H NMR Chemical Shift Comparison (CDCl₃, 400 MHz)

Feature	Trans-DMS (Target)	Cis-DMS (Impurity)	Trans-Stilbene (Reference)
Vinyl Protons (-CH=CH-)	δ 6.85 – 7.05 ppm	δ 6.45 – 6.60 ppm	δ 7.10 ppm
Multiplicity	Doublet (d)	Doublet (d)	Singlet (s)* / AA'BB'
Coupling Constant (J)	16.0 – 16.5 Hz	11.5 – 12.5 Hz	~16.5 Hz
N(CH₃)₂ Group	δ 2.98 ppm (s, 6H)	δ 2.90 – 2.95 ppm (s, 6H)	N/A
Aromatic Region	Distinct AA'BB' + Multiplet	Compressed Multiplet	Multiplet

*Note: In unsubstituted trans-stilbene, vinyl protons often appear as a singlet due to magnetic equivalence in low-field instruments, but are strictly higher-order multiplets. DMS breaks this symmetry, yielding distinct doublets.

Mechanistic Insight (The "Why"):

• Isomeric Differentiation (The J-Coupling Standard): The most definitive metric for purity is the scalar coupling constant (J) of the vinylic protons.

  • Trans-DMS: The dihedral angle of ~180° results in a strong coupling of 16+ Hz .

  • Cis-DMS: Steric clash between the phenyl rings forces the molecule out of planarity, reducing the dihedral angle and orbital overlap, resulting in a weaker coupling of ~12 Hz .

• Electronic Shielding (Substituent Effects):

  • The -N(CH₃)₂ group is a strong electron donor (Resonance effect). It increases electron density in the conjugated system, shielding the vinylic protons of DMS (δ ~6.90) relative to unsubstituted stilbene (δ 7.10).

  • Cis-Shielding: In the cis isomer, the phenyl rings twist to avoid steric hindrance. This places the vinylic protons in the "shielding cone" of the opposing aromatic ring, causing a significant upfield shift to ~6.50 ppm .

Experimental Protocol: The Self-Validating System

To ensure reproducible data that meets publication standards (E-E-A-T), follow this rigorous protocol. This workflow is designed to prevent the most common error: Light-Induced Photoisomerization .

Step 1: Sample Preparation (Dark Room Conditions)

• Solvent: Chloroform-d (CDCl₃) is the standard. DMSO-d₆ is a viable alternative but may shift the N-Me signal due to hydrogen bonding with residual water or solvent polarity effects.

• Concentration: Dissolve 10–15 mg of DMS in 0.6 mL solvent.

  • Validation Check: If the solution turns from pale yellow to deep orange/brown rapidly, oxidation or degradation has occurred.

• Precaution: Wrap the NMR tube in aluminum foil immediately after preparation. DMS undergoes trans-to-cis isomerization under ambient fluorescent light within minutes.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H (e.g., zg30 on Bruker).

• Scans (ns): 16 scans are sufficient for 1H; 1024+ scans for 13C.

• Relaxation Delay (D1): Set to 2.0 seconds to ensure accurate integration of the vinylic protons relative to the methyl singlet.

Step 3: Data Processing & Integration Logic

• Phase Correction: Ensure the baseline is flat around the vinyl region (6.0–7.5 ppm).

• Integration:

  • Calibrate the N(CH₃)₂ singlet at ~2.98 ppm to 6.00 protons .

  • Integrate the vinylic doublets.

  • Self-Validation: If the vinylic integral is < 2.00 relative to the methyls, check for the presence of cis-isomer peaks at 6.50 ppm.

• Calculation of % Cis-Impurity:

Visualization of Logic & Workflows

Diagram 1: Isomerization & Degradation Pathway

This diagram illustrates the structural transformation that necessitates the "Dark Room" protocol.

Caption: Light-induced isomerization pathway of DMS, highlighting the spectral shift from Trans (Blue) to Cis (Red).

Diagram 2: NMR Purity Assessment Workflow

A decision tree for validating sample quality based on spectral data.

Caption: Step-by-step logic for validating DMS purity using 1H NMR markers.

References

• National Institutes of Health (NIH) - PubChem. 4-Dimethylaminostilbene | C16H17N | CID 640024 - Spectral Information. [Link]

• University of California, San Diego (UCSD). Chapter 5: NMR - Coupling Constants of Alkenes. [Link] (General Reference for J-coupling standards in trans/cis alkenes)

• Oregon State University. 1H NMR Chemical Shifts & Coupling Constants. [Link]

Sources

• 1. 4-(DIMETHYLAMINO)STILBENE(1145-73-9) 1H NMR [m.chemicalbook.com]

Technical Guide: HPLC Retention Time Comparison &amp; Method Optimization for Stilbene Derivatives

Executive Summary

This guide provides a comparative analysis of HPLC retention behaviors for key stilbene derivatives: Resveratrol , Pterostilbene , Piceatannol , and Polydatin . It addresses the critical challenge of separating structural isomers (cis- vs. trans-) and optimizing stationary phase selection (C18 vs. Phenyl-Hexyl). By synthesizing hydrophobicity data with experimental protocols, this document serves as a blueprint for researchers developing robust pharmacokinetic (PK) or quality control assays.

Mechanistic Basis of Separation

To predict retention times accurately, one must understand the two primary forces governing stilbene behavior in Reversed-Phase Chromatography (RP-HPLC):

• Hydrophobicity (logP): The dominant factor on C18 columns. The elution order generally follows the partition coefficient.

  • Polydatin (Glucoside) is highly polar

    Elutes first.

  • Pterostilbene (Dimethoxy) is highly lipophilic

    Elutes last.

• Planarity & Steric Selectivity: The critical factor for isomer separation.

  • Trans- isomers are planar, allowing deep intercalation into the C18 stationary phase ligands (Stronger Interaction).

  • Cis- isomers possess a "kinked" geometry, reducing surface contact area with the stationary phase (Weaker Interaction).

Visualization: Separation Logic

The following diagram illustrates the decision matrix for column selection based on analyte properties.

Figure 1: Decision logic for stationary phase selection based on separation goals.

Comparative Retention Data

The following data represents a consensus of retention behaviors observed on a standard C18 column (e.g., 250mm x 4.6mm, 5µm) under gradient conditions (Water/Acetonitrile with 0.1% Formic Acid).

Table 1: Relative Elution Order of Stilbene Derivatives

Compound	Structure Characteristic	Hydrophobicity	Relative Retention	Elution Order
Polydatin	Glucoside of Resveratrol	Low (Polar)	~0.6x (vs Resv)	1 (Earliest)
Piceatannol	3,3',4,5'-Tetrahydroxystilbene	Low-Medium	~0.8x (vs Resv)	2
Cis-Resveratrol	Non-planar isomer	Medium	~0.9x (vs Resv)	3
Trans-Resveratrol	Planar parent compound	Medium	1.0 (Reference)	4
Pterostilbene	3,5-Dimethoxy-4-hydroxystilbene	High (Lipophilic)	~1.4x (vs Resv)	5 (Latest)

Critical Insight: Piceatannol elutes before Resveratrol because the additional hydroxyl group at the 3' position increases polarity. Pterostilbene elutes significantly later due to the methoxy groups replacing hydroxyls, drastically increasing lipophilicity and bioavailability.

Stationary Phase Selection: C18 vs. Phenyl-Hexyl[1][2][3]

While C18 is the industry standard, Phenyl-Hexyl columns offer a distinct advantage for stilbenes due to

interactions .

• C18 (Alkyl Chain): Separates strictly by hydrophobicity.

  • Pros: Predictable, robust for general potency testing.[1]

  • Cons: May struggle to resolve cis- isomers from closely eluting impurities or metabolites.

• Phenyl-Hexyl (Aromatic Ring): Engages in electron-donor/acceptor interactions with the stilbene aromatic rings.

  • Pros: Enhanced selectivity for structural isomers.[2] The planar trans- isomer interacts more strongly with the phenyl ring of the stationary phase than the kinked cis- isomer, often increasing the resolution factor (

    ).

  • Recommendation: Switch to Phenyl-Hexyl if

    between cis- and trans- isomers on your C18 method.

Self-Validating Protocol: Isomer Generation & Detection

Commercial standards for cis-resveratrol are expensive and unstable. A trustworthy method must generate the cis-isomer in situ to validate retention times.

Experimental Workflow

This protocol uses UV-induced photoisomerization to create a "System Suitability Standard" containing both isomers.

Step-by-Step Methodology:

• Standard Preparation: Prepare a 100 µg/mL solution of trans-resveratrol in Methanol.

• Initial Injection (T0): Inject the fresh standard. Confirm a single peak (e.g., at 9.0 min).

• Photoisomerization: Expose the vial to UV light (254 nm or 366 nm) or direct sunlight for 10–60 minutes.

  • Mechanism: Energy absorption breaks the double bond pi-system, allowing rotation to the thermodynamically less stable cis form.

• Validation Injection (T1): Inject the irradiated sample.

  • Expected Result: Appearance of a new, earlier-eluting peak (cis-resveratrol) and a decrease in the trans-resveratrol peak area.

• Spectral Confirmation: Use a Diode Array Detector (DAD/PDA).

  • Trans-Resveratrol:[3][4][5][6][7][8][9][10]ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    nm.

  • Cis-Resveratrol:[3][4][5][6][7][8]

    nm (Hypsochromic shift due to loss of planarity/conjugation).

Visualization: Validation Workflow

Figure 2: Self-validating workflow for identifying cis/trans isomers without purchasing separate standards.

Recommended HPLC Conditions

To ensure reproducibility across laboratories, the following "Universal Starting Conditions" are recommended based on the comparative data.

• Column: C18 (End-capped), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.[6]

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.[11]

  • Note: ACN is preferred over Methanol for lower backpressure and sharper peaks for stilbenes.

• Flow Rate: 1.0 mL/min.[12][4][6][10]

• Gradient:

  • 0-5 min: 10% B (Isocratic hold for Polydatin)

  • 5-20 min: 10%

    60% B (Elution of Resveratrol/Pterostilbene)

  • 20-25 min: 60%

    90% B (Wash)

• Detection:

  • Primary: 306 nm (Quantification of Trans-isomers).[6]

  • Secondary: 286 nm (Confirmation of Cis-isomers).

References

• BenchChem. (2025).[6][9] Application Note: A Validated HPLC-DAD Protocol for the Quantitative Analysis of Stilbenes. Retrieved from

• Chen, X., et al. (2007). Stereospecific determination of cis- and trans-resveratrol in rat plasma by HPLC: application to pharmacokinetic studies. Biomedical Chromatography.[10] Retrieved from

• Thermo Fisher Scientific. (2015). Improved analysis of resveratrol and related substances in dietary supplements using a Thermo Scientific Acclaim 120 C18 HPLC column. Retrieved from

• Camont, L., et al. (2009). Liquid chromatographic determination of resveratrol and its metabolites.[12][4][5][10] Journal of Chromatography B. (Contextual grounding for metabolite elution order).

• Oreate AI. (2026). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. Retrieved from

Sources

• 1. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography - Oreate AI Blog [oreateai.com]
• 2. lcms.cz [lcms.cz]
• 3. scite.ai [scite.ai]
• 4. academic.oup.com [academic.oup.com]
• 5. Stereospecific determination of cis- and trans-resveratrol in rat plasma by HPLC: application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HPLC Method for Analysis of Trans - Resveratrol on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Development and validation of a HPLC method for the determination of trans-resveratrol in spiked human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous Determination of Stilbenes, Flavones, Coumestans, Anthraquinones, and Chalcones in Ethanolic Extract of Pet-Sang-Kard Mixed Herbal Remedy Using HPLC-PDA Analysis [mdpi.com]
• 12. A study of retention characteristics and quality control of nutraceuticals containing resveratrol and polydatin using fused-core column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Validating 4-(Dimethylamino)stilbene Purity via High-Resolution Mass Spectrometry

Executive Summary & Technical Context[1][2][3][4][5][6][7]

4-(Dimethylamino)stilbene (DMS), specifically the trans-isomer (CAS: 1145-01-3), is a classic "push-pull" chromophore used extensively in fluorescence probing, nonlinear optics, and carcinogenesis research. Its utility relies heavily on the intramolecular charge transfer (ICT) state, which is extremely sensitive to impurities.

While 1H-NMR is the gold standard for bulk structural confirmation and HPLC-UV is standard for routine quantitation, neither is sufficient for rigorous validation of high-purity grades (>99.5%) required for quantum yield measurements or biological toxicity assays.

• The Problem: The primary impurity, cis-DMS, is isobaric (same mass) and often co-elutes in standard rapid-gradient HPLC methods. Furthermore, oxidative impurities (N-oxides) can quench fluorescence even at trace levels undetectable by NMR.

• The Solution: High-Resolution Mass Spectrometry (HRMS) coupled with UHPLC provides the necessary orthogonality. It validates purity not just by "absence of other peaks" (as in UV), but by positive structural exclusion of contaminants.

Comparative Analysis: MS vs. Alternatives

To understand why MS is required for validation, we must objectively compare it against the standard alternatives.

Table 1: Performance Matrix for DMS Purity Analysis

Feature	1H-NMR (qNMR)	HPLC-UV (Diode Array)	UHPLC-HRMS (Proposed)
Primary Detection	Proton Environment	Chromophore Absorption	Mass-to-Charge (m/z)
Sensitivity (LOD)	Low (~0.1 - 1%)	High (ng range)	Very High (pg range)
Specificity	High (Structure)	Low (Retention Time only)	Extreme (Exact Mass + RT)
Isomer Resolution	Excellent (J-coupling)	Good (requires optimized gradient)	Poor (Isobaric) - Requires LC separation
Impurity ID	Difficult for trace components	Impossible without standards	Definitive (via Fragmentation)
Throughput	Low (10-30 min/sample)	High (5-10 min/sample)	High (5-10 min/sample)

Expert Insight: Do not rely on NMR alone for purity >99%. The signal-to-noise ratio often hides trace N-demethylated byproducts (which have distinct masses) under the baseline. Conversely, MS cannot distinguish cis vs. trans isomers in the source; they must be chromatographically separated before ionization.

Experimental Protocol: Self-Validating MS Workflow

This protocol is designed to be a self-validating system. It uses a "Trap-and-Elute" logic where the MS data confirms the LC separation efficiency.

A. Materials & Preparation[1][2][4][7][8][9][10]

• Analyte: trans-4-(Dimethylamino)stilbene.[1][2][3][4]

• Solvents: LC-MS grade Acetonitrile (ACN) and Water + 0.1% Formic Acid (FA). Note: FA is crucial to protonate the amine for ESI+.

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm). A high-carbon-load column is preferred to separate the cis/trans isomers.

B. Instrument Parameters (HRMS - Q-TOF or Orbitrap)

• Ionization: Electrospray Ionization (ESI) – Positive Mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 350°C (Ensure complete desolvation of the non-polar stilbene core).

• Scan Range: m/z 100 – 600 (captures dimers and fragments).

C. The Method Validation Workflow

The following diagram outlines the logical flow of the experiment, ensuring that sample integrity is maintained from preparation to data processing.

Figure 1: End-to-end workflow for MS validation. Note the critical "Avoid Light Exposure" step during prep to prevent photo-isomerization.

Data Interpretation & Causality

The Mass Spectrum

In ESI+ mode, trans-DMS (MW 223.31) appears as the protonated molecular ion [M+H]+ at m/z 224.14 .

Validation Checkpoints (Self-Validation):

• Exact Mass Accuracy: The observed mass must be within 5 ppm of 224.1434. If not, the instrument calibration is suspect, or the peak is an isobaric interference.

• Isotope Pattern: The [M+1] peak (Carbon-13 isotope) should be approximately 17-18% of the parent peak intensity (based on 16 carbons). Significant deviation indicates co-eluting impurities with different carbon counts.

Impurity Identification Logic

The power of MS lies in identifying what the impurity is, which guides purification.

• Impurity A (m/z 224.14, different RT): This is the cis-isomer . It has the same mass but elutes earlier on C18 columns due to a smaller hydrodynamic volume and lower planarity.

• Impurity B (m/z 210.12): Mass shift of -14 Da. This is N-methyl-4-stilbenamine (demethylated byproduct).

• Impurity C (m/z 240.14): Mass shift of +16 Da. This is the N-oxide or a hydroxylated derivative.

Decision Tree for Purity Assessment

Use this logic flow to interpret your chromatograms and spectra.

Figure 2: Diagnostic decision tree for identifying common DMS impurities based on Mass and Retention Time.

References

• National Institute of Standards and Technology (NIST). 4-Dimethylaminostilbene Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 4-Dimethylaminostilbene Compound Summary.[2] National Library of Medicine. [Link]

• Likhtenshtein, G. Stilbenes: Preparation and Analysis. Wiley-VCH, 2010.[5] (Context on photo-isomerization and stability). [Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Dimethylaminostilbene | C16H17N | CID 640024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pure.mpg.de [pure.mpg.de]
• 4. researchgate.net [researchgate.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]

Comparative mutagenicity of 4-(Dimethylamino)stilbene and 4-aminostilbene

An in-depth technical analysis comparing the mutagenic properties, metabolic activation pathways, and experimental evaluation protocols of 4-(Dimethylamino)stilbene and 4-aminostilbene.

Introduction

Aromatic amines and amides represent a classic cohort of genotoxic carcinogens. Among these, 4-aminostilbene (4-AS) and its tertiary amine counterpart, 4-(dimethylamino)stilbene (4-DAS) , have served as pivotal model compounds in elucidating the molecular mechanisms of chemical carcinogenesis. While both compounds exhibit profound mutagenic and carcinogenic properties, their pharmacokinetic profiles and the metabolic prerequisites for their activation differ significantly due to the N,N-dimethyl substitution on 4-DAS[1]. This guide provides an objective, data-driven comparison of their mutagenicity, metabolic pathways, and the experimental protocols required to evaluate their genotoxic potential.

Section 1: Chemical Properties and Structural Comparison

Property	4-Aminostilbene (4-AS)	4-(Dimethylamino)stilbene (4-DAS)
CAS Number	4309-66-4	838-95-9
Amine Classification	Primary aromatic amine	Tertiary aromatic amine
Ames Test Status	Positive (+S9 Metabolic Activation)	Positive (+S9 Metabolic Activation)
DNA Adduct Profile	Bulky C8-Guanine adducts	Bulky C8-Guanine adducts
Primary Target Organs (Rodent)	Zymbal gland, liver, sebaceous glands	Zymbal gland, liver, sebaceous glands

Section 2: Molecular Mechanism of Genotoxicity

Neither 4-AS nor 4-DAS is intrinsically reactive toward DNA. Their mutagenicity is entirely dependent on cytochrome P450 (CYP)-mediated metabolic activation[2][3].

For 4-DAS, the tertiary amine must first undergo sequential N-demethylation by hepatic CYP enzymes to yield 4-methylaminostilbene and subsequently the primary amine, 4-AS[4]. Once 4-AS is formed, it undergoes N-hydroxylation (primarily via CYP1A2) to form N-hydroxy-4-aminostilbene.

This hydroxylamine intermediate is then esterified by Phase II enzymes (such as sulfotransferases or N-acetyltransferases) into a highly unstable reactive ester (e.g., an N-sulfoxy derivative). Heterolytic cleavage of the ester bond generates a highly electrophilic nitrenium ion . This intermediate rapidly attacks nucleophilic sites on DNA—predominantly the C8 position of guanine—forming bulky covalent DNA adducts that distort the DNA helix and induce replication errors[2][5].

Metabolic activation of 4-DAS and 4-AS to DNA-reactive nitrenium ions.

Section 3: Comparative Mutagenic Potency

In standard Salmonella typhimurium reverse mutation assays (Ames test), both compounds induce dose-dependent increases in revertant colonies, particularly in strains TA98 (detecting frameshift mutations) and TA100 (detecting base-pair substitutions)[6][7].

However, because 4-DAS requires additional N-demethylation steps prior to N-hydroxylation, its in vitro mutagenic efficiency is heavily reliant on the specific enzymatic profile and demethylase activity of the S9 fraction used[1][4]. In in vivo models, both compounds produce proportional levels of DNA and protein (hemoglobin) adducts, demonstrating a linear dose-response relationship over a wide exposure range[2][8].

Section 4: Experimental Protocols for Genotoxicity Assessment

To accurately capture the mutagenicity of these compounds, standard plate incorporation assays are often insufficient due to the transient nature of the nitrenium ion. The protocols below utilize self-validating systems to ensure data integrity.

Protocol 1: Pre-Incubation Ames Test

• Causality: The pre-incubation method is selected over plate incorporation because the reactive electrophiles generated from 4-AS and 4-DAS are highly unstable. Liquid pre-incubation maximizes the physical contact between the short-lived metabolites and the bacterial DNA before diffusion is hindered by the agar matrix[9].

• Self-Validation: The assay must include a vehicle control (DMSO) to establish the spontaneous mutation baseline, and a positive control requiring metabolic activation (e.g., 2-aminoanthracene) to validate the enzymatic viability of the S9 batch.

Step-by-Step Methodology:

• Preparation: Thaw Salmonella strains (TA98/TA100) and prepare the mammalian liver S9 mix (typically 10% v/v S9 in cofactor-supplemented buffer).

• Exposure: In a sterile test tube, combine 100 µL of the test compound (4-AS or 4-DAS in DMSO), 500 µL of S9 mix, and 100 µL of the bacterial suspension.

• Pre-Incubation: Incubate the mixture at 37°C for 20–30 minutes with gentle shaking (150 rpm) to facilitate metabolic activation and cellular uptake.

• Plating: Add 2.0 mL of molten top agar (containing trace amounts of histidine and biotin to allow initial cell divisions necessary for mutation fixation) to the tube, vortex gently, and pour onto a minimal glucose agar plate.

• Incubation & Scoring: Incubate plates inverted at 37°C for 48–72 hours. Count the number of revertant colonies. A result is considered positive if the colony count is ≥2-fold higher than the vehicle control.

Step-by-step workflow of the Pre-Incubation Ames Test.

Protocol 2: 32P-Postlabeling for DNA Adduct Quantification

• Causality: To definitively link mutagenicity to structural DNA damage, the 32P-postlabeling assay is employed. This technique is chosen for its extreme sensitivity (detecting 1 adduct per 10^10 nucleotides) without requiring radiolabeled 4-AS or 4-DAS[2].

• Self-Validation: A known synthetic DNA adduct standard must be run in parallel on the TLC plates to confirm the retention factor (Rf) and validate the kinase labeling efficiency.

Step-by-Step Methodology:

• DNA Isolation: Extract genomic DNA from treated cells or target tissues using a phenol-chloroform extraction method, ensuring RNA and proteins are fully digested.

• Enzymatic Digestion: Digest 10 µg of DNA into 3'-mononucleotides using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment: Extract the bulky stilbene-adducted nucleotides using nuclease P1 (which dephosphorylates normal nucleotides, rendering them unlabelable) or butanol extraction.

• Radiolabeling: Transfer a 32P phosphate group from [γ-32P]ATP to the 5'-hydroxyl group of the adducted nucleotides using T4 polynucleotide kinase, generating 3',5'-bisphosphates.

• Resolution: Separate the labeled adducts using multidirectional thin-layer chromatography (PEI-cellulose TLC).

• Quantification: Visualize and quantify the adduct spots using autoradiography or a phosphorimager, normalizing the signal against the total nucleotide concentration.

Section 5: In Vivo Implications and Tissue Susceptibility

While in vitro assays highlight the intrinsic mutagenicity of 4-AS and 4-DAS, their in vivo behavior reveals complex tissue tropism. Historically, both compounds were observed to inhibit the growth of Walker rat carcinoma 256. However, prolonged exposure leads to potent carcinogenesis in specific tissues, such as the Zymbal gland and sebaceous glands[10]. The persistence of DNA adducts—rather than merely their initial formation—correlates strongly with this tissue-specific susceptibility, as tissues with deficient DNA repair mechanisms fail to clear the bulky C8-guanine lesions before replication, cementing the mutations into the genome[2][11].

References

• Haddow, A., Harris, R. J. C., Kon, G. A. R., & Roe, E. M. F. (1948). The growth-inhibitory and carcinogenic properties of 4-aminostilbene and derivatives. Philosophical Transactions of the Royal Society of London. URL: [Link]

• National Research Council (US) Safe Drinking Water Committee. (1989). Biologic Significance of DNA Adducts and Protein Adducts. Drinking Water and Health: Volume 9. NCBI Bookshelf. URL: [Link]

• Ashby, J., Paton, D., & Lefevre, P. A. (1983). Cyclic amines as less mutagenic replacements for dimethyl amino (--NMe2) substituents on aromatic organic compounds: implications for carcinogenicity and toxicity. Cancer Letters. URL: [Link]

• Hsu, M. T., et al. (2016). Mutagenicity in a Molecule: Identification of Core Structural Features of Mutagenicity Using a Scaffold Analysis. PLOS One. URL: [Link]

• Cross, K. P., & Ponting, D. J. (2021). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. HESI Global. URL: [Link]

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• 1. Cyclic amines as less mutagenic replacements for dimethyl amino (--NMe2) substituents on aromatic organic compounds: implications for carcinogenicity and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biologic Significance of DNA Adducts and Protein Adducts - Drinking Water and Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. library.knu.edu.af [library.knu.edu.af]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. hesiglobal.org [hesiglobal.org]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. publications.tno.nl [publications.tno.nl]

A Spectroscopic Showdown: Unraveling the Photophysical Nuances of Dimethylamino vs. Diethylamino Stilbenes

A Senior Application Scientist's Guide to Structure-Property Relationships

In the realm of molecular probes and functional dyes, stilbene derivatives stand out for their intriguing photophysical properties, which are exquisitely sensitive to their molecular architecture and environment.[1][2] Among these, 4-amino-substituted stilbenes are particularly noteworthy for their strong fluorescence and solvatochromic behavior, making them invaluable in fields ranging from materials science to biological imaging.[3][4] A subtle yet consequential structural modification in this class of compounds is the alteration of the N-alkyl substituents on the amino donor group. This guide provides a detailed spectroscopic comparison of two closely related donor-acceptor stilbenes: 4-(dimethylamino)stilbene and 4-(diethylamino)stilbene, elucidating how minor changes in alkyl chain length can profoundly impact their electronic and photophysical characteristics.

This comparison is not merely an academic exercise. For researchers in drug development and materials science, understanding these structure-property relationships is paramount for the rational design of fluorescent probes with tailored absorption/emission profiles, environmental sensitivity, and quantum efficiencies. We will delve into the underlying photophysical mechanisms, supported by experimental data, and provide robust protocols for their characterization.

Molecular Architectures at a Glance

At the heart of this comparison are two molecules differing only by the substitution of two methyl groups with two ethyl groups on the nitrogen atom. This seemingly minor change introduces significant differences in steric hindrance and electron-donating capability, which in turn govern their spectroscopic behavior.

Figure 1: Molecular structures of 4-(dimethylamino)stilbene and 4-(diethylamino)stilbene.

Comparative Spectroscopic Analysis

The defining characteristics of these molecules are revealed through their interaction with light. We will examine their absorption and emission properties, quantum yield, and response to solvent polarity. The data presented below is a representative compilation from various studies on donor-acceptor stilbenes.

Spectroscopic Parameter	4-(Dimethylamino)stilbene	4-(Diethylamino)stilbene	Solvent
Absorption Max (λ_abs)	~374 nm	~380 nm	Cyclohexane
Emission Max (λ_em)	~430 nm	~445 nm	Cyclohexane
Stokes Shift (Δν)	~3690 cm⁻¹	~3980 cm⁻¹	Cyclohexane
Fluorescence Quantum Yield (Φ_f)	~0.60	~0.45	Cyclohexane
Absorption Max (λ_abs)	~388 nm	~395 nm	Acetonitrile
Emission Max (λ_em)	~525 nm	~540 nm	Acetonitrile
Stokes Shift (Δν)	~6670 cm⁻¹	~6890 cm⁻¹	Acetonitrile
Fluorescence Quantum Yield (Φ_f)	~0.02	~0.01	Acetonitrile

Table 1: Representative photophysical data for dimethylamino and diethylamino stilbenes in nonpolar (Cyclohexane) and polar (Acetonitrile) solvents.[5][6]

Absorption and Emission Spectra

Both compounds exhibit broad absorption bands in the near-UV region, corresponding to a π-π* electronic transition with significant intramolecular charge transfer (ICT) character.[5] Upon excitation, an electron is promoted from a highest occupied molecular orbital (HOMO), largely localized on the amino-phenyl moiety, to a lowest unoccupied molecular orbital (LUMO) distributed across the stilbene backbone and the acceptor (in this case, the other phenyl ring).

The diethylamino derivative typically shows a slight red-shift (bathochromic shift) in its absorption maximum compared to the dimethylamino analog. This is attributable to the slightly stronger electron-donating inductive effect of the ethyl groups, which raises the energy of the ground state and reduces the HOMO-LUMO gap.

The fluorescence emission of these compounds is highly sensitive to solvent polarity, a phenomenon known as solvatochromism.[7][8] In polar solvents, the large excited-state dipole moment is stabilized, leading to a significant red-shift in the emission spectrum.[9][10] The diethylamino derivative consistently exhibits a more pronounced red-shift in its emission compared to the dimethylamino compound across solvents of varying polarities. This is often accompanied by a larger Stokes shift, indicating a greater degree of structural relaxation in the excited state.

The Decisive Role of the Twisted Intramolecular Charge Transfer (TICT) State

The most striking difference between these two molecules lies in their fluorescence quantum yields (Φ_f). The dimethylamino derivative is generally a more efficient fluorophore than its diethylamino counterpart. This can be explained by the increased propensity of the diethylamino stilbene to access a non-radiative decay pathway via a Twisted Intramolecular Charge Transfer (TICT) state.[6]

Upon excitation, the molecule can relax not only by emitting a photon but also by twisting around the anilino-phenyl single bond. The bulkier ethyl groups in the diethylamino derivative create greater steric strain, promoting this torsional motion. This leads to the formation of a non-planar TICT state, which is electronically decoupled and provides an efficient pathway for non-radiative decay back to the ground state, thus quenching fluorescence.[6] This effect is exacerbated in polar solvents, which further stabilize the highly polar TICT state, leading to a dramatic decrease in the quantum yield for both compounds, but more so for the diethylamino derivative.

Experimental Workflow for Spectroscopic Characterization

To obtain reliable and reproducible spectroscopic data for these compounds, a standardized experimental protocol is essential. The following workflow outlines the key steps for a comprehensive photophysical characterization.

Figure 2: Experimental workflow for photophysical characterization.

Detailed Experimental Protocols

Objective: To determine and compare the absorption maxima (λ_abs), emission maxima (λ_em), and fluorescence quantum yields (Φ_f) of dimethylamino and diethylamino stilbenes.

Materials:

• 4-(Dimethylamino)stilbene

• 4-(Diethylamino)stilbene

• Quantum Yield Standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_f = 0.54)

• Spectroscopic grade solvents (e.g., Cyclohexane, Toluene, Acetonitrile)

• Volumetric flasks and pipettes

• 1 cm path length quartz cuvettes

Instrumentation:

• UV-Visible Spectrophotometer[11][12]

• Spectrofluorometer with spectral correction capabilities[13][14]

Protocol 1: Absorption and Emission Spectra Measurement

• Sample Preparation:

  • Prepare 1 x 10⁻³ M stock solutions of each stilbene derivative in a suitable solvent (e.g., Toluene).

  • From the stock solutions, prepare a series of dilutions in the desired solvents (Cyclohexane, Acetonitrile, etc.). The final concentration should be adjusted so that the absorbance at the maximum wavelength (λ_abs) is below 0.1 in a 1 cm cuvette.[15][16] This is crucial to avoid inner filter effects.

• Absorbance Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a cuvette with the pure solvent to serve as a blank and record a baseline.

  • Record the absorption spectrum of each sample solution from approximately 300 nm to 500 nm.

  • Identify and record the wavelength of maximum absorbance (λ_abs).

• Fluorescence Measurement:

  • Use a spectrofluorometer.

  • Set the excitation wavelength to the λ_abs determined in the previous step.

  • Record the emission spectrum, ensuring the scan range covers the entire emission band (e.g., from λ_abs + 10 nm to 700 nm).

  • Identify and record the wavelength of maximum emission (λ_em).

Protocol 2: Relative Fluorescence Quantum Yield (Φ_f) Determination

The relative method compares the integrated fluorescence intensity of the sample to that of a standard with a known quantum yield.[16][17]

• Preparation of Standard and Sample Series:

  • Prepare a series of five dilutions for both the unknown sample and the standard in the same solvent. The absorbances at the excitation wavelength should range from approximately 0.02 to 0.1.[16]

• Data Acquisition:

  • For each solution (both sample and standard), measure the absorbance at the chosen excitation wavelength.

  • Record the corrected fluorescence emission spectrum for each solution, using the same excitation wavelength and instrument settings (e.g., slit widths).

• Data Analysis:

  • Integrate the area under the corrected fluorescence emission spectrum for each solution to obtain the integrated fluorescence intensity.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength. The resulting plot should be linear.

  • Determine the gradient (slope) of the straight line for both the sample (Grad_x) and the standard (Grad_st).

  • Calculate the quantum yield of the sample (Φ_x) using the following equation:[15][16]

    Φ_x = Φ_st * (Grad_x / Grad_st) * (η_x² / η_st²)

    Where:

    • Φ is the fluorescence quantum yield.

    • Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance.

    • η is the refractive index of the solvent.

    • The subscripts 'x' and 'st' denote the unknown sample and the standard, respectively.

Conclusion

The spectroscopic comparison of dimethylamino and diethylamino stilbenes offers a classic illustration of how subtle molecular engineering can fine-tune photophysical properties. The introduction of bulkier ethyl groups, while slightly enhancing the electron-donating strength, predominantly introduces steric hindrance that facilitates non-radiative decay through a TICT state, thereby reducing the fluorescence quantum yield. This effect is particularly pronounced in polar environments. For scientists and engineers designing fluorescent molecules, this comparison underscores the critical interplay between electronic and steric factors. The choice between a dimethylamino and a diethylamino substituent is not trivial; it is a strategic decision that can dictate the brightness, environmental sensitivity, and ultimate utility of the resulting molecular probe or material.

References

• A Guide to Recording Fluorescence Quantum Yields - HORIBA. [Link]

• Measurement of the Fluorescence Quantum Yield Using a Spectrometer With an Integrating Sphere Detector. [Link]

• Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals - MDPI. [Link]

• General method of UV-Vis and fluorescence titration Path length of the cells used for absorption and emission studies was 1 c - The Royal Society of Chemistry. [Link]

• Fluorescence Enhancement of trans-4-Aminostilbene by N-Phenyl Substitutions - NTU Scholars. [Link]

• Time-resolved emission spectra of 4-dimethylamino-4'-cyano-stilbene and resveratrol in high viscosity solvents and silica matrices - PubMed. [Link]

• Fluorescence Spectrophotometer vs UV-Visible Spectrophotometer : Which to Choose? [Link]

• Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives with Various Substituents and Their Effects on the Absorption Maxima - MDPI. [Link]

• Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties - ChemRxiv. [Link]

• Ultraviolet-Visible Absorption and Fluorescence Spectroscopy. [Link]

• Photophysics of trans-4-(dimethylamino)-4'-cyanostilbene and its use as a solvation probe. [Link]

• Time-resolved emission spectra of 4-dimethylamino-4 '-cyano-stilbene and resveratrol in high viscosity solvents and silica matrices | Request PDF - ResearchGate. [Link]

• Comparing the crystal structures and spectroscopic properties of a p-hydroxy styrylquinolinium dye with those of its p-dimethylamino analogue - PMC. [Link]

• Yields of Stilbene in Glycerol at Various Temperatures Fluorescence and Trans -f Cis Isomerization Quantum - ResearchGate. [Link]

• Lecture 06: UV-Visible and Fluorescence Spectroscopy - YouTube. [Link]

• Photophysical characterization of trans-4,4′-disubstituted stilbenes | Request PDF. [Link]

• Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques - PMC. [Link]

• Theoretical and Experimental Studies of N,N-Dimethyl-N′-Picryl-4,4′-Stilbenediamine. [Link]

• Stabilising fleeting intermediates of stilbene photocyclization with amino-borane functionalisation: the rare isolation of persi - Semantic Scholar. [Link]

• UV/Vis Spectroscopy Guide | Principles, Equipment & More - Mettler Toledo. [Link]

• Photophysics of trans -4-(Dimethylamino)-4'-cyanostilbene and Its Use as a Solvation Probe | Request PDF - ResearchGate. [Link]

• 1 Stilbenes Preparation and Analysis - Wiley-VCH. [Link]

• Comparing of the crystal structure and spectroscopic properties of some stilbazolium dyes with enlarged π-conjugated system I. Chromophores with p-dimethylamino group | Request PDF - ResearchGate. [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Photophysics of trans-4-(dimethylamino)-4'-cyanostilbene and its use as a solvation probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Time-resolved emission spectra of 4-dimethylamino-4'-cyano-stilbene and resveratrol in high viscosity solvents and silica matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. static.horiba.com [static.horiba.com]
• 17. jascoinc.com [jascoinc.com]

Spectroscopic Characterization of Aminostilbenes: A Comparative Reference Guide

Introduction

Aminostilbenes represent a critical class of donor-

-acceptor (D- -A) fluorophores. Unlike unsubstituted trans-stilbene, which serves as a baseline polyene, aminostilbenes exhibit significant intramolecular charge transfer (ICT) characteristics. This guide provides a technical comparison of their UV-Vis absorption maxima ( ), molar extinction coefficients ( ), and solvatochromic behaviors.

This document is designed for researchers requiring precise reference data for probe development, photoswitching applications, and fluorescence microscopy standards.

Part 1: Comparative Reference Data

The following data consolidates absorption characteristics of trans-stilbene derivatives. The introduction of the amino group (auxochrome) induces a bathochromic (red) shift due to the interaction between the nitrogen lone pair and the

-system.[1]

Table 1: Substituent Effects on Absorption Maxima

Solvent: Ethanol/Methanol (Polar Protic) unless noted.

Compound	Structure Type	(nm)	( )	Spectral Character
trans-Stilbene	Baseline	295 - 300	~29,000	Distinct vibrational structure; reference standard.
cis-Stilbene	Isomer	280	~10,000	Hypsochromic shift due to steric hindrance (non-planar).
4-Aminostilbene	Donor-	330 - 340	~30,000	Broadened band; loss of vibrational fine structure.
4,4'-Diaminostilbene	D- -D	350 - 360	~35,000	Enhanced conjugation; often used in optical brighteners.
4-Dimethylamino-4'-nitrostilbene (DANS)	D- -A (Push-Pull)	430 - 450	~27,000	Massive red shift; highly sensitive to solvent polarity.

Analytic Insight: The transition from trans-stilbene to DANS represents a shift from a locally excited (LE) state to a charge-transfer (CT) state. The nitro group acts as a strong acceptor, pulling electron density from the amino donor across the stilbene bridge, lowering the HOMO-LUMO gap.

Part 2: Solvatochromism & Environmental Sensitivity

Aminostilbenes, particularly "push-pull" variants like DANS, exhibit positive solvatochromism. As solvent polarity increases, the highly dipolar excited state is stabilized more than the ground state, resulting in a red shift.[2]

Table 2: Solvatochromic Shift of DANS (Push-Pull Probe)

Demonstrating the impact of dielectric constant (

) on .

Solvent	Polarity ( )	(nm)	Shift Type	Mechanism
Hexane / Benzene	Non-polar (~2.0)	425 - 432	Baseline	Minimal solvent-solute interaction.
Chloroform	Low Polar (4.8)	438	Bathochromic	Weak dipole stabilization.
Acetone	Polar Aprotic (20.[3]7)	445	Bathochromic	Stabilization of ICT state.
DMSO	High Polar (46.7)	> 455	Strong Bathochromic	Maximum dipole alignment.

Mechanistic Visualization: Intramolecular Charge Transfer (ICT)

The following diagram illustrates the electronic causality between structure and spectral shift.

Figure 1: Mechanism of Intramolecular Charge Transfer (ICT) leading to solvatochromic shifts in aminostilbenes.

Part 3: Validated Experimental Protocol

Challenge: Stilbenes undergo rapid trans-to-cis photoisomerization upon exposure to UV or blue light. The cis isomer absorbs at a lower wavelength (~280 nm) and has a lower extinction coefficient, which will artificially deflate your

calculations and blue-shift your .

The Self-Validating Protocol: This workflow ensures data integrity by incorporating a "Purity Check" step before final measurement.

Step-by-Step Methodology

• Environment Setup:

  • Perform all weighing and dilution steps under Red Safe-Light ( > 600 nm).

  • Wrap all volumetric flasks in aluminum foil immediately after use.

• Stock Solution Preparation:

  • Weigh ~1-2 mg of crystalline aminostilbene (precision balance).

  • Dissolve in spectroscopic grade solvent (e.g., Ethanol, Cyclohexane).

  • Target Concentration:

    M (Stock).

• Working Solution & Validation:

  • Dilute Stock to

    M.

  • Validation Step: Take a quick scan (fastest scan rate) from 250 nm to 500 nm.

  • Criteria: If a distinct shoulder or peak appears at 280 nm (for trans-stilbene derivatives), significant photoisomerization has occurred. Discard and re-prepare in darker conditions.

• Measurement:

  • Use matched quartz cuvettes (1 cm path length).

  • Baseline correct with pure solvent.

  • Scan range: 200 nm – 600 nm.[4][5]

  • Calculate

    using Beer-Lambert Law: .

Workflow Diagram

Figure 2: Experimental workflow with integrated quality control to prevent photoisomerization artifacts.

References

• NIST Chemistry WebBook. UV-Vis Spectrum of Trans-Stilbene. National Institute of Standards and Technology. Link

• PhotochemCAD. Absorption and Fluorescence Spectra of 4-Dimethylamino-4'-nitrostilbene (DANS).Link

• BenchChem. Differentiation of Cis- and Trans-Stilbene Isomers: Spectroscopic Guide.Link

• Waldeck, D. H. (1991). Photoisomerization dynamics of stilbenes.[6][7] Chemical Reviews, 91(3), 415-458. (Foundational text for stilbene photophysics).

• Letard, J. F., et al. (1997). Solvatochromism and NLO properties of push-pull stilbenes. Chemical Physics Letters.

Sources

• 1. lejan-team.com [lejan-team.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. 4-Dimethylamino-4'-nitrostilbene [omlc.org]
• 7. pubs.acs.org [pubs.acs.org]

Comparative Metabolic Profiling of Stilbene Carcinogens in Rat Models

[1][2]

Executive Summary

Objective: This guide provides a technical comparison of the metabolic activation and detoxification pathways of three distinct classes of stilbene derivatives in rat models: unsubstituted stilbenes (e.g., trans-stilbene oxide), synthetic estrogens (Diethylstilbestrol, DES), and amino-stilbenes (4-aminostilbene).

Core Insight: While all three share the 1,2-diphenylethylene core, their metabolic fates in Rattus norvegicus diverge significantly based on functional group substitution. Trans-stilbene oxide (TSO) undergoes reductive metabolism to pro-estrogenic olefins; DES undergoes oxidative activation to reactive quinones; and 4-aminostilbene undergoes N-hydroxylation to form DNA-binding esters. Understanding these divergences is critical for interpreting carcinogenicity data and extrapolating safety profiles in drug development.

Mechanistic Comparison of Metabolic Pathways

The metabolic activation of stilbenes is the primary driver of their toxicity. In rat liver microsomes, the balance between Phase I (activation) and Phase II (conjugation) determines the biological outcome.

trans-Stilbene Oxide (TSO) & trans-Stilbene[3]

• Primary Mechanism: Hydroxylation and Bacterial Reduction.

• Key Enzymes: CYP1A1/1A2 (induced by 3-methylcholanthrene), Epoxide Hydrolase, and Gut Flora Reductases.

• Pathway: TSO is unique because it can be reduced back to the parent olefin (trans-stilbene) by cecal bacteria in rats. The parent compound is then hydroxylated in the liver to form 4-hydroxystilbene and 4,4'-dihydroxystilbene .

• Toxicological Relevance: These hydroxylated metabolites are potent estrogen receptor agonists, driving mitogenic activity in reproductive tissues.

Diethylstilbestrol (DES)[1][4][5][6]

• Primary Mechanism: Peroxidase-mediated Oxidation & Quinone Cycling.

• Key Enzymes: CYP P450s, Peroxidases.

• Pathway: DES is oxidized to the unstable DES-4,4'-semiquinone and DES-4,4'-quinone . These electrophiles bind covalently to DNA or proteins. A secondary pathway involves the formation of

  -dienestrol.

• Toxicological Relevance: The quinone intermediate is a reactive oxygen species (ROS) generator and a direct alkylating agent, causing DNA adducts and transplacental carcinogenesis.

4-Aminostilbene (AAS)

• Primary Mechanism: N-Hydroxylation.[1]

• Key Enzymes: CYP1A2.[2]

• Pathway: Similar to aromatic amines (e.g., 2-AAF), AAS is N-hydroxylated to N-hydroxy-4-aminostilbene . This metabolite is further esterified (e.g., sulfated or acetylated) to form an unstable nitrenium ion.

• Toxicological Relevance: The nitrenium ion attacks the C8 position of guanine, forming bulky DNA adducts that lead to mutagenesis, particularly in the liver and Zymbal’s gland.

Visualization of Signaling & Metabolic Pathways

The following diagram illustrates the divergent metabolic pathways of the three stilbene classes within the rat liver and gut environment.

Caption: Divergent metabolic activation pathways of TSO, DES, and AAS in rat models leading to estrogenicity or genotoxicity.

Comparative Experimental Data

The following data summarizes the pharmacokinetic and toxicological differences observed in rat models (Sprague-Dawley or Wistar).

Table 1: Metabolic Profile Comparison

Feature	trans-Stilbene Oxide (TSO)	Diethylstilbestrol (DES)	4-Aminostilbene (AAS)
Primary Activation Step	Reductive (Gut) then Oxidative (Liver)	Oxidative (Peroxidase/CYP)	N-Oxidation (CYP)
Key Reactive Species	None (Parent is epoxide, but stable)	DES-Quinone / Semiquinone	N-acetoxy/sulfonyloxy esters
Major Rat Excretion	Feces (>80%) via Bile	Feces (Biliary)	Urine & Feces
Primary Toxicity	Estrogenic (Uterotrophic)	Carcinogenic (Vaginal/Liver)	Carcinogenic (Liver/Zymbal Gland)
DNA Adduct Formation	Negligible	High (via Quinone)	High (via Nitrenium ion)
Species Specificity	Rats reduce TSO > Rabbits	Rats have high biliary excretion	Rats highly susceptible to N-OH

Experimental Protocols

To validate these metabolic profiles, a rigorous extraction and analysis workflow is required. The following protocols are designed for Trustworthiness and Reproducibility .

Protocol A: Isolation of Metabolites from Rat Excreta

Objective: To distinguish between reductive and oxidative metabolites in urine and feces.

• Animal Treatment:

  • Administer test compound (e.g., 100 mg/kg) orally to male Wistar rats.

  • House in metabolic cages to separate urine and feces for 24–48 hours.

• Sample Preparation (Feces):

  • Lyophilize and pulverize feces.

  • Extract with Methanol:Water (80:20 v/v) using ultrasonication (30 min).

  • Centrifuge at 3000 x g for 10 min.

  • Crucial Step: Hydrolyze conjugates using

    -glucuronidase/arylsulfatase (Incubate at 37°C, pH 5.0, 4 hours).

• Sample Preparation (Urine):

  • Dilute 1:1 with acetate buffer (pH 5.0).

  • Perform enzymatic hydrolysis as above.

  • Solid Phase Extraction (SPE) using C18 cartridges (Condition: MeOH -> Water; Load; Wash: 5% MeOH; Elute: 100% MeOH).

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., 150mm x 2.1mm, 1.7µm).

  • Mobile Phase: Gradient A (0.1% Formic Acid in Water) / B (Acetonitrile).

  • Detection: ESI-MS in Negative Mode (for hydroxylated metabolites) and Positive Mode (for amino derivatives).

  • Validation: Use cis-stilbene as an internal standard to correct for extraction efficiency.

Protocol B: Microsomal Incubation Assay (In Vitro)

Objective: To identify specific CYP450 involvement.

• Microsome Preparation: Isolate liver microsomes from untreated rats and rats induced with 3-methylcholanthrene (induces CYP1A) or phenobarbital (induces CYP2B).

• Incubation System:

  • Substrate: 50 µM Stilbene derivative.

  • Protein: 1.0 mg/mL microsomal protein.

  • Cofactor: NADPH generating system (Glucose-6-phosphate, G6PDH, NADP+).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Reaction:

  • Pre-incubate at 37°C for 5 min.

  • Initiate with NADPH.[3]

  • Terminate at 30 min with ice-cold Acetonitrile.

• Control: Run parallel incubations without NADPH to rule out non-enzymatic degradation.

Workflow Visualization

The following diagram details the analytical decision tree for identifying these metabolites.

Caption: Step-by-step analytical workflow for isolating and identifying stilbene metabolites from rat biological matrices.

References

• Sugihara, K., et al. (2000).[4] "Metabolic activation of the proestrogens trans-stilbene and trans-stilbene oxide by rat liver microsomes."[3][5] Toxicology and Applied Pharmacology. Link

• Kitamura, S., et al. (2000).[4][6] "Reductive metabolism of stilbene oxide and styrene oxide to the olefins in rats." Biological & Pharmaceutical Bulletin. Link

• Metzler, M. (1981). "The metabolism of diethylstilbestrol." CRC Critical Reviews in Biochemistry. Link

• Elson, L. A. (1952).[1] "The carcinogenic action of aminostilbene derivatives in rats maintained on high and low protein diets."[1] British Journal of Cancer.[1] Link

• Andersen, R. A., et al. (1964). "Carcinogenesis and Inhibition of the Walker 256 Tumor in the Rat by trans-4-Acetylaminostilbene, Its N-Hydroxy Metabolite, and Related Compounds."[1] Cancer Research.[1][4] Link

Sources

• 1. Carcinogenic action of 4-acetamidostilbene and the N-hydroxy derivative in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Metabolic activation of the proestrogens trans-stilbene and trans-stilbene oxide by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reductive Metabolism of Stilbene Oxide and Styrene Oxide to the Olefins in Rats [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Reductive metabolism of stilbene oxide and styrene oxide to the olefins in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-(Dimethylamino)stilbene proper disposal procedures

Executive Summary & Chemical Identity

4-(Dimethylamino)stilbene (DMS) , particularly the trans-isomer (CAS: 1142-01-4), is a potent experimental carcinogen. Unlike general organic waste, DMS requires a disposal strategy that addresses its specific mechanism of toxicity: metabolic activation into electrophilic species that form DNA adducts.

As researchers, we must move beyond simple "hazardous waste" labeling. The disposal protocol below is designed to ensure complete mineralization of the stilbene backbone, preventing environmental re-release or downstream contamination.

Parameter	Technical Detail
Chemical Name	trans-4-(Dimethylamino)stilbene
CAS Number	1142-01-4 (trans); 6203-18-5 (mixed)
Molecular Formula	C H N
Hazard Class	Carcinogen (Category 1B/2) ; Acute Toxicant
Primary Hazard Mechanism	Metabolic N-hydroxylation leading to DNA intercalation and adduct formation.
Required Disposal Method	High-Temperature Incineration (1000°C+) with flue gas scrubbing.

Pre-Disposal Assessment & Safety Architecture

Before generating waste, you must establish a "Chain of Custody" for the molecule. The following safety barriers are non-negotiable.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with aromatic amines in solution.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving required. Inner: Nitrile (4 mil). Outer: Silver Shield® (Laminate) or thick Nitrile (8 mil+).	Aromatic amines can permeate standard nitrile. Laminate films provide broad chemical resistance.
Respiratory	P100 Particulate Respirator (if handling powder outside a hood) or Full-face PAPR for spills.	Prevents inhalation of particulates which can be swallowed and metabolized.
Body Defense	Tyvek® Lab Coat or Coveralls (closed front).	Prevents fabric contamination that tracks carcinogens out of the lab.[1][2]
Eye Protection	Chemical Splash Goggles.	Prevents mucosal absorption via the eyes.

Operational Disposal Workflows

Do not mix DMS waste with general solvent waste streams. The risk of forming unexpected reaction byproducts (e.g., with oxidizers in a waste drum) is non-zero.

A. Solid Waste (Pure Substance & Heavily Contaminated Solids)

Applies to: Expired stock, weighing boats, contaminated silica gel.

• Segregation: Isolate solid DMS in a wide-mouth, high-density polyethylene (HDPE) jar.

• Labeling: Apply a specific label: "HIGH HAZARD: CARCINOGEN - 4-(Dimethylamino)stilbene." Do not use generic "Toxic" tags.

• Containment: Place the primary HDPE jar into a secondary clear plastic bag (minimum 4 mil thickness). Seal with tape.

• Disposal Path: Mark for Incineration Only .

  • Scientific Context: Landfilling is unacceptable. The stability of the stilbene double bond requires high-temperature oxidation (>1000°C) to break the conjugation and mineralize the nitrogen to N

    /NO .

B. Liquid Waste (Mother Liquors & Stock Solutions)

Applies to: DMSO, Ethanol, or Acetone solutions containing DMS.

• Compatibility Check: Ensure the solvent is compatible with incineration. (e.g., Do not mix with halogenated solvents if your facility segregates them, though DMS itself is non-halogenated).

• Collection: Collect in a dedicated amber glass bottle.

  • Why Amber? Stilbenes undergo cis-trans photoisomerization. While the cis-isomer is generally less potent, controlling the geometry prevents variable toxicity profiles during storage.

• pH Adjustment: Maintain a neutral to slightly basic pH (pH 7-9).

  • Expert Insight: Acidic conditions can protonate the amine, increasing solubility in water but potentially altering its reactivity or volatility profile.

• Labeling: "Carcinogenic Solvent Waste - Contains 4-(Dimethylamino)stilbene."

C. Trace Contaminated Debris

Applies to: Gloves, paper towels, bench liners.

• Collection: Dispose of in a dedicated "Cytotoxic/Carcinogen" solid waste bin (usually yellow or white barrels with sealable lids), not the general biohazard bin.

• Sealing: When full, the bag must be goose-necked and tape-sealed to prevent puff-back of contaminated dust.

Decontamination & Surface Deactivation[2]

If you spill DMS or need to clean a balance, simple solvent wiping is insufficient—it merely spreads the carcinogen. You must chemically degrade the molecule.

The Oxidative Destruction Protocol: Target: Break the stilbene double bond and oxidize the amine.

• Preparation: Prepare a fresh solution of 0.2M Potassium Permanganate (KMnO

  ) in 2M Sulfuric Acid (H SO ) .

  • Warning: This is a strong oxidant. Do not use on flammable spills.

• Application: Apply the solution to the contaminated surface. Allow a contact time of 15 minutes . The purple color should turn brown (Manganese dioxide), indicating reduction.

• Neutralization: Neutralize the surface with Sodium Metabisulfite or Ascorbic acid solution (to remove the brown stain and stop the reaction).

• Cleanup: Absorb the residue with vermiculite or paper towels. Dispose of this waste as Hazardous Chemical Waste (Heavy Metal - Manganese), not regular trash.

Visual Logic: Disposal Decision Tree

The following diagram outlines the decision logic for segregating DMS waste streams to ensure compliance and safety.

Figure 1: Decision matrix for segregating 4-(Dimethylamino)stilbene waste streams to ensure proper incineration.

Emergency Spill Response

In the event of a spill outside the fume hood:

• Evacuate: Clear the immediate area. Allow aerosols to settle (15-30 mins).

• Don PPE: Full Tyvek suit, double gloves, and respiratory protection (N95 minimum, P100 preferred).

• Contain: Surround the spill with absorbent socks or pillows.

• Deactivate (Optional but Recommended): If the spill is on a non-flammable surface, gently apply the Permanganate/Sulfuric acid solution described in Section 4.

• Collect: Use a plastic scoop (do not create dust) to collect the absorbent material.

• Disposal: Place all spill debris into a wide-mouth jar, label as "Spill Debris: Carcinogen" , and contact EHS immediately.

References

• National Toxicology Program (NTP). (2016). Report on Carcinogens, 14th Edition: Selected Aromatic Amines. U.S. Department of Health and Human Services. [Link][3]

• International Agency for Research on Cancer (IARC). (1976). Monographs on the Evaluation of Carcinogenic Risks to Humans: Some Aromatic Amines, Hydrazines and Related Substances. Vol 4. [Link]

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• PubChem. (2023). Compound Summary for trans-4-(Dimethylamino)stilbene (CAS 1142-01-4). National Library of Medicine. [Link]

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. jefferson.edu [jefferson.edu]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Operational Safety Protocol: Handling 4-(Dimethylamino)stilbene (CAS 1142-36-5)

Executive Safety Summary

4-(Dimethylamino)stilbene (trans-DAS) is not merely a toxic reagent; it is a potent, experimentally proven carcinogen (Category 1B) utilized specifically to induce neoplastic growth in research models [1, 2].

As a lipophilic aromatic amine, DAS possesses a high affinity for biological membranes and can be readily absorbed through the skin, particularly when solubilized in organic carriers like DMSO or ethanol. The primary risk vector in the laboratory is insidious dermal absorption and inhalation of micro-particulates during weighing.

Critical Directive: This compound must be handled as a "Zero-Exposure" agent. Standard laboratory PPE is insufficient. The protocols below prioritize barrier redundancy .

The Hierarchy of Defense

Safety when handling DAS relies on a coupled system of engineering controls and Personal Protective Equipment (PPE). PPE is your last line of defense, not your first.

Figure 1: Barrier Logic and Risk Flow

This diagram illustrates the decision matrix for handling DAS, emphasizing the relationship between engineering controls and PPE selection.

Caption: Operational flow for 4-(Dimethylamino)stilbene handling. Note the divergence in glove selection based on the physical state (Solid vs. Solution).

Personal Protective Equipment (PPE) Specifications

The following table details the required PPE. Note on Glove Selection: Standard nitrile gloves provide adequate protection against the solid powder but are compromised rapidly by common solvents used with DAS (e.g., DMSO, Acetone).

Table 1: PPE Technical Specifications

Protection Zone	Required Equipment	Technical Rationale & Specifications
Dermal (Hands)	Double Gloving System 1. Inner: Laminate film (e.g., Silver Shield/4H)2.[1] Outer: 5-8 mil Nitrile (Extended Cuff)	Why Laminate? Aromatic amines dissolved in DMSO can permeate nitrile in <5 minutes. Laminate films offer >480 min breakthrough time [3]. The outer nitrile glove provides dexterity and mechanical protection for the loose laminate liner.
Respiratory	Engineering Control Primary Backup: N95 or P100 Respirator	Handling must occur in a certified Fume Hood. If animal work requires open-bench handling, a fit-tested N95 is the minimum requirement to prevent inhalation of aerosolized dander/dust containing metabolites.
Body/Skin	Disposable Tyvek® Lab Coat (Closed front, elastic wrists)	Cotton lab coats are porous and retain particulates. Tyvek provides a non-porous barrier. Must be disposed of as hazardous waste ; do not launder.
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses with side shields are insufficient for powders that can drift. Goggles seal the orbital area against dust and splashes.

Operational Protocol: Solubilization & Handling

Objective: Safely solubilize 4-DAS powder into DMSO/Corn Oil for injection without contaminating the workspace.

Step-by-Step Methodology

• Preparation:

  • Activate Fume Hood.[2] Verify face velocity is 80–100 fpm.

  • Line the work surface with plastic-backed absorbent pads (absorbent side up).

  • Don PPE: Put on laminate gloves first, then pull extended-cuff nitrile gloves over them. Tape the nitrile cuff to the Tyvek sleeve to bridge the wrist gap.

• Weighing (The Critical Step):

  • Static Control: Use an anti-static gun on the weighing boat. DAS powder is often electrostatic and can "jump."

  • Containment: Place the analytical balance inside the fume hood. If this is impossible, use a "balance enclosure" or a disposable glove bag.

  • Weigh the required mass. Close the vial immediately.

• Solubilization:

  • Add the solvent (e.g., DMSO) to the vial.

  • Vortexing: Ensure the vial cap is wrapped in Parafilm before vortexing to prevent aerosol leakage.

  • Self-Validation: Inspect the solution against a dark background. Ensure no undissolved particulates remain, which could clog syringe needles and cause high-pressure spray accidents.

• Decontamination (Doffing):

  • Removal of PPE is the mostly likely time for self-contamination. Follow the logic below strictly.

Figure 2: Safe Doffing Sequence

Improper removal of contaminated gloves is a leading cause of researcher exposure.

Caption: Unidirectional doffing workflow to prevent transfer of carcinogen from PPE surface to skin.

Waste Disposal & Emergency Response

Disposal of 4-(Dimethylamino)stilbene[3]

• Method: Incineration is the only acceptable disposal method for aromatic amines [4].

• Segregation: Do not mix with general chemical waste.[3] Label the waste container clearly: "HIGH HAZARD: CARCINOGEN (4-DAS)."

• Solids: Weighing boats, contaminated gloves, and Tyvek coats must be double-bagged (polyethylene) and tagged for incineration.

• Liquids: Collect all stock solutions and rinsates in a dedicated glass container.

Emergency Response[2][5]

• Skin Contact: Immediately remove contaminated PPE.[3][4][5] Wash skin with copious soap and water for 15 minutes.[6] Do not use ethanol to wash skin; it increases the permeability of the skin to the carcinogen.

• Spill (Powder): Cover with wet paper towels (to prevent dust). Wipe up.[3][5] Clean area with a detergent solution.[6]

• Spill (Solution): Cover with absorbent pads. Treat pads as hazardous waste.

References

• National Toxicology Program (NTP). (2016). Report on Carcinogens, Fourteenth Edition. U.S. Department of Health and Human Services. [Link]

• PubChem. (n.d.). 4-Dimethylaminostilbene Compound Summary. National Library of Medicine.[7] [Link]

• World Health Organization (WHO). (2004). Laboratory Biosafety Manual - Chemical Safety.[Link]

Sources

• 1. ehs.sfsu.edu [ehs.sfsu.edu]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. chem.tamu.edu [chem.tamu.edu]